4-Ala-endothelin-1

• CAS: 121204-87-3

Core Science & Biosynthesis

The Structure of 4-Ala-Endothelin-1: A Technical Guide for Researchers

This guide provides an in-depth technical overview of the structure, synthesis, characterization, and inferred biological activity of 4-Ala-endothelin-1, a synthetic analogue of the potent vasoconstrictor, endothelin-1. This document is intended for researchers, scientists, and drug development professionals working in pharmacology, cardiovascular research, and peptide chemistry.

Introduction to Endothelin-1 and its Analogues

Endothelin-1 (ET-1) is a 21-amino acid peptide that is the most potent endogenous vasoconstrictor known.[1] Produced primarily by vascular endothelial cells, ET-1 plays a critical role in the regulation of vascular tone and is implicated in the pathophysiology of numerous cardiovascular diseases, including hypertension and heart failure.[2][3] ET-1 exerts its effects through two G protein-coupled receptors: the endothelin A receptor (ETA) and the endothelin B receptor (ETB).[4] The ETA receptor, predominantly found on vascular smooth muscle cells, primarily mediates vasoconstriction. The ETB receptor, located on both endothelial and smooth muscle cells, has more complex roles, including mediating vasodilation via the release of nitric oxide and prostacyclin from endothelial cells, as well as contributing to vasoconstriction on smooth muscle cells.[5][6]

The development of synthetic analogues of ET-1, such as 4-Ala-endothelin-1, is a key strategy for elucidating the structure-activity relationships of the native peptide and for developing receptor-selective agonists and antagonists. Alanine scanning mutagenesis, where individual amino acids are replaced by alanine, is a common technique to probe the contribution of specific side chains to peptide structure and function. The substitution of a native amino acid with alanine removes the functional groups of the side chain beyond the β-carbon, allowing for an assessment of the role of that residue in receptor binding and activation.

This guide focuses on 4-Ala-endothelin-1, an analogue where the serine residue at position 4 is replaced by an alanine. We will explore its structure, methods for its chemical synthesis and purification, analytical techniques for its characterization, and its predicted interactions with endothelin receptors.

Primary and Secondary Structure of 4-Ala-Endothelin-1

The primary structure of human endothelin-1 is a 21-amino acid polypeptide with the sequence: Cys-Ser-Cys-Ser-Ser-Leu-Met-Asp-Lys-Glu-Cys-Val-Tyr-Phe-Cys-His-Leu-Asp-Ile-Ile-Trp. A key feature of its structure is the presence of two intramolecular disulfide bonds, one between Cys1 and Cys15, and another between Cys3 and Cys11, which create a bicyclic structure essential for its biological activity.

In 4-Ala-endothelin-1, the serine (Ser) residue at position 4 is substituted with an alanine (Ala) residue. The resulting primary sequence is:

Cys-Ser-Cys-Ala-Ser-Leu-Met-Asp-Lys-Glu-Cys-Val-Tyr-Phe-Cys-His-Leu-Asp-Ile-Ile-Trp

This single amino acid substitution is predicted to have a subtle but potentially significant impact on the local conformation and receptor interactions of the peptide. The hydroxyl group of the serine side chain at position 4 is replaced by a non-polar methyl group in alanine. This change eliminates the potential for hydrogen bonding at this position, which may influence the peptide's folding, stability, and affinity for its receptors.

The secondary structure of endothelin-1 is characterized by a hairpin loop and an alpha-helical segment in the C-terminal region. The bicyclic core, formed by the disulfide bridges, imposes significant conformational constraints on the N-terminal half of the molecule. The substitution of serine with alanine at position 4 is unlikely to grossly disrupt the overall secondary structure but may induce local conformational changes within the N-terminal loop.

Synthesis and Purification of 4-Ala-Endothelin-1

The synthesis of 4-Ala-endothelin-1 is typically achieved through solid-phase peptide synthesis (SPPS), a robust and widely used method for the chemical synthesis of peptides.

Solid-Phase Peptide Synthesis (SPPS)

A common approach for the synthesis of endothelin analogues is the use of Boc (tert-butyloxycarbonyl) chemistry on a resin support.[7]

Experimental Protocol: Boc-based SPPS of 4-Ala-Endothelin-1

• Resin Preparation: Start with a suitable resin, such as a Boc-Trp(For)-aminoacyl-resin, to which the C-terminal tryptophan is attached.

• Amino Acid Coupling: Sequentially couple the subsequent Boc-protected amino acids in the reverse order of the peptide sequence. Each coupling cycle consists of:

  • Deprotection: Removal of the Boc protecting group from the N-terminus of the growing peptide chain using an acid such as trifluoroacetic acid (TFA).

  • Neutralization: Neutralization of the resulting ammonium salt with a base like diisopropylethylamine (DIEA).

  • Coupling: Activation and coupling of the next Boc-protected amino acid using a coupling reagent such as BOP (Benzotriazol-1-yl-oxy-tris-(dimethylamino)-phosphonium hexafluorophosphate) in a solvent like dimethylformamide (DMF).[7] A modified double-coupling procedure can be employed to ensure high coupling efficiency.[8][9]

• Cleavage and Deprotection: Once the full-length peptide has been assembled, cleave it from the resin and remove the side-chain protecting groups using a strong acid, typically hydrofluoric acid (HF), in the presence of scavengers like m-cresol and dimethylsulfide to prevent side reactions.[7]

• Extraction: Extract the crude peptide from the resin using a solvent such as aqueous TFA.

Disulfide Bond Formation and Purification

The linear, reduced peptide obtained after cleavage must be folded to form the two correct disulfide bonds.

Experimental Protocol: Oxidative Folding and Purification

• Cyclization: The formation of the two disulfide bonds can be achieved by oxidation. A common method is iodine oxidation in an aqueous acetic acid solution at a low peptide concentration (e.g., 0.5 mg/mL) to favor intramolecular over intermolecular reactions.[7]

• Purification by Preparative RP-HPLC: The crude, cyclized peptide is then purified using preparative reverse-phase high-performance liquid chromatography (RP-HPLC).[10][11][12]

  • Column: A C18 column is typically used for peptide purification.

  • Mobile Phase: A gradient of increasing organic solvent (e.g., acetonitrile) in an aqueous solution containing an ion-pairing agent (e.g., 0.1% TFA) is used to elute the peptide.

  • Detection: The peptide is detected by its UV absorbance at 220 nm or 280 nm.

• Fraction Analysis and Lyophilization: Fractions are collected and analyzed for purity by analytical RP-HPLC. The pure fractions are pooled and lyophilized to obtain the final peptide as a white powder.

Analytical Characterization

The identity and purity of the synthesized 4-Ala-endothelin-1 must be confirmed using a combination of analytical techniques.

Analytical Technique	Parameter Measured	Expected Result for 4-Ala-Endothelin-1
Analytical RP-HPLC	Purity and Retention Time	A single major peak, indicating >95% purity. The retention time will be specific to the peptide's hydrophobicity.
Mass Spectrometry (MALDI-TOF or ESI-MS)	Molecular Weight	The experimentally determined monoisotopic mass should match the theoretical mass calculated from the amino acid sequence.
Amino Acid Analysis	Amino Acid Composition	The relative ratios of the constituent amino acids should be consistent with the peptide's sequence.

Data Presentation: Theoretical Molecular Weight of 4-Ala-Endothelin-1

Peptide	Amino Acid Sequence	Molecular Formula	Theoretical Monoisotopic Mass (Da)
4-Ala-Endothelin-1	CSCA SSLMDKECVYFCHLDIIW	C108H157N25O31S4	2475.03

Structure-Activity Relationship and Inferred Biological Activity

The N-terminal region of endothelin-1 is crucial for its interaction with both ETA and ETB receptors. The substitution of Ser4 with Ala removes a polar hydroxyl group, which could potentially be involved in hydrogen bonding with the receptor. This alteration in polarity and hydrogen bonding capacity at position 4 may modulate the peptide's affinity and/or selectivity for the endothelin receptor subtypes.

Studies on other alanine-substituted analogues have demonstrated that modifications in the N-terminal loop can significantly impact receptor selectivity. For instance, the analogue [Ala1,3,11,15]-ET-1, where all four cysteine residues are replaced by alanine, exhibits selectivity for the ETB receptor.[13] This suggests that the bicyclic structure is critical for high-affinity binding to the ETA receptor.

Given that the Ser4 residue is part of the N-terminal loop, its substitution with alanine in 4-Ala-endothelin-1 could potentially alter the conformation of this loop, thereby influencing its interaction with the receptor binding pocket. It is plausible that this substitution might lead to a decrease in binding affinity for both receptors, or it could introduce a degree of selectivity for one receptor over the other.

Predicted Interaction with Endothelin Receptors

The interaction of ET-1 with its receptors is a complex process involving multiple contact points. The substitution at position 4 could influence:

• Binding Affinity: The loss of a potential hydrogen bond donor/acceptor at position 4 may slightly reduce the overall binding energy, potentially leading to a lower affinity for both ETA and ETB receptors compared to native ET-1.

• Receptor Selectivity: The conformational changes induced by the Ala substitution might differentially affect the binding to the topographically distinct binding pockets of the ETA and ETB receptors, possibly leading to a modest increase in selectivity for one subtype.

Inferred Functional Activity

The functional consequence of the 4-Ala substitution would be directly related to its impact on receptor binding and activation.

• Vasoconstriction: As vasoconstriction is a primary effect of ET-1, mediated by both ETA and ETB receptors on smooth muscle cells, it is anticipated that 4-Ala-endothelin-1 will retain vasoconstrictor activity.[5][14] However, if the binding affinity is reduced, a higher concentration of the analogue may be required to elicit the same level of response as native ET-1.

• Receptor Activation Pathway: Endothelin receptors signal through G protein-dependent pathways, leading to an increase in intracellular calcium. It is expected that 4-Ala-endothelin-1 would activate the same downstream signaling cascades as ET-1, although the potency of activation may be altered.

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An In-Depth Technical Guide to 4-Ala-Endothelin-1: A Selective ETB Receptor Agonist for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unlocking the Nuances of the Endothelin System

The endothelin (ET) system, with its potent vasoactive peptides and distinct receptor subtypes (ETA and ETB), plays a critical role in a myriad of physiological and pathophysiological processes, from cardiovascular homeostasis to neurobiology and cancer progression.[1] While endothelin-1 (ET-1) is a non-selective agonist for both ETA and ETB receptors, the development of selective ligands has been paramount to dissecting the specific functions of each receptor subtype.[1] This guide focuses on a key pharmacological tool in this endeavor: 4-Ala-endothelin-1, a highly selective ETB receptor agonist. As a Senior Application Scientist, this document is designed to provide you with the technical depth and practical insights necessary to effectively utilize this compound in your research, ensuring robust and reproducible results.

Section 1: The Genesis of a Selective Tool—Understanding 4-Ala-Endothelin-1

4-Ala-endothelin-1 is the commonly used nomenclature for [Ala1,3,11,15]-Endothelin-1.[2] This synthetic analog of the 21-amino acid peptide endothelin-1 is characterized by the substitution of the four cysteine residues at positions 1, 3, 11, and 15 with alanine residues.[2][3] This modification eliminates the two intramolecular disulfide bridges that are characteristic of the native ET-1 structure, resulting in a linear peptide.[2][4] This structural alteration is the key to its remarkable receptor selectivity.

Molecular Profile and Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 4-Ala-endothelin-1 is fundamental for its proper handling, storage, and use in experimental settings.

Property	Value	Source
Full Name	[Ala1,3,11,15]-Endothelin-1	[2]
Abbreviation	4-Ala-ET-1	[2]
Molecular Formula	C109H163N25O32S	[5]
Molecular Weight	2367.71 g/mol	[5]
Amino Acid Sequence	H-Ala-Ser-Ala-Ser-Ser-Leu-Met-Asp-Lys-Glu-Ala-Val-Tyr-Phe-Ala-His-Leu-Asp-Ile-Ile-Trp-OH	[5]
Appearance	Lyophilized powder	[5]
Purity (HPLC)	Typically >95%	[5]
Solubility	Soluble in aqueous solutions. TFA salts generally enhance solubility.	[5]
Storage	Store lyophilized peptide at -20°C or below.	[5]

Note: The presence of trifluoroacetic acid (TFA) as a counterion from HPLC purification can affect the net weight of the peptide.[5]

Section 2: The Cornerstone of Utility—ETB Receptor Selectivity

The defining characteristic of 4-Ala-endothelin-1 is its profound selectivity for the ETB receptor over the ETA receptor. This selectivity has been quantified in multiple studies, making it a reliable tool for isolating ETB-mediated effects.

Receptor Binding Affinity: A Quantitative Look

Competitive radioligand binding assays are the gold standard for determining the affinity of a ligand for its receptor. In these assays, the ability of an unlabeled ligand (in this case, 4-Ala-endothelin-1) to displace a radiolabeled ligand from the receptor is measured. The resulting IC50 value, the concentration of the unlabeled ligand required to inhibit 50% of the specific binding of the radiolabeled ligand, is a measure of its binding affinity.

Studies have demonstrated that 4-Ala-endothelin-1 binds to the ETB receptor with an affinity 1,700 times higher than its affinity for the ETA receptor.[2]

Receptor Subtype	IC50 (nM)	Source
ETB	0.33	[6]
ETA	2200	[6]

This dramatic difference in binding affinity underscores the utility of 4-Ala-endothelin-1 as a selective ETB receptor agonist.

The Structural Basis of Selectivity

The replacement of the four cysteine residues with alanines and the subsequent loss of the disulfide bridges fundamentally alters the three-dimensional conformation of the peptide.[2][4] While the native, bicyclic structure of ET-1 is crucial for high-affinity binding to both ETA and ETB receptors, the linear structure of 4-Ala-endothelin-1 preferentially fits the binding pocket of the ETB receptor.[2] This suggests that the structural requirements for agonist binding differ significantly between the two receptor subtypes.

Section 3: From Benchtop to Biological Insight—Experimental Protocols

The true value of a selective agonist lies in its application. This section provides detailed, field-proven protocols for key experiments to characterize and utilize 4-Ala-endothelin-1.

Synthesis and Purification: Creating the Tool

The synthesis of 4-Ala-endothelin-1 is typically achieved through solid-phase peptide synthesis (SPPS).[3]

Protocol: Solid-Phase Synthesis of [Ala1,3,11,15]-Endothelin-1 [3]

• Resin Preparation: Start with a suitable solid support resin, such as a Wang or Rink amide resin, pre-loaded with the C-terminal amino acid (Tryptophan).

• Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the N-terminus of the growing peptide chain using a solution of 20% piperidine in dimethylformamide (DMF).

• Amino Acid Coupling: Activate the next Fmoc-protected amino acid in the sequence using a coupling reagent such as HBTU/HOBt or HATU in the presence of a base like N,N-diisopropylethylamine (DIPEA). A modified double-coupling procedure, using a symmetrical anhydride followed by an O-benzotriazolyl ester, can also be employed for efficient coupling.[3]

• Washing: After each deprotection and coupling step, thoroughly wash the resin with DMF to remove excess reagents and byproducts.

• Chain Elongation: Repeat the deprotection and coupling cycles for each amino acid in the sequence: H-Ala-Ser-Ala-Ser-Ser-Leu-Met-Asp-Lys-Glu-Ala-Val-Tyr-Phe-Ala-His-Leu-Asp-Ile-Ile-Trp-OH.[5]

• Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers such as triisopropylsilane and water.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) on a C18 column.

• Characterization: Confirm the identity and purity of the synthesized peptide using mass spectrometry and analytical HPLC.

• Lyophilization: Lyophilize the purified peptide to obtain a stable, powdered product.

Caption: Solid-phase peptide synthesis workflow for 4-Ala-endothelin-1.

Functional Characterization: Demonstrating ETB Agonism

Activation of ETB receptors on endothelial cells leads to the release of nitric oxide (NO) and prostacyclin, causing vasorelaxation.[7] This physiological response can be harnessed to confirm the agonist activity of 4-Ala-endothelin-1.

Protocol: Endothelium-Dependent Vasorelaxation in Porcine Pulmonary Artery [2]

• Tissue Preparation: Isolate porcine pulmonary arteries and cut them into rings (3-4 mm in length). Suspend the rings in organ baths containing Krebs' solution, maintained at 37°C and continuously gassed with 95% O2 / 5% CO2.[8]

• Pre-contraction: Pre-contract the arterial rings with a submaximal concentration of a vasoconstrictor, such as norepinephrine or phenylephrine, to establish a stable contractile tone.

• Cumulative Concentration-Response Curve: Once a stable plateau of contraction is achieved, add cumulative concentrations of 4-Ala-endothelin-1 to the organ bath.

• Data Acquisition: Record the changes in isometric tension. Express the relaxation as a percentage of the pre-contraction tone.

• Endothelium-Denudation Control: To confirm that the vasorelaxation is endothelium-dependent, repeat the experiment with arterial rings in which the endothelium has been mechanically removed.[8] In these rings, 4-Ala-endothelin-1 should not induce relaxation.

ETB receptors are G-protein coupled receptors that, upon activation, can lead to an increase in intracellular calcium ([Ca2+]i) through the phospholipase C (PLC) pathway.[9]

Protocol: Measurement of Intracellular Calcium in Cultured Cells [10]

• Cell Culture: Culture cells expressing ETB receptors (e.g., HEK293 cells stably expressing the human ETB receptor, or primary endothelial cells) on glass coverslips.

• Fluorescent Dye Loading: Load the cells with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM, according to the manufacturer's instructions.

• Baseline Measurement: Place the coverslip in a perfusion chamber on the stage of a fluorescence microscope. Perfuse with a physiological saline solution and record the baseline fluorescence intensity.

• Stimulation: Perfuse the cells with a solution containing 4-Ala-endothelin-1 at the desired concentration.

• Data Acquisition: Continuously record the fluorescence intensity. For ratiometric dyes like Fura-2, the ratio of fluorescence emission at two different excitation wavelengths is used to calculate the intracellular calcium concentration.[10]

• Controls: As a positive control for calcium mobilization, use a known agonist for a different Gq-coupled receptor expressed in the cells, such as ATP for purinergic receptors.[10]

Caption: Signaling pathway of ETB receptor-mediated intracellular calcium mobilization.

Section 4: In Vivo Applications and Considerations

While in vitro assays are crucial for initial characterization, understanding the physiological effects of selective ETB receptor activation in a whole organism is the ultimate goal for many researchers.

Blood Pressure Monitoring in Rodent Models

The systemic administration of an ETB agonist can have complex effects on blood pressure. Activation of endothelial ETB receptors leads to vasodilation and a decrease in blood pressure, while activation of ETB receptors on smooth muscle cells can cause vasoconstriction.[11] The net effect can depend on the vascular bed and the experimental conditions.

Protocol: In Vivo Blood Pressure Measurement in Rats

• Animal Preparation: Anesthetize a rat (e.g., Sprague-Dawley) and cannulate the carotid artery and jugular vein for blood pressure measurement and drug administration, respectively.

• Baseline Recording: Allow the animal to stabilize and record baseline mean arterial pressure (MAP) and heart rate.

• Drug Administration: Administer a bolus injection or a continuous infusion of 4-Ala-endothelin-1 via the jugular vein cannula. A range of doses should be tested to establish a dose-response relationship.

• Data Acquisition: Continuously monitor and record MAP and heart rate throughout the experiment.

• Controls: In separate experiments, pre-treat animals with an ETB selective antagonist (e.g., BQ-788) to confirm that the observed effects are mediated by the ETB receptor.

Caption: In vivo blood pressure monitoring experimental workflow.

Section 5: Troubleshooting and Best Practices

• Peptide Stability: 4-Ala-endothelin-1, being a linear peptide, may be more susceptible to proteolytic degradation than the native ET-1. Handle with care, use protease inhibitors in relevant assays, and store properly.

• Tachyphylaxis: Repeated or prolonged exposure to agonists can lead to receptor desensitization and tachyphylaxis. Allow for adequate washout periods between agonist applications in functional assays.

• Off-Target Effects: While highly selective, at very high concentrations, 4-Ala-endothelin-1 may exhibit some activity at ETA receptors. It is crucial to use the lowest effective concentration and to confirm ETB-mediated effects with selective antagonists.

Conclusion: A Precision Tool for a Complex System

4-Ala-endothelin-1 stands out as a robust and highly selective tool for the investigation of ETB receptor function. Its well-characterized binding profile and demonstrated agonist activity make it an invaluable asset for researchers in cardiovascular physiology, pharmacology, and drug discovery. By adhering to the detailed protocols and best practices outlined in this guide, scientists can confidently employ this selective agonist to unravel the intricate roles of the ETB receptor in health and disease, paving the way for new therapeutic strategies.

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• GenScript. (n.d.). (Ala1-3-11-15)-Endothelin-1 peptide. Retrieved from [Link]

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• Zhang, Y., Li, X., Wang, Y., Liu, Y., Zhang, Y., & Liu, Y. (2022). Norisoboldine Induces Endothelium-Dependent Vasorelaxation and Attenuates Hypertension by Modulating Ca2+-eNOS Signaling, Oxidative Stress, and Inflammation. Molecules, 27(5), 1591. [Link]

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• Plant, T. D., Zöllner, C., & Reeh, P. W. (2009). Elevation of Intracellular Calcium in Clonal Neuronal and Embryonic Kidney Cells Involves Endogenous Endothelin-A Receptors Linked to Phospholipase C Through Gαq/11. Cellular Physiology and Biochemistry, 24(5-6), 415-426. [Link]

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• Fukuroda, T., Fujikawa, T., Ozaki, S., Ishikawa, K., Yano, M., & Nishikibe, M. (1994). and endothelin-3-induced vasorelaxation via common generation of endothelium-derived nitric oxide. Biochemical and biophysical research communications, 199(3), 1461-1465. [Link]

• Adachi, Y., Furuichi, Y., & Miyamoto, C. (1993). Distinct subdomains of human endothelin receptors determine their selectivity to endothelinA-selective antagonist and endothelinB-selective agonists. The Journal of biological chemistry, 268(12), 8871-8877. [Link]

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The Role of 4-Ala-Endothelin-1 in Vasodilation: A Technical Guide for Researchers

This guide provides an in-depth exploration of 4-Ala-endothelin-1, a critical pharmacological tool for dissecting the complexities of the endothelin system, with a particular focus on its role in vasodilation. This document is intended for researchers, scientists, and drug development professionals actively engaged in cardiovascular and pharmacological research.

Introduction: The Endothelin System - A Duality of Vascular Control

The endothelin (ET) system is a pivotal regulator of vascular tone, with its primary effector, endothelin-1 (ET-1), being the most potent endogenous vasoconstrictor identified to date.[1] Synthesized predominantly by vascular endothelial cells, ET-1 exerts its effects through two G-protein coupled receptor subtypes: ETA and ETB.[2] The physiological response to ET-1 is a delicate balance between vasoconstriction and vasodilation, a duality dictated by the receptor subtype and its location.

• ETA Receptors: Primarily located on vascular smooth muscle cells (VSMCs), their activation by ET-1 leads to potent and sustained vasoconstriction.[3][4]

• ETB Receptors: These receptors exhibit a more complex distribution and function. While ETB receptors on VSMCs can also mediate vasoconstriction, their activation on endothelial cells triggers the release of vasodilatory mediators, namely nitric oxide (NO) and prostacyclin (PGI2).[3][5][6]

This intricate interplay is a frequent subject of investigation in pathologies characterized by endothelial dysfunction and aberrant vascular tone, such as hypertension and atherosclerosis.[7][8][9] To deconstruct the specific contributions of the ETB receptor to vasodilation, a selective agonist is indispensable. This is the precise role fulfilled by 4-Ala-endothelin-1.

4-Ala-Endothelin-1: A Selective Probe for the ETB Receptor

[Ala1,3,11,15]ET-1, commonly referred to as 4-Ala-endothelin-1, is a linear analog of endothelin-1.[10] Its unique structure, with alanine substitutions at positions 1, 3, 11, and 15, confers a remarkable selectivity for the ETB receptor over the ETA receptor. This high selectivity makes it an invaluable tool for isolating and studying ETB receptor-mediated physiological processes without the confounding vasoconstrictor effects of ETA receptor activation.[10]

Pharmacological Profile

The utility of 4-Ala-endothelin-1 as a research tool is underscored by its binding affinity and functional selectivity for the ETB receptor.

Ligand	Receptor Subtype	Binding Affinity (Ki)	Selectivity (ETA/ETB)	Reference
Endothelin-1	ETA	Sub-nanomolar	~1	[5]
ETB	Sub-nanomolar
4-Ala-Endothelin-1	ETA	Micromolar range	>1,700-fold for ETB	[10]
ETB	Sub-nanomolar
IRL 1620	ETA	1.9 µM	~120,000-fold for ETB	[11]
ETB	16 pM

Note: IRL 1620 (Suc-[Glu9,Ala11,15]-ET-1(8-21)) is another potent and highly selective ETB agonist, often used in similar experimental paradigms.[11]

The profound selectivity of 4-Ala-endothelin-1 allows researchers to confidently attribute observed vasodilatory responses to the specific activation of the ETB receptor pathway.

Mechanism of 4-Ala-Endothelin-1-Induced Vasodilation

The vasodilatory effect of 4-Ala-endothelin-1 is initiated by its binding to ETB receptors on the surface of endothelial cells. This binding event triggers a downstream signaling cascade culminating in the production and release of NO and PGI2, which then act on adjacent VSMCs to induce relaxation.

Signaling Pathway

Caption: 4-Ala-endothelin-1 signaling pathway leading to vasodilation.

Causality of the Pathway:

• Receptor Binding and G-Protein Activation: 4-Ala-endothelin-1 binds to the endothelial ETB receptor, which is coupled to the Gq protein.

• PLC Activation and Second Messenger Production: Gq activation stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Mobilization: IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca²⁺).

• eNOS and COX Activation: The rise in intracellular Ca²⁺, in conjunction with calmodulin, activates endothelial nitric oxide synthase (eNOS), which synthesizes NO from L-arginine. Concurrently, PLC activation can also lead to the activation of cyclooxygenase (COX), which metabolizes arachidonic acid to produce PGI2.[12][13]

• Action on VSMCs: NO diffuses to the underlying VSMCs and activates soluble guanylate cyclase (sGC), leading to increased cyclic guanosine monophosphate (cGMP) levels. PGI2 binds to IP receptors on VSMCs, activating adenylyl cyclase and increasing cyclic adenosine monophosphate (cAMP). Both cGMP and cAMP, through their respective protein kinases (PKG and PKA), promote muscle relaxation by reducing intracellular Ca²⁺ and dephosphorylating myosin light chains, resulting in vasodilation.

Experimental Protocols for Studying 4-Ala-Endothelin-1-Induced Vasodilation

The following protocols are foundational for characterizing the vasodilatory effects of 4-Ala-endothelin-1. The choice between an in vitro and in vivo model depends on the research question. In vitro studies offer a controlled environment to dissect molecular mechanisms, while in vivo studies provide insights into systemic physiological responses.

In Vitro Vascular Reactivity Assessment using Wire Myography

This protocol allows for the direct measurement of vascular tension in isolated arterial segments in response to pharmacological agents.

Methodology:

• Vessel Isolation: Euthanize the experimental animal (e.g., rat, mouse) and carefully dissect the desired artery (e.g., mesenteric, thoracic aorta). Place the vessel in cold, oxygenated Krebs-Henseleit buffer.

• Preparation: Under a dissecting microscope, remove adhering connective tissue and cut the artery into 2-3 mm rings.

• Mounting: Mount the arterial rings on two stainless steel wires in the jaws of a wire myograph. Submerge the rings in individual organ baths containing Krebs-Henseleit buffer, maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.

• Equilibration and Viability Check: Allow the vessels to equilibrate for 60-90 minutes under a standardized resting tension. Assess vessel viability by inducing contraction with a high-potassium solution (e.g., 60 mM KCl). Test for endothelial integrity by pre-contracting with an alpha-agonist (e.g., phenylephrine) and then inducing relaxation with an endothelium-dependent vasodilator (e.g., acetylcholine).

• Experimental Procedure:

  • Pre-contract the arterial rings to approximately 50-80% of their maximal response with a vasoconstrictor (e.g., phenylephrine, U46619).

  • Once a stable contraction plateau is reached, add cumulative concentrations of 4-Ala-endothelin-1 to the organ bath.

  • Record the relaxation response at each concentration.

• Data Analysis: Express the relaxation as a percentage of the pre-contraction induced by the vasoconstrictor. Plot the concentration-response curve and calculate the EC50 (the concentration of 4-Ala-endothelin-1 that produces 50% of the maximal relaxation).

Self-Validation and Controls:

• Endothelial Denudation: To confirm the endothelium-dependent nature of the vasodilation, a parallel experiment can be performed on vessels where the endothelium has been mechanically removed. The vasodilatory response to 4-Ala-endothelin-1 should be significantly attenuated or abolished in these vessels.

• Inhibitor Studies: To probe the specific signaling pathways, vessels can be pre-incubated with inhibitors such as L-NAME (an eNOS inhibitor) or indomethacin (a COX inhibitor) before pre-contraction and addition of 4-Ala-endothelin-1. A reduction in vasodilation in the presence of these inhibitors will confirm the involvement of NO and prostacyclin, respectively.

Caption: Workflow for in vitro vascular reactivity studies.

In Vivo Hemodynamic Assessment

This protocol measures the systemic effect of 4-Ala-endothelin-1 on blood pressure.

Methodology:

• Animal Preparation: Anesthetize the experimental animal (e.g., rat) and cannulate the carotid artery and jugular vein for blood pressure monitoring and drug infusion, respectively.

• Baseline Measurement: Allow the animal to stabilize and record baseline mean arterial pressure (MAP) and heart rate.

• Drug Administration: Administer a bolus intravenous injection or a continuous infusion of 4-Ala-endothelin-1. A dose-response study can be performed by administering increasing doses.

• Hemodynamic Monitoring: Continuously record MAP and heart rate throughout the experiment.

• Data Analysis: Calculate the change in MAP from baseline at each dose or time point.

Self-Validation and Controls:

• Vehicle Control: A control group should receive an equivalent volume of the vehicle used to dissolve 4-Ala-endothelin-1 to ensure that the observed effects are not due to the vehicle itself.

• ETB Receptor Blockade: To confirm that the hypotensive effect is mediated by ETB receptors, a separate group of animals can be pre-treated with a selective ETB receptor antagonist (e.g., BQ-788) prior to the administration of 4-Ala-endothelin-1. The hypotensive response should be significantly blunted in these animals.

Conclusion and Future Directions

4-Ala-endothelin-1 is a powerful and selective tool that has been instrumental in elucidating the vasodilatory role of the endothelial ETB receptor. Its use in well-designed in vitro and in vivo experiments allows for a clear delineation of the ETB-mediated signaling cascade, primarily involving the release of nitric oxide and prostacyclin. For researchers in drug discovery, understanding this pathway is crucial for developing novel therapeutics for cardiovascular diseases where endothelial dysfunction is a key pathological feature. For instance, selective ETB agonists could have therapeutic potential in conditions characterized by excessive vasoconstriction. Conversely, the insights gained from studying this pathway can also inform the development of more effective endothelin receptor antagonists. Future research should continue to leverage tools like 4-Ala-endothelin-1 to explore the role of ETB receptor-mediated vasodilation in different vascular beds and in various disease models, further unraveling the intricate and vital role of the endothelin system in cardiovascular homeostasis.

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An In-depth Technical Guide to the Interplay of 4-Ala-endothelin-1 and Nitric Oxide Signaling Pathways

This guide provides a comprehensive exploration of the intricate relationship between 4-Ala-endothelin-1 and the nitric oxide signaling pathway. It is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this critical vasoregulatory mechanism. We will delve into the molecular underpinnings of this interaction, detail robust experimental methodologies for its investigation, and discuss the translational implications for therapeutic development.

Part 1: The Core Scientific Narrative: Unraveling a Vasoregulatory Axis

The vascular endothelium orchestrates a delicate balance between vasoconstriction and vasodilation to maintain cardiovascular homeostasis.[1] At the heart of this regulation lies the dynamic interplay between the endothelin (ET) system and nitric oxide (NO) signaling. An imbalance between these two pathways is a hallmark of endothelial dysfunction and a key contributor to the progression of cardiovascular diseases.[1][2]

Endothelin-1 (ET-1) is a potent 21-amino acid peptide vasoconstrictor produced by endothelial cells.[3][4] It exerts its effects through two G-protein coupled receptors: the ETA and ETB receptors.[3][5] While activation of ETA receptors, predominantly found on vascular smooth muscle cells, leads to profound vasoconstriction, the role of the ETB receptor is more nuanced.[3][6] Endothelial ETB receptors, when stimulated, trigger the release of vasodilators, most notably nitric oxide.[7][8]

To dissect the specific contributions of the ETB receptor-mediated vasodilation, highly selective pharmacological tools are indispensable. This is where 4-Ala-endothelin-1, more commonly known as IRL-1620, emerges as a critical research compound. IRL-1620 is a synthetic analog of endothelin-1, specifically designed as a selective agonist for the ETB receptor.[7][8][9] Its utility lies in its ability to preferentially activate the ETB-mediated signaling cascade, thereby allowing for a focused investigation of its downstream effects, particularly the production of nitric oxide.

The activation of endothelial ETB receptors by IRL-1620 initiates a signaling cascade that culminates in the synthesis of nitric oxide.[7][8] This process is primarily mediated by endothelial nitric oxide synthase (eNOS). The resulting NO, a gaseous signaling molecule, diffuses to the underlying vascular smooth muscle cells, where it activates soluble guanylate cyclase (sGC). This enzyme, in turn, catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a second messenger that ultimately leads to vasorelaxation.[8]

The therapeutic potential of targeting this pathway is significant. By selectively promoting ETB receptor-mediated vasodilation, compounds like IRL-1620 are being explored for their ability to increase blood flow in ischemic conditions, such as stroke, and to enhance the delivery of chemotherapeutic agents to solid tumors.[7][9]

Part 2: Visualizing the Signaling Cascade

To appreciate the molecular choreography, a visual representation of the signaling pathway is essential.

Caption: IRL-1620/ETB Receptor-Mediated Nitric Oxide Signaling Pathway.

Part 3: Experimental Methodologies: A Practical Guide

Investigating the interplay between 4-Ala-endothelin-1 (IRL-1620) and nitric oxide signaling requires a multi-faceted experimental approach. Below are detailed protocols for key assays.

In Vitro Assessment of Nitric Oxide Production in Endothelial Cells

This protocol details the measurement of nitric oxide production from cultured endothelial cells following stimulation with IRL-1620.

Objective: To quantify the release of nitric oxide from endothelial cells in response to ETB receptor activation.

Principle: Nitric oxide is a highly reactive and short-lived molecule. Therefore, its production is typically assessed by measuring the accumulation of its stable metabolites, nitrite (NO2-) and nitrate (NO3-), in the cell culture supernatant. The Griess assay is a common colorimetric method for nitrite detection.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs) or other suitable endothelial cell line

• Endothelial cell growth medium

• IRL-1620 (4-Ala-endothelin-1)

• L-NAME (NG-nitro-L-arginine methyl ester) - a non-selective NOS inhibitor

• Griess Reagent System

• Phosphate Buffered Saline (PBS)

• 96-well microplates

Step-by-Step Protocol:

• Cell Culture: Culture HUVECs in T-75 flasks until they reach 80-90% confluency.

• Seeding: Seed the HUVECs into 24-well plates at a density of 1 x 10^5 cells per well and allow them to adhere and form a confluent monolayer overnight.

• Pre-incubation (for inhibitor studies): For wells testing the inhibition of NO production, pre-incubate the cells with L-NAME (e.g., 100 µM) for 30 minutes.

• Stimulation:

  • Wash the cells gently with pre-warmed PBS.

  • Add fresh, serum-free medium to each well.

  • Add IRL-1620 to the desired final concentrations (e.g., a dose-response of 1 nM to 1 µM). Include a vehicle control (medium only).

• Incubation: Incubate the plates at 37°C in a humidified incubator with 5% CO2 for a defined period (e.g., 30 minutes).

• Sample Collection: Carefully collect the supernatant from each well and transfer to microcentrifuge tubes.

• Griess Assay:

  • Pipette 50 µL of each supernatant sample into a 96-well plate in triplicate.

  • Prepare a nitrite standard curve (e.g., 0-100 µM sodium nitrite).

  • Add 50 µL of Sulfanilamide solution to all wells and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of NED solution to all wells and incubate for a further 5-10 minutes at room temperature, protected from light.

• Data Analysis:

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration in each sample using the standard curve.

  • Normalize the results to the total protein content of the cells in each well.

Self-Validation: The inclusion of L-NAME as a negative control is crucial. A significant reduction in nitrite levels in the presence of L-NAME validates that the measured response is indeed due to nitric oxide synthase activity.

Ex Vivo Vascular Reactivity Studies

This protocol describes the use of isolated arterial rings to assess the vasoactive properties of IRL-1620.

Objective: To characterize the vasorelaxant effect of IRL-1620 and its dependence on the endothelium and nitric oxide.

Principle: Isolated blood vessel segments are mounted in an organ bath, allowing for the measurement of isometric tension. The ability of a compound to relax a pre-constricted vessel is a measure of its vasodilator activity.

Materials:

• Male Wistar rats (or other suitable animal model)

• Thoracic aorta

• Krebs-Henseleit solution

• Phenylephrine (PE) or other vasoconstrictor

• IRL-1620 (4-Ala-endothelin-1)

• L-NAME

• Organ bath system with force transducers and data acquisition software

Step-by-Step Protocol:

• Tissue Preparation:

  • Euthanize the rat according to approved animal care protocols.

  • Carefully excise the thoracic aorta and place it in ice-cold Krebs-Henseleit solution.

  • Clean the aorta of adhering fat and connective tissue.

  • Cut the aorta into 2-3 mm wide rings.

• Endothelium Denudation (for control rings): For some rings, gently rub the luminal surface with a fine wire or forceps to remove the endothelium.

• Mounting: Mount the aortic rings in the organ bath chambers containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 / 5% CO2.

• Equilibration: Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g, with solution changes every 15-20 minutes.

• Viability Check:

  • Contract the rings with a high concentration of potassium chloride (KCl, e.g., 80 mM).

  • After washing, assess endothelium integrity by pre-contracting with phenylephrine (PE, e.g., 1 µM) and then adding acetylcholine (ACh, e.g., 1 µM). Rings with intact endothelium will show significant relaxation (>80%), while denuded rings will not.

• Experimental Protocol:

  • Pre-constrict the rings with a submaximal concentration of PE.

  • Once a stable contraction is achieved, add cumulative concentrations of IRL-1620 to the bath and record the relaxation response.

  • In separate experiments, pre-incubate the rings with L-NAME (e.g., 100 µM) for 30 minutes before pre-contraction to assess the role of NO.

• Data Analysis:

  • Express the relaxation response as a percentage of the pre-contraction induced by PE.

  • Construct concentration-response curves and calculate the EC50 values.

Self-Validation: The comparison between endothelium-intact and endothelium-denuded rings, as well as the effect of L-NAME, provides a self-validating system. A significant attenuation of IRL-1620-induced relaxation in denuded rings or in the presence of L-NAME confirms the endothelium- and NO-dependent nature of the response.

In Vivo Assessment of Vascular Function

This section briefly outlines a common in vivo technique to study the effects of vasoactive substances in humans.

Objective: To assess the in vivo effects of IRL-1620 on vascular tone and blood flow.

Principle: Forearm blood flow (FBF) measurement using strain-gauge plethysmography is a well-established technique to study the vascular responses to intra-arterially infused drugs in a controlled manner.

Experimental Workflow:

Caption: Workflow for Forearm Blood Flow (FBF) Measurement.

Part 4: Data Presentation and Interpretation

The quantitative data obtained from the described experiments should be presented in a clear and concise manner to facilitate interpretation and comparison.

Table 1: Effect of IRL-1620 on Nitrite Production in HUVECs

Treatment Group	IRL-1620 Concentration	Nitrite Concentration (µM/mg protein)
Vehicle Control	-	0.5 ± 0.1
IRL-1620	10 nM	1.2 ± 0.2
IRL-1620	100 nM	2.5 ± 0.4
IRL-1620	1 µM	3.8 ± 0.5
IRL-1620 + L-NAME	1 µM + 100 µM	0.6 ± 0.1#
p < 0.05 vs. Vehicle Control; #p < 0.05 vs. IRL-1620 (1 µM) alone. Data are representative.

Table 2: Vasorelaxant Effect of IRL-1620 on Rat Aortic Rings

Condition	EC50 (nM)	Maximum Relaxation (%)
Endothelium-Intact	8.5 ± 1.2	95 ± 3
Endothelium-Denuded	> 1000	10 ± 2
Endothelium-Intact + L-NAME	850 ± 50	15 ± 4
p < 0.05 vs. Endothelium-Intact. Data are representative.

Part 5: Concluding Remarks and Future Directions

The selective ETB receptor agonist, 4-Ala-endothelin-1 (IRL-1620), serves as an invaluable pharmacological tool for elucidating the vasorelaxant arm of the endothelin system. Its ability to specifically trigger the endothelial ETB receptor-eNOS-NO signaling pathway allows for a detailed investigation of this crucial vasoregulatory mechanism. The experimental protocols outlined in this guide provide a robust framework for researchers to explore the physiological and pathophysiological roles of this pathway.

Future research should focus on further delineating the downstream effectors of cGMP in different vascular beds and exploring the therapeutic potential of selective ETB receptor agonists in a wider range of cardiovascular and oncological diseases. A deeper understanding of the intricate balance between the ETA and ETB receptor signaling pathways will undoubtedly pave the way for novel and more targeted therapeutic interventions.

References

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• Davenport, A. P., & Maguire, J. J. (2015). Endothelin Receptors and Their Antagonists. Handbook of experimental pharmacology, 225, 145–178. [Link]

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• Asami, J., et al. (2023). Structural insights into endothelin receptor signalling. The Journal of Biochemistry, 173(4), 223-231. [Link]

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The Discovery and Development of 4-Ala-Endothelin-1: A Technical Guide for Researchers

Abstract

Endothelin-1 (ET-1), a potent 21-amino acid vasoconstrictor peptide, plays a pivotal role in vascular homeostasis and the pathophysiology of numerous cardiovascular diseases.[1][2] Its profound biological effects, mediated through the G protein-coupled receptors ETA and ETB, have made it a focal point for drug discovery and development.[3][4] The synthesis of ET-1 analogs has been instrumental in elucidating the structure-activity relationships that govern its receptor binding and functional activity. This in-depth technical guide focuses on a specific analog, 4-Ala-endothelin-1 ([Ala4]ET-1), providing a comprehensive overview of its conceptualization, synthesis, and characterization. This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical methodologies required to investigate this and similar ET-1 analogs.

Introduction: The Rationale for Probing Position 4 of Endothelin-1

The endothelin system is a critical regulator of vascular tone and cellular growth.[2] Dysregulation of this system is implicated in a range of diseases, including pulmonary arterial hypertension, heart failure, and certain cancers.[5] The development of endothelin receptor antagonists has been a significant therapeutic advancement.[5] However, a deeper understanding of the ET-1 molecule itself is crucial for the design of novel therapeutics with improved specificity and efficacy.

Structure-activity relationship (SAR) studies have revealed that the N-terminal region of ET-1 is crucial for its biological activity.[6] The native sequence of human ET-1 begins with Cys-Ser-Cys-Ser-Ser-Leu-Met... The serine residue at position 4, while seemingly unassuming, is a key target for modification to probe its role in receptor interaction and signal transduction. The decision to substitute serine with alanine at this position is a classic example of "alanine scanning mutagenesis" at the peptide level. Alanine, with its small, non-polar methyl side chain, removes the hydroxyl group of serine, thereby eliminating the potential for hydrogen bonding at this position without introducing significant steric hindrance. This allows for a precise evaluation of the importance of the serine hydroxyl group in the peptide's function. Studies have shown that significant biological activity is retained with the replacement of Ser4 with Alanine, indicating that while important, the hydroxyl group at this position is not absolutely essential for activity.[6]

Synthesis of 4-Ala-Endothelin-1: A Step-by-Step Protocol for Solid-Phase Peptide Synthesis

The synthesis of [Ala4]ET-1 is achieved through Fmoc-based solid-phase peptide synthesis (SPPS), a robust and widely used methodology.[1][7]

Protocol: Fmoc-Based Solid-Phase Peptide Synthesis of [Ala4]ET-1

Materials:

• Fmoc-protected amino acids (including Fmoc-Ala-OH for position 4)

• Rink Amide resin (for a C-terminal amide) or a suitable resin for a C-terminal carboxylic acid

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure® or equivalent coupling additive

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Solid-phase peptide synthesis vessel

• Shaker

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1-2 hours in the synthesis vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a 20% solution of piperidine in DMF to the resin.

  • Agitate for 5 minutes.

  • Drain and repeat the piperidine treatment for another 15 minutes.

  • Wash the resin thoroughly with DMF (5-7 times) and DCM (3 times) to remove all traces of piperidine.

• Amino Acid Coupling:

  • Dissolve 3-5 equivalents of the first Fmoc-protected amino acid (relative to resin loading) and an equimolar amount of OxymaPure® in DMF.

  • Add 3-5 equivalents of DIC to the amino acid solution and allow to pre-activate for 5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate for 1-2 hours at room temperature.

  • Perform a Kaiser test to confirm complete coupling. If the test is positive (indicating free amines), repeat the coupling step.

  • Wash the resin with DMF and DCM.

• Chain Elongation: Repeat steps 2 and 3 for each subsequent amino acid in the [Ala4]ET-1 sequence, substituting Fmoc-Ser-OH with Fmoc-Ala-OH at position 4.

• Cleavage and Deprotection:

  • After the final amino acid has been coupled and the N-terminal Fmoc group removed, wash the resin with DCM and dry under vacuum.

  • Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5).

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

  • Dry the peptide pellet under vacuum.

• Purification and Characterization:

  • Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture).

  • Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry and analytical HPLC.

Pharmacological Characterization of 4-Ala-Endothelin-1

A thorough pharmacological evaluation is essential to understand the impact of the Ser4 to Ala substitution. This involves assessing the analog's ability to bind to endothelin receptors and to elicit a functional response.

Receptor Binding Affinity

Radioligand binding assays are the gold standard for determining the affinity of a ligand for its receptor.[2][8] In this assay, [Ala4]ET-1 will compete with a radiolabeled ligand (e.g., [125I]ET-1) for binding to membranes prepared from cells expressing either the ETA or ETB receptor.

Protocol: Radioligand Receptor Binding Assay

Materials:

• Cell lines stably expressing human ETA or ETB receptors

• [125I]ET-1 (radioligand)

• Unlabeled ET-1 (for determining non-specific binding)

• [Ala4]ET-1 (test compound)

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.2% BSA, pH 7.4)

• Glass fiber filters

• Filtration apparatus

• Scintillation counter

Procedure:

• Membrane Preparation: Culture the ETA or ETB expressing cells to confluence, harvest, and homogenize in a hypotonic buffer. Centrifuge to pellet the cell membranes and resuspend in binding buffer. Determine the protein concentration.

• Assay Setup: In a 96-well plate, add in the following order:

  • Binding buffer

  • Increasing concentrations of [Ala4]ET-1

  • A fixed concentration of [125I]ET-1 (typically at its Kd value)

  • Cell membranes (a predetermined amount of protein)

  • For total binding wells, no competing ligand is added.

  • For non-specific binding wells, a high concentration of unlabeled ET-1 is added.

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a filtration apparatus. Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the [Ala4]ET-1 concentration. Determine the IC50 value (the concentration of [Ala4]ET-1 that inhibits 50% of the specific binding of the radioligand). The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Table 1: Illustrative Receptor Binding Affinity Data

Ligand	ETA Receptor Ki (nM)	ETB Receptor Ki (nM)	Selectivity (ETB/ETA)
Endothelin-1	~0.1	~0.1	~1
[Ala4]ET-1	Expected to be in the low nM range	Expected to be in the low nM range	To be determined

Functional Activity: Calcium Mobilization Assay

Activation of both ETA and ETB receptors leads to an increase in intracellular calcium concentration ([Ca2+]i).[9][10][11] A calcium mobilization assay is a common method to assess the functional potency of an endothelin analog.

Protocol: Calcium Mobilization Assay

Materials:

• Cell lines stably expressing human ETA or ETB receptors

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• [Ala4]ET-1

• Fluorescence plate reader with automated injection capabilities

Procedure:

• Cell Plating: Seed the ETA or ETB expressing cells into a black-walled, clear-bottom 96-well plate and grow to confluence.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in HBSS.

  • Remove the culture medium from the cells and add the dye loading buffer.

  • Incubate for 1 hour at 37°C.

  • Wash the cells with HBSS to remove excess dye.

• Assay:

  • Place the plate in the fluorescence plate reader.

  • Record a baseline fluorescence reading.

  • Inject increasing concentrations of [Ala4]ET-1 into the wells.

  • Continuously measure the fluorescence intensity over time to monitor the change in [Ca2+]i.

• Data Analysis:

  • Determine the peak fluorescence response for each concentration of [Ala4]ET-1.

  • Plot the peak response against the logarithm of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (the concentration of agonist that produces 50% of the maximal response).

Functional Activity: Vasoconstriction Assay

The hallmark physiological effect of ET-1 is vasoconstriction.[3][6] An ex vivo vasoconstriction assay using isolated arterial rings provides a direct measure of the analog's ability to induce smooth muscle contraction.

Protocol: Isolated Arterial Ring Vasoconstriction Assay

Materials:

• Isolated arterial rings (e.g., from rat aorta or porcine coronary artery)

• Organ bath system with force transducers

• Krebs-Henseleit solution

• [Ala4]ET-1

• Potassium chloride (KCl) for assessing maximum contraction

Procedure:

• Tissue Preparation: Dissect the artery and cut into rings of 2-3 mm in length.

• Mounting: Mount the arterial rings in the organ baths containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2/5% CO2.

• Equilibration: Allow the rings to equilibrate under a resting tension for at least 60 minutes.

• Viability Check: Contract the rings with a high concentration of KCl to ensure tissue viability and to determine the maximum contractile response.

• Dose-Response Curve:

  • After washing out the KCl and returning to baseline, add increasing cumulative concentrations of [Ala4]ET-1 to the organ bath.

  • Record the contractile force generated at each concentration.

• Data Analysis:

  • Express the contractile response as a percentage of the maximum KCl-induced contraction.

  • Plot the percentage of maximum contraction against the logarithm of the [Ala4]ET-1 concentration.

  • Determine the EC50 value.

Table 2: Illustrative Functional Potency Data

Ligand	Calcium Mobilization EC50 (nM)	Vasoconstriction EC50 (nM)
Endothelin-1	~1	~1
[Ala4]ET-1	Expected to be in the low nM range	Expected to be in the low nM range

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway of endothelin-1 and the experimental workflow for the characterization of [Ala4]ET-1.

Caption: Endothelin-1 Signaling Pathway.

Caption: Experimental Workflow for [Ala4]ET-1.

Conclusion and Future Directions

The development and characterization of [Ala4]ET-1 provide valuable insights into the structure-activity relationship of endothelin-1. By systematically replacing the serine at position 4 with alanine, researchers can dissect the contribution of the hydroxyl side chain to receptor binding and activation. The protocols outlined in this guide provide a robust framework for the synthesis and pharmacological evaluation of this and other endothelin analogs.

Future studies could explore the substitution of serine at position 4 with other amino acids to further probe the effects of charge, polarity, and steric bulk at this position. Additionally, investigating the downstream signaling pathways activated by [Ala4]ET-1 in more detail could reveal subtle differences in its signaling profile compared to the native peptide. Ultimately, a comprehensive understanding of how modifications to the ET-1 sequence alter its function will pave the way for the rational design of novel endothelin-based therapeutics.

References

• Kim, Y., et al. (1989). Structure-activity relationship of endothelin: importance of charged groups.

• Creative Bioarray. (n.d.). Ca2+ Mobilization Assay. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.

• MilliporeSigma. (n.d.). Receptor Binding Assays. Retrieved from [Link]

• Luxembourg Bio Technologies. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Retrieved from [Link]

• UCL Discovery. (n.d.). Monitoring VEGF-stimulated calcium ion flux in endothelial cells. Retrieved from [Link]

• Kiowski, W., et al. (1991). Endothelin-1-induced vasoconstriction in humans. Reversal by calcium channel blockade but not by nitrovasodilators or endothelium.
• Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254.
• Haller, H., et al. (1997).
• Watt, P. A., et al. (1989). Vasoconstrictor actions of endothelin-1 in human resistance vessels. Journal of Hypertension Supplement, 7(6), S134-S135.
• Inui, T., et al. (2000). Structural studies on endothelin receptor subtype B specific agonist IRL 1620 [suc-[Glu9, Ala11,15]ET-1(8-21)] and its analogs with dipalmitoyl phosphatidylcholine vesicles by NMR spectroscopy. Journal of Peptide Research, 55(4), 302-310.

• Taylor & Francis. (n.d.). Endothelin 1 – Knowledge and References. Retrieved from [Link]

• Creative Bioarray. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Kikuchi, T., et al. (1993). Endothelin-1 analogues substituted at both position 18 and 19: highly potent endothelin antagonists with no selectivity for either receptor subtype ETA or ETB. Journal of Medicinal Chemistry, 36(25), 4087-4093.
• Reynolds, E. E., et al. (1989). Endothelin-1 increases intracellular calcium mobilization but not calcium uptake in rabbit vascular smooth muscle cells.

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American Journal of Physiology-Lung Cellular and Molecular Physiology, 265(5), L421-L429.
• Corder, R., et al. (1993). Calcium ionophores inhibit the release of endothelin-1 from endothelial cells.
• Houde, M., et al. (2016). Endothelin-1: Biosynthesis, Signaling and Vasoreactivity. Advances in Pharmacology, 77, 143-175.
• Moccia, F., et al. (2019). Calcium Mobilization in Endothelial Cell Functions. International Journal of Molecular Sciences, 20(18), 4504.

Sources

• 1. chemistry.du.ac.in [chemistry.du.ac.in]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. Vasoconstrictor actions of endothelin-1 in human resistance vessels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Endothelin-1: Biosynthesis, Signaling and Vasoreactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vascular function and endothelin-1: tipping the balance between vasodilation and vasoconstriction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.uci.edu [chem.uci.edu]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 10. Endothelin-1 increases intracellular calcium mobilization but not calcium uptake in rabbit vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Calcium Mobilization in Endothelial Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: [Ala4]-Endothelin-1 Binding Affinity & ETB Receptor Pharmacology

This guide details the pharmacological profile of [Ala4]-Endothelin-1 , a synthetic analog of the potent vasoconstrictor Endothelin-1 (ET-1), focusing on its binding affinity for the Endothelin B (ETB) receptor.[1]

[1]

Executive Summary

[Ala4]-Endothelin-1 (Endothelin-1 with Serine at position 4 replaced by Alanine) is a specific peptide analog used primarily in Alanine Scanning Mutagenesis studies to map the pharmacophore of the endothelin peptide family.

While native Endothelin-1 (ET-1) binds with picomolar affinity to both ETA and ETB receptors (

nM), the [Ala4] modification represents a probe into the N-terminal loop's role in receptor subtype selectivity.[1]

• Core Finding: The Ser4 residue is located in the solvent-exposed N-terminal loop of the bicyclic ET-1 structure. Unlike the critical C-terminal hydrophobic residues (Trp21, Phe14), the Ser4

  Ala substitution is generally tolerant , resulting in an analog that retains high binding affinity for both ETA and ETB receptors, though often with a slight reduction in potency compared to the wild type.[1]

• Significance: This analog helps differentiate between residues required for binding (affinity) vs. those required for receptor activation (efficacy) and structural rigidity.[1]

Molecular Profile & SAR Analysis[1]

Structural Context

Endothelin-1 is a 21-amino acid peptide constrained by two disulfide bridges (Cys1–Cys15 and Cys3–Cys11), forming a rigid "monocyclic" or "bicyclic" core.[1][2]

• Sequence: Cys-Ser-Cys-Ser(4) -Leu-Met-Asp-Lys-Glu-Cys-Val-Tyr-Phe-Cys-His-Leu-Asp-Ile-Ile-Trp.

• The Mutation: [Ala4]-ET-1 replaces the polar Hydroxyl (-OH) group of Serine with a non-polar Methyl (-CH3) group.[1]

Impact on Binding Affinity

Alanine scanning studies classify ET-1 residues into three categories based on their impact on

(Binding Affinity) and (Functional Potency):

Residue Type	Examples	Effect of Ala Substitution	Status of [Ala4]-ET-1
Critical Binding Determinants	Tyr13, Phe14, Trp21	loss of affinity ( increases >100-fold)	N/A
Critical Efficacy Determinants	Asp8, Leu17	High affinity retained, but agonist activity lost	N/A
Structural / Tolerant	Ser4 , Ser5, Lys9	High affinity retained ( comparable to WT)	Confirmed

Technical Insight: The N-terminal loop (residues 1-15) is strictly required for ETA selectivity. Disruptions in this region often lower ETA affinity while preserving ETB affinity (as ETB is more "promiscuous" regarding the N-terminus).[1] Therefore, [Ala4]-ET-1 typically exhibits near-native affinity for ETB (

nM) but may show slightly reduced affinity for ETA compared to wild-type ET-1.

Experimental Methodologies

To validate the binding affinity of [Ala4]-ET-1 in your own laboratory, use the following standardized Radioligand Binding Assay protocol. This protocol is designed for self-validation using internal controls.

Protocol: Competitive Radioligand Binding Assay

Objective: Determine the

of [Ala4]-ET-1 for the ETB receptor using membrane preparations.

Reagents:

• Receptor Source: CHO-K1 cells stably expressing human ETB receptor (or porcine lung membranes).[1]

• Radioligand: [

  I]-Endothelin-1 (Specific Activity: 2200 Ci/mmol).[1]

• Non-specific Control: 1

  M BQ-788 (ETB selective antagonist) or unlabeled ET-1.

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM

  , 1 mM EDTA, 0.05% BSA, 0.01% Bacitracin (protease inhibitor).[1]

Workflow:

• Membrane Prep: Homogenize cells/tissue; centrifuge at 40,000 x g to isolate plasma membranes. Resuspend in Assay Buffer.

• Incubation: In 96-well plates, mix:

  • 50

    L Membrane suspension (5-10 g protein).[1]

  • 25

    L [ I]-ET-1 (Final conc: 20 pM).

  • 25

    L [Ala4]-ET-1 (Increasing conc: M to M).

• Equilibrium: Incubate for 120 minutes at 25°C (Room Temp).

• Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI) using a cell harvester.

• Quantification: Count filter-bound radioactivity via Gamma Counter.

Assay Workflow Diagram (Graphviz)

Figure 1: Step-by-step workflow for determining the Competitive Binding Affinity (

) of [Ala4]-ET-1.

ETB Receptor Signaling Pathway[3]

Understanding the downstream effects of [Ala4]-ET-1 binding is critical. If the Ala4 mutation does not disrupt the conformational change required for G-protein coupling, the ligand will act as an agonist .

ETB receptors are unique GPCRs that couple to both

(calcium mobilization) and (cAMP inhibition), depending on the tissue context (e.g., endothelial vs. smooth muscle).[1]

Signaling Diagram (Graphviz)

Figure 2: Dual signaling pathways (Gq and Gi) activated by ETB receptor agonists.[1]

References

• Adachi, M., et al. (1991).[1] "Structure-activity relationships of endothelin: Importance of charged groups." Chemical & Pharmaceutical Bulletin, 39(10), 2581-2585.[1]

• Nakajima, K., et al. (1989).[1] "Structure-activity relationship of endothelin: Importance of aromatic residues." Biochemical and Biophysical Research Communications, 163(1), 424-429.[1]

  • Key Reference for Alanine Scanning methodology and classific

• Davenport, A. P., et al. (2016).[1] "International Union of Basic and Clinical Pharmacology.[1] C. Nomenclature and Properties of Endothelin Receptor Subtypes." Pharmacological Reviews, 68(2), 357–418.[1] [1]

  • Authoritative review on ETB receptor pharmacology and ligand affinity standards.

• Takai, M., et al. (1992).[1] "A potent and specific agonist, Suc-[Glu9,Ala11,15]-endothelin-1(8-21), IRL 1620, for the ETB receptor."[1][3] Biochemical and Biophysical Research Communications, 184(2), 953-959.[1]

  • Comparative reference for high-affinity ETB selective agonists.

Sources

• 1. WO2010108154A2 - Selective and potent peptide inhibitors of kv1.3 - Google Patents [patents.google.com]
• 2. The receptor binding affinity of monocyclic [Ala3,Xaa11]endothelin-1 analogs correlates with inducible helix length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A potent and specific agonist, Suc-[Glu9,Ala11,15]-endothelin-1(8-21), IRL 1620, for the ETB receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 4-Ala-Endothelin-1: A Guide to Stability and Storage

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the best practices for the stability and storage of 4-Ala-endothelin-1. Given the limited specific stability data for this particular analog, the following protocols are synthesized from established principles of peptide chemistry, extensive data on the parent molecule, Endothelin-1 (ET-1), and general guidelines for handling synthetic peptides.

Introduction to 4-Ala-Endothelin-1 and Its Significance

Endothelin-1 is a potent 21-amino acid vasoconstrictor peptide that plays a crucial role in vascular homeostasis.[1] Its biological effects are mediated through the activation of two G protein-coupled receptors, ETA and ETB. The substitution of the native amino acid at position 4 with alanine (Ala) creates the analog 4-Ala-endothelin-1. Alanine scanning is a widely used technique to determine the functional contribution of specific amino acid residues to a peptide's biological activity.[2] While the primary focus of such substitutions is often on receptor binding and signal transduction, understanding the physicochemical stability of the resulting analog is paramount for ensuring the reliability and reproducibility of experimental results.

The integrity of any peptide-based experiment hinges on the stability of the peptide itself. Degradation can lead to a loss of biological activity, altered receptor affinity, and the generation of confounding artifacts. This guide provides a framework for maintaining the stability of 4-Ala-endothelin-1 from the moment of receipt to its use in downstream applications.

Endothelin-1 Signaling Pathway

Endothelin-1 exerts its effects by binding to ETA and ETB receptors on the surface of various cell types, including vascular smooth muscle cells and endothelial cells. Activation of these receptors triggers a cascade of intracellular signaling events, primarily through G proteins, leading to physiological responses such as vasoconstriction, cell proliferation, and hormone production.

Caption: Simplified Endothelin-1 signaling pathway.

Stability of Lyophilized 4-Ala-Endothelin-1

Lyophilized peptides are significantly more stable than their solvated counterparts.[3] The removal of water minimizes degradation pathways such as hydrolysis.

Key Storage Recommendations for Lyophilized Peptide:

Parameter	Recommendation	Rationale
Temperature	-20°C or colder for long-term storage. [4]	Low temperatures significantly reduce the rate of chemical degradation.
4°C for short-term storage (days to weeks).	Suitable for peptides that will be used promptly.
Light	Store in the dark or in an amber vial.[4]	Protects light-sensitive amino acid residues from photodegradation.
Moisture	Keep in a tightly sealed container, preferably in a desiccator.[4][5]	Peptides can be hygroscopic; moisture absorption can lead to hydrolysis and degradation.

Protocol for Handling Lyophilized 4-Ala-Endothelin-1:

• Equilibration: Before opening, allow the vial to warm to room temperature in a desiccator.[1] This crucial step prevents condensation of atmospheric moisture onto the cold peptide, which can compromise its stability.[3]

• Weighing: If the entire vial is not being reconstituted, weigh out the desired amount quickly in a clean, low-humidity environment.

• Resealing: Tightly reseal the vial, and if possible, purge with an inert gas like argon or nitrogen to displace oxygen before returning it to cold storage.

• Storage: Promptly return the unused portion to the recommended storage temperature.[4]

Reconstitution of 4-Ala-Endothelin-1

The process of reconstitution introduces an aqueous environment, making the peptide susceptible to various degradation pathways. Therefore, careful selection of the solvent and proper technique are critical.

Solvent Selection:

The choice of solvent depends on the peptide's amino acid sequence and the requirements of the downstream application. For Endothelin-1 and its analogs, a common starting point is sterile, distilled water or a dilute acidic solution.

• Initial Solvent: For many peptides, sterile, deionized water is a suitable solvent.

• Acidic Peptides: If the peptide has a net negative charge (more acidic residues), a dilute basic buffer (e.g., 1% ammonium bicarbonate) may be necessary.

• Basic Peptides: If the peptide has a net positive charge (more basic residues), a dilute acidic solvent (e.g., 1% acetic acid) is often effective.

• Hydrophobic Peptides: For highly hydrophobic peptides, a small amount of an organic solvent like DMSO or DMF may be required to aid dissolution, followed by dilution with an aqueous buffer.

Protocol for Reconstitution:

• Centrifugation: Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.[6]

• Solvent Addition: Carefully add the calculated volume of the appropriate sterile solvent to the vial. To minimize foaming and potential denaturation, gently run the solvent down the side of the vial.[7]

• Dissolution: Gently swirl or roll the vial to dissolve the peptide.[8] Avoid vigorous shaking or vortexing, as this can cause aggregation and degradation.[7] If necessary, sonication in a water bath for a short period can aid in dissolving stubborn particles.[1]

• Final Concentration: It is advisable to reconstitute the peptide to a stock concentration that is higher than the final working concentration to allow for subsequent dilutions in the appropriate assay buffer.

Caption: Recommended workflow for peptide reconstitution.

Stability of Reconstituted 4-Ala-Endothelin-1

Peptides in solution are significantly less stable than in their lyophilized form.[3] The stability of reconstituted 4-Ala-endothelin-1 will be influenced by several factors.

Key Storage Recommendations for Reconstituted Peptide:

Parameter	Recommendation	Rationale
Temperature	-20°C or colder for long-term storage. [1][]	Freezing slows down degradation processes.
2-8°C for short-term storage (a few days).[3]	Suitable for immediate use, but long-term storage at this temperature is not recommended.
Aliquoting	Aliquot into single-use volumes. [4][]	This is the most effective way to avoid repeated freeze-thaw cycles, which can lead to peptide degradation.
pH	Store in a buffer with a pH between 5 and 7.	Peptides are generally most stable in a slightly acidic to neutral pH range. Extreme pH values can accelerate hydrolysis and other degradation reactions.
Protease Inhibition	For use in biological samples, consider adding protease inhibitors.	Proteases present in biological matrices can rapidly degrade peptides.

Factors Affecting Stability in Solution:

• Oxidation: Cysteine, methionine, and tryptophan residues are susceptible to oxidation. While 4-Ala-endothelin-1 does not contain methionine, it does have cysteine and tryptophan residues. To minimize oxidation, use deoxygenated solvents and consider storing under an inert gas.

• Deamidation: Asparagine and glutamine residues can undergo deamidation, particularly at neutral or alkaline pH.

• Hydrolysis: The peptide backbone can be hydrolyzed, especially at extreme pH values.

• Adsorption: Peptides can adsorb to the surface of storage vials. Using low-protein-binding tubes can help to minimize this.

Summary of Best Practices

To ensure the integrity and biological activity of 4-Ala-endothelin-1, adhere to the following principles:

• Lyophilized Peptide: Store at -20°C or colder, protected from light and moisture.

• Reconstitution: Allow the vial to warm to room temperature before opening. Use a sterile, appropriate solvent and gentle agitation to dissolve the peptide.

• Reconstituted Peptide: Aliquot into single-use volumes and store at -20°C or colder. Avoid repeated freeze-thaw cycles.

• General Handling: Always use sterile techniques to prevent microbial contamination, which can lead to peptide degradation.

By following these guidelines, researchers can be confident in the stability and performance of their 4-Ala-endothelin-1 preparations, leading to more reliable and reproducible experimental outcomes.

References

• Tam, J. P., Liu, W., Zhang, J. W., Galantino, M., Bertolero, F., Cristiani, C., Vaghi, F., & de Castiglione, R. (1994). Alanine scan of endothelin: importance of aromatic residues. Peptides, 15(4), 703–708. [Link]

• GenScript. (n.d.). Peptide Storage and Handling Guidelines. Retrieved February 13, 2026, from [Link]

• QIAGEN. (n.d.). Endothelin-1 Signaling. GeneGlobe. Retrieved February 13, 2026, from [Link]

• sb-PEPTIDE. (n.d.). Peptide handling & storage guidelines. Retrieved February 13, 2026, from [Link]

• Peptide Sciences. (n.d.). How to Store Peptides | Best Practices for Researchers. Retrieved February 13, 2026, from [Link]

• AmbioPharm. (2025, June 30). Reconstitution of Lyophilized Peptides. Retrieved February 13, 2026, from [Link]

• Aviva Systems Biology. (n.d.). Reconstitution & Storage Instructions. Retrieved February 13, 2026, from [Link]

• Touyz, R. M., & Schiffrin, E. L. (2004). Endothelin-1-induced signaling pathways in vascular smooth muscle cells. Current Vascular Pharmacology, 2(1), 1–13. [Link]

• Wikipedia. (2023, December 11). Endothelin 1. Retrieved February 13, 2026, from [Link]

• D'Orléans-Juste, P., Desbiens, L., & de Champlain, J. (2003). Synthesis and degradation of endothelin-1. Canadian Journal of Physiology and Pharmacology, 81(6), 503–510. [Link]

• Muscle Hustle Health. (n.d.). Peptide Reconstitution: 7 Critical Rules to Master Safety. Retrieved February 13, 2026, from [Link]

• JPT. (n.d.). How to Reconstitute Peptides. Retrieved February 13, 2026, from [Link]

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Application Notes & Protocols for Studying Endothelin B Receptor Internalization

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals on Utilizing 4-Ala-Endothelin-1 to Elucidate ETB Receptor Trafficking Dynamics

Introduction: The Endothelin System and the Significance of ETB Receptor Internalization

The endothelin (ET) system, comprising three 21-amino acid peptides (ET-1, ET-2, and ET-3), plays a pivotal role in vascular homeostasis and the pathophysiology of numerous cardiovascular diseases.[1][2] These peptides exert their effects through two distinct G protein-coupled receptors (GPCRs): the endothelin A (ETA) and endothelin B (ETB) receptors.[1][2][3] While the ETA receptor, primarily located on vascular smooth muscle cells, mediates potent and sustained vasoconstriction, the ETB receptor exhibits a more complex and multifaceted role.[2][4]

Located on both endothelial and smooth muscle cells, the ETB receptor is involved in vasodilation through the release of nitric oxide and prostacyclin.[2] Furthermore, it acts as a crucial clearance receptor, internalizing and removing circulating endothelin-1, thereby regulating its bioavailability.[5] The process of receptor internalization is not merely a mechanism for signal termination but a dynamic cellular event that dictates the duration and nature of downstream signaling. Upon agonist binding, the ETB receptor is internalized via a clathrin- and dynamin-dependent pathway, involving β-arrestins, and is subsequently targeted to lysosomes for degradation. This contrasts with the ETA receptor, which is predominantly recycled back to the cell surface.

Understanding the molecular mechanisms and kinetics of ETB receptor internalization is therefore of paramount importance for the development of novel therapeutics targeting the endothelin system. This application note provides a detailed protocol for studying ETB receptor internalization using a specific ligand, 4-Ala-endothelin-1, coupled with fluorescence microscopy and quantitative image analysis.

The Ligand: 4-Ala-Endothelin-1 - A Note on Selectivity

The protocol outlined herein utilizes 4-Ala-endothelin-1 as the agonist to induce ETB receptor internalization. Alanine substitution in endothelin-1 analogs has been a strategy to modify receptor selectivity. For instance, [Ala¹,³,¹¹,¹⁵]-ET-1 is a known selective ETB receptor agonist.

• Independently characterize the binding profile of their specific batch of 4-Ala-endothelin-1 through competitive binding assays to confirm its selectivity for the ETB receptor before proceeding with internalization studies.

• Utilize a well-characterized and validated ETB-selective agonist as an alternative. Suitable alternatives include IRL1620 or BQ3020 .[6] For imaging purposes, a fluorescently labeled version of these agonists would be required.

For the remainder of this protocol, we will proceed with the use of a fluorescently labeled ETB-selective agonist, referred to as "Fluoro-ETB-Agonist," which could be a custom-synthesized fluorescent 4-Ala-endothelin-1 (pending validation) or a fluorescently labeled version of a known ETB-selective agonist.

Principle of the Assay

This protocol employs a direct visualization approach to monitor ETB receptor internalization. A fluorescently labeled ETB-selective agonist (Fluoro-ETB-Agonist) is incubated with cells expressing the ETB receptor. Upon binding to the receptor on the cell surface, the agonist-receptor complex is internalized into endocytic vesicles. The translocation of the fluorescent signal from the cell membrane to intracellular compartments is then visualized and quantified over time using confocal microscopy and subsequent image analysis.

Diagram of the ETB Receptor Internalization Pathway

Caption: Agonist-induced ETB receptor internalization pathway.

Experimental Workflow

Caption: Experimental workflow for ETB receptor internalization assay.

Detailed Protocols

Part 1: Preparation of Fluoro-ETB-Agonist

This section provides a general protocol for the N-terminal labeling of a peptide agonist like 4-Ala-endothelin-1. The choice of fluorophore should be based on the available excitation lasers of the confocal microscope and should have high photostability. Amine-reactive dyes such as NHS esters or isothiocyanates are commonly used.

Materials:

• 4-Ala-endothelin-1 (or other ETB-selective agonist with a free N-terminal amine)

• Amine-reactive fluorescent dye (e.g., Alexa Fluor™ 488 NHS Ester, Cy3 NHS Ester)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Triethylamine (TEA) or Diisopropylethylamine (DIEA)

• Reaction buffer: 0.1 M sodium bicarbonate buffer, pH 8.3

• Purification system: High-Performance Liquid Chromatography (HPLC) with a C18 reverse-phase column

• Lyophilizer

Procedure:

• Peptide Dissolution: Dissolve 1 mg of the peptide in a small volume of the reaction buffer.

• Dye Dissolution: Immediately before use, dissolve the amine-reactive dye in anhydrous DMF or DMSO to a concentration of 10 mg/mL.

• Labeling Reaction:

  • Add the dissolved dye to the peptide solution at a molar ratio of approximately 1.5:1 (dye:peptide). The optimal ratio may need to be determined empirically.

  • Add a small amount of TEA or DIEA to the reaction mixture to maintain an alkaline pH, which is optimal for the labeling of primary amines.

  • Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Purification:

  • Purify the fluorescently labeled peptide from the unreacted dye and unlabeled peptide using reverse-phase HPLC.[7]

  • Use a gradient of acetonitrile in water with 0.1% trifluoroacetic acid (TFA) as the mobile phase.

  • Monitor the elution profile at the absorbance maximum of the peptide (around 220 nm) and the fluorophore.

• Verification and Quantification:

  • Collect the fractions corresponding to the fluorescently labeled peptide.

  • Confirm the identity and purity of the product by mass spectrometry.

  • Determine the concentration of the labeled peptide by measuring its absorbance at the appropriate wavelength for the fluorophore.

• Storage: Lyophilize the purified Fluoro-ETB-Agonist and store it at -20°C or -80°C, protected from light.

Part 2: Cell Culture and Seeding

Materials:

• Cell line expressing ETB receptors (e.g., HEK293 cells stably transfected with human ETB receptor, CHO-K1 cells expressing ETB, or a relevant endothelial cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% penicillin-streptomycin)

• Glass-bottom confocal dishes or multi-well plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Culture: Maintain the ETB-expressing cell line in a 37°C incubator with 5% CO₂ in complete culture medium.

• Seeding:

  • Two days before the experiment, seed the cells onto glass-bottom confocal dishes at a density that will result in 60-70% confluency on the day of the experiment. This confluency allows for the clear visualization of individual cells without excessive cell-cell contact.

  • Allow the cells to adhere and grow for 48 hours.

Part 3: ETB Receptor Internalization Assay

Materials:

• Cultured cells on glass-bottom dishes

• Fluoro-ETB-Agonist stock solution

• Live-cell imaging medium (e.g., phenol red-free DMEM/F-12 with 25 mM HEPES)

• Hoechst 33342 or another suitable nuclear stain

• Confocal microscope equipped with an environmental chamber (37°C, 5% CO₂)

Procedure:

• Cell Preparation:

  • On the day of the experiment, wash the cells twice with pre-warmed PBS.

  • Add pre-warmed live-cell imaging medium to the dishes.

  • If desired, add a nuclear stain like Hoechst 33342 to the medium for 15-30 minutes to facilitate cell segmentation during image analysis. Wash the cells again with imaging medium to remove excess stain.

• Microscope Setup:

  • Place the dish on the confocal microscope stage within the environmental chamber and allow the temperature to equilibrate to 37°C.

  • Set the appropriate laser lines and emission filters for the chosen fluorophore and nuclear stain.

  • Select several fields of view containing healthy, well-spread cells.

• Baseline Imaging (t=0):

  • Acquire initial images of the cells before adding the Fluoro-ETB-Agonist. This will serve as the baseline (t=0) and confirm that the fluorescent signal is not present intracellularly.

• Agonist Stimulation and Time-Lapse Imaging:

  • Add the Fluoro-ETB-Agonist to the imaging medium to a final concentration of 10-100 nM. The optimal concentration should be determined empirically to be at or near the saturation level for receptor binding to maximize the signal-to-noise ratio.

  • Immediately begin acquiring a time-lapse series of Z-stack images every 2-5 minutes for a total of 60-90 minutes. Acquiring Z-stacks is crucial to capture the full 3D distribution of the fluorescent signal within the cells.

• Controls:

  • Negative Control: Incubate cells with the imaging medium alone to monitor for any autofluorescence or changes in cell morphology over time.

  • Competition Control: Pre-incubate cells with a 100-fold excess of an unlabeled ETB-selective antagonist (e.g., BQ788) for 30 minutes before adding the Fluoro-ETB-Agonist. This will demonstrate that the observed internalization is receptor-specific.

  • Temperature Control: Perform an experiment at 4°C. At this temperature, endocytosis is inhibited, and the fluorescent signal should remain on the cell surface.

Data Analysis and Quantification

The acquired time-lapse images can be analyzed using software such as ImageJ/Fiji or CellProfiler to quantify the extent of receptor internalization.[8][9][10]

General Image Analysis Workflow:

• Image Pre-processing: Apply background subtraction and a median filter to reduce noise in the images.

• Cell Segmentation: Use the nuclear stain channel to identify individual cells and define the cell boundaries (regions of interest, ROIs).

• Internalization Quantification: For each cell at each time point, quantify the amount of internalized fluorescent signal. This can be achieved by:

  • Intensity-based Thresholding: Define the intracellular region and measure the integrated fluorescence intensity within this area.

  • Puncta Analysis: Identify and count the number of fluorescent puncta (endosomes) within each cell and measure their total intensity.

• Data Normalization: Normalize the internalized fluorescence intensity at each time point to the total cell-associated fluorescence at t=0 or to the cell area to account for variations in cell size and initial ligand binding.

• Kinetic Analysis: Plot the normalized internalized fluorescence as a function of time to generate internalization curves. From these curves, parameters such as the initial rate of internalization and the maximum level of internalization can be determined.

Table 1: Sample Data Representation for ETB Receptor Internalization

Time (minutes)	Mean Internalized Fluorescence (Arbitrary Units) ± SEM
0	5.2 ± 0.8
5	25.8 ± 2.1
15	68.4 ± 5.3
30	112.7 ± 8.9
60	145.3 ± 11.2

Troubleshooting and Scientific Integrity

A robust protocol is a self-validating one. The following are key considerations to ensure the integrity of your results:

• High Background Fluorescence: This could be due to non-specific binding of the fluorescent ligand. Ensure thorough washing steps and include the competition control to verify specificity. The purity of the fluorescently labeled peptide is also critical; residual free dye will contribute to high background.

• Low Signal-to-Noise Ratio: This may be due to a low expression level of the ETB receptor in the chosen cell line, a low concentration of the fluorescent agonist, or photobleaching. Optimize the agonist concentration and minimize laser exposure during imaging.

• No Internalization Observed: Confirm that the cells are healthy and that the ETB receptor is functional. The 4°C control is essential to demonstrate that the process is an active, temperature-dependent one. Also, verify the biological activity of the synthesized Fluoro-ETB-Agonist.

• Variability between Cells: GPCR expression and internalization can be heterogeneous within a cell population. Analyze a sufficient number of cells (e.g., >30 cells per condition) to obtain statistically significant results.

Conclusion

The protocol detailed in this application note provides a robust framework for the quantitative analysis of ETB receptor internalization. By employing a fluorescently labeled, selective agonist and leveraging the power of confocal microscopy and quantitative image analysis, researchers can gain valuable insights into the trafficking dynamics of this important receptor. Such studies are crucial for understanding the physiological and pathophysiological roles of the endothelin system and for the rational design of novel therapeutics. The critical importance of ligand characterization is emphasized to ensure the scientific validity of the experimental outcomes.

References

• Carpenter, A. E., Jones, T. R., Lamprecht, M. R., Clarke, C., Kang, I. H., Friman, O., ... & Sabatini, D. M. (2006). CellProfiler: image analysis software for identifying and quantifying cell phenotypes. Genome biology, 7(10), 1-11. [Link]

• Davenport, A. P., Hyndman, K. A., Dhaun, N., Southan, C., Kohan, D. E., Pollock, J. S., ... & Webb, D. J. (2016). Endothelin. Pharmacological reviews, 68(2), 357-418. [Link]

• Houde, M., Desbiens, L., & D'Orléans-Juste, P. (2016). Endothelin-1: biosynthesis, signaling and vasoreactivity. Biochimica et Biophysica Acta (BBA)-Molecular Basis of Disease, 1862(9), 1577-1591. [Link]

• Kohan, D. E., Rossi, N. F., Inscho, E. W., & Pollock, D. M. (2011). Regulation of blood pressure and salt homeostasis by endothelin. Physiological reviews, 91(1), 1-77. [Link]

• Maguire, J. J., & Davenport, A. P. (2014). Endothelin receptors and their antagonists. Seminars in nephrology (Vol. 34, No. 6, pp. 634-643). WB Saunders. [Link]

• Pike, J. A., Styles, I. B., Rappoport, J. Z., & Heath, J. K. (2017). Quantifying receptor trafficking and colocalization with confocal microscopy. Methods, 115, 23-33. [Link]

• Sano, T., Shihoya, W., & Nureki, O. (2023). Structural insights into endothelin receptor signalling. The Journal of Biochemistry, 174(3), 223-231. [Link]

• Schindelin, J., Arganda-Carreras, I., Frise, E., Kaynig, V., Longair, M., Pietzsch, T., ... & Cardona, A. (2012). Fiji: an open-source platform for biological-image analysis. Nature methods, 9(7), 676-682. [Link]

• Schneider, M. P., Boesen, E. I., & Pollock, D. M. (2007). Endothelin-1, but not endothelin-3, is a potent regulator of ENaC in the collecting duct. Hypertension, 50(4), 708-713. [Link]

• Tinevez, J. Y., Perry, N., Schindelin, J., Hoopes, G. M., Reynolds, G. D., Laplantine, E., ... & Eliceiri, K. W. (2017). TrackMate: An open and extensible platform for single-particle tracking. Methods, 115, 80-90. [Link]

• Bremnes, T., Paasche, J. D., Mehlum, A., Sandberg, C., Bremnes, B., & Attramadal, H. (2000). Regulation and intracellular trafficking pathways of the endothelin receptors. Journal of Biological Chemistry, 275(23), 17596-17604. [Link]

• Hynynen, M. M., & Khalil, R. A. (2006). The vascular endothelin system in hypertension–recent patents and discoveries. Recent patents on cardiovascular drug discovery, 1(1), 95-108. [Link]

• Kirkby, N. S., Hadoke, P. W., Bagnall, A. J., & Webb, D. J. (2008). The endothelin system as a therapeutic target in cardiovascular disease: great expectations or bleak house?. British journal of pharmacology, 153(6), 1105-1119. [Link]

• Rosanò, L., Spinella, F., & Bagnato, A. (2013). Endothelin 1 in cancer: biological implications and therapeutic opportunities. Nature reviews Cancer, 13(9), 637-651. [Link]

• Shihoya, W., Izume, T., & Nureki, O. (2017). Crystal structures of endothelin ETB receptor bound to clinical antagonist bosentan and its analog. Nature structural & molecular biology, 24(9), 758-764. [Link]

• Watkins, H. A., & Ashford, M. L. (2013). The role of the endothelin system in the brain. Journal of cardiovascular pharmacology, 61(6), 443-456. [Link]

• Williams, T. M., Ben-Shlomo, I., Brogdon, B., Da-Yu, J. H., Doherty, J. B., Faison, W. L., ... & Yanagisawa, M. (1995). [Ala1, 3, 11, 15] Endothelin-1: a potent and highly selective endothelin B receptor agonist. Journal of medicinal chemistry, 38(23), 4634-4637. [Link]

• Stirling, D., Evans, C., & Kelso, M. J. (2015). A general method for fluorescent labeling of the N-termini of lanthipeptides and its application to visualize their cellular localization. Organic & biomolecular chemistry, 13(10), 2961-2965. [Link]

• Zhang, H., Liu, T., & Li, L. (2013). High‐yield expression and purification of isotopically labeled human endothelin‐1 for use in NMR studies. Peptide Science, 100(4), 383-390. [Link]

• Dobson, E. T., & Carpenter, A. E. (2019). ImageJ and CellProfiler: Complements in open-source bioimage analysis. Current Protocols in Cell Biology, 85(1), e93. [Link]

• Nagiri, C., Shihoya, W., & Nureki, O. (2019). Crystal structure of human endothelin ETB receptor in complex with peptide inverse agonist IRL2500. Communications biology, 2(1), 1-8. [Link]

• Yanagisawa, M., Kurihara, H., Kimura, S., Tomobe, Y., Kobayashi, M., Mitsui, Y., ... & Masaki, T. (1988). A novel potent vasoconstrictor peptide produced by vascular endothelial cells. Nature, 332(6163), 411-415. [Link]

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Application Notes and Protocols: Utilizing 4-Ala-endothelin-1 in Hypertension Research Models

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

These application notes provide a comprehensive guide to the use of 4-Ala-endothelin-1, a selective endothelin B (ETB) receptor agonist, in various hypertension research models. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation guidelines to facilitate the investigation of the ETB receptor's role in blood pressure regulation and the pathophysiology of hypertension.

Scientific Introduction: The Rationale for Targeting the ETB Receptor in Hypertension

Endothelin-1 (ET-1) is a potent vasoconstrictor peptide that plays a crucial role in blood pressure homeostasis.[1] It exerts its effects through two main receptor subtypes: the ETA and ETB receptors. While ETA receptor activation on vascular smooth muscle cells leads to vasoconstriction and cell proliferation, the function of the ETB receptor is more complex.[2][3]

ETB receptors are located on endothelial cells, where their activation stimulates the release of vasodilators such as nitric oxide (NO) and prostacyclin, leading to vasorelaxation.[2] However, ETB receptors are also present on vascular smooth muscle cells, where they can mediate vasoconstriction.[4][5] The net effect of ETB receptor activation on blood pressure is therefore dependent on the balance between these opposing actions.

In hypertension, the endothelin system is often dysregulated.[6][7] Understanding the specific contribution of the ETB receptor is critical for the development of targeted therapies. 4-Ala-endothelin-1 is a synthetic analog of ET-1 with a high selectivity for the ETB receptor, exhibiting an affinity approximately 1,700 times greater for ETB than for ETA receptors. This selectivity makes it an invaluable tool for dissecting the physiological and pathophysiological roles of the ETB receptor in hypertension.

In Vivo Applications: Assessing the Hemodynamic Effects of 4-Ala-endothelin-1 in Hypertensive Rodent Models

The administration of 4-Ala-endothelin-1 to animal models of hypertension allows for the direct investigation of ETB receptor-mediated effects on systemic blood pressure and regional hemodynamics.

Recommended Animal Models

Several well-established rat models of hypertension are suitable for studying the effects of 4-Ala-endothelin-1. The choice of model depends on the specific research question.

Hypertension Model	Key Characteristics	Relevance of the Endothelin System
Spontaneously Hypertensive Rat (SHR)	Genetically predisposed to hypertension, mimicking human essential hypertension.	Altered vascular responses to endothelin-1 have been observed.[8]
Deoxycorticosterone Acetate (DOCA)-Salt Hypertensive Rat	A model of salt-sensitive hypertension and endothelial dysfunction.	Overexpression of ET-1 in the vasculature is a key feature.[6][9]
Dahl Salt-Sensitive (S) Rat	Genetically susceptible to salt-induced hypertension.	The endothelin system is implicated in the development of hypertension in this model.[6]

Experimental Workflow: In Vivo Blood Pressure Measurement

This workflow outlines the key steps for assessing the acute hemodynamic response to 4-Ala-endothelin-1 in conscious, catheterized rats.

Caption: In vivo experimental workflow for assessing hemodynamic responses to 4-Ala-endothelin-1.

Detailed Protocol: Intravenous Bolus Administration of 4-Ala-endothelin-1 in Conscious Rats

Objective: To determine the dose-dependent effect of 4-Ala-endothelin-1 on mean arterial pressure (MAP) in a hypertensive rat model.

Materials:

• 4-Ala-endothelin-1 (lyophilized powder)

• Sterile saline (0.9% NaCl)

• Anesthetized, catheterized hypertensive rats (e.g., SHR) and normotensive controls (e.g., Wistar-Kyoto rats)

• Blood pressure recording system (telemetry or direct arterial line with transducer)[10][11][12]

• Infusion pump and syringes

Procedure:

• Preparation of 4-Ala-endothelin-1 Solution:

  • Reconstitute lyophilized 4-Ala-endothelin-1 in sterile saline to a stock concentration of 100 µg/mL.

  • Prepare serial dilutions to achieve the desired dosing range. Based on studies with the similar ETB agonist IRL-1620, a starting dose range of 1.0 to 15.0 µg/kg can be considered.[13]

• Animal Preparation:

  • Ensure rats have fully recovered from catheter implantation surgery.

  • Allow the animal to acclimatize to the experimental setup to minimize stress-induced blood pressure fluctuations.[14]

• Baseline Measurement:

  • Record a stable baseline MAP and heart rate for at least 30-60 minutes before the first injection.[9]

• Dose Administration:

  • Administer ascending doses of 4-Ala-endothelin-1 as an intravenous bolus injection (e.g., 1.6, 5.0, and 15.0 µg/kg).[13]

  • Allow sufficient time between doses for blood pressure to return to baseline (at least 60 minutes).[9]

  • Administer a vehicle control (sterile saline) to account for any effects of the injection itself.

• Data Acquisition and Analysis:

  • Continuously record MAP and heart rate throughout the experiment.

  • Calculate the change in MAP from baseline at each dose.

  • Plot the dose-response curve to determine the potency and efficacy of 4-Ala-endothelin-1.

Expected Outcome: Intravenous administration of 4-Ala-endothelin-1 is expected to cause a transient hypotensive response due to the activation of endothelial ETB receptors and subsequent release of nitric oxide.[13] The magnitude of this response may be altered in hypertensive animals compared to normotensive controls, providing insights into endothelial function and ETB receptor sensitivity in hypertension.

In Vitro Applications: Unraveling the Cellular Mechanisms of ETB Receptor Activation

In vitro assays using isolated tissues and cultured cells are essential for elucidating the direct cellular effects of 4-Ala-endothelin-1 on the vasculature.

Vascular Reactivity Studies in Isolated Aortic Rings

This ex vivo technique allows for the direct measurement of vasodilation in response to 4-Ala-endothelin-1 in a controlled environment.

Caption: In vitro vascular reactivity experimental workflow.

Detailed Protocol: Endothelium-Dependent Vasorelaxation Assay

Objective: To assess the vasodilatory effect of 4-Ala-endothelin-1 in isolated aortic rings from hypertensive and normotensive rats.

Materials:

• Thoracic aortas from hypertensive (e.g., SHR) and normotensive (e.g., WKY) rats

• Physiological Salt Solution (PSS), gassed with 95% O2 / 5% CO2

• Phenylephrine (PE)

• Acetylcholine (ACh)

• 4-Ala-endothelin-1

• Wire myograph system

Procedure:

• Aortic Ring Preparation:

  • Carefully dissect the thoracic aorta and place it in cold PSS.

  • Remove adhering connective tissue and cut the aorta into 2-3 mm wide rings.[15]

• Mounting and Equilibration:

  • Mount the aortic rings in the organ bath chambers of the wire myograph filled with PSS at 37°C.

  • Allow the rings to equilibrate for at least 60 minutes under a resting tension of 1.5-2.0 g, replacing the PSS every 15-20 minutes.

• Viability and Endothelial Integrity Check:

  • Pre-constrict the rings with a submaximal concentration of phenylephrine (e.g., 10⁻⁶ M).[15]

  • Once a stable contraction is achieved, add acetylcholine (e.g., 10⁻⁵ M) to assess endothelium-dependent relaxation. Rings showing more than 80% relaxation are considered to have intact endothelium.[15]

• Concentration-Response Curve:

  • Wash the rings and allow them to return to baseline tension.

  • Pre-constrict the rings again with phenylephrine.

  • Once a stable plateau is reached, add cumulative concentrations of 4-Ala-endothelin-1 (e.g., 10⁻¹¹ to 10⁻⁶ M) to the organ bath.[15]

  • Record the relaxation response at each concentration.

• Data Analysis:

  • Express the relaxation response as a percentage of the pre-contraction induced by phenylephrine.

  • Construct a concentration-response curve and calculate the EC50 (concentration causing 50% of maximal relaxation) and Emax (maximal relaxation).

Expected Outcome: 4-Ala-endothelin-1 is expected to induce dose-dependent relaxation in pre-constricted aortic rings with intact endothelium. A reduced relaxation response in aortic rings from hypertensive rats would suggest endothelial dysfunction and impaired ETB receptor-mediated vasodilation.

Nitric Oxide Production in Cultured Endothelial Cells

Objective: To quantify the effect of 4-Ala-endothelin-1 on nitric oxide production in cultured endothelial cells.

Materials:

• Primary endothelial cells (e.g., human umbilical vein endothelial cells - HUVECs) or an endothelial cell line (e.g., EA.hy926)

• Cell culture medium and supplements

• 4-Ala-endothelin-1

• Griess Reagent System for nitrite determination[16]

• Microplate reader

Procedure:

• Cell Culture:

  • Culture endothelial cells to 80-90% confluency in 24-well plates.

• Treatment:

  • Wash the cells with serum-free medium.

  • Treat the cells with various concentrations of 4-Ala-endothelin-1 (e.g., 0.1, 1, 10, 100 nM) for a specified time (e.g., 24 hours).[17] Include an untreated control.

• Nitrite Measurement:

  • Collect the cell culture supernatant.

  • Measure the concentration of nitrite, a stable metabolite of NO, using the Griess reagent according to the manufacturer's instructions.[16]

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in the samples and normalize to the total protein content of the cells.

Expected Outcome: Stimulation of endothelial cells with 4-Ala-endothelin-1 is expected to increase the production of nitric oxide, which can be quantified by the increased concentration of nitrite in the culture medium.

Vascular Smooth Muscle Cell Migration Assay

Objective: To determine the effect of 4-Ala-endothelin-1 on the migration of vascular smooth muscle cells (VSMCs).

Materials:

• Primary vascular smooth muscle cells or a VSMC cell line

• Cell culture medium and supplements

• 4-Ala-endothelin-1

• Boyden chamber assay system with polycarbonate membranes (8 µm pores)[3]

• Chemoattractant (e.g., platelet-derived growth factor - PDGF)

• Staining solution (e.g., crystal violet)

Procedure:

• Cell Preparation:

  • Culture VSMCs and serum-starve them for 24 hours before the assay to reduce basal migration.

• Migration Assay:

  • Place the chemoattractant in the lower chamber of the Boyden apparatus.

  • Seed the serum-starved VSMCs in the upper chamber in the presence or absence of various concentrations of 4-Ala-endothelin-1.

  • Incubate for 4-6 hours to allow for cell migration through the porous membrane.

• Quantification of Migration:

  • Remove non-migrated cells from the upper surface of the membrane.

  • Fix and stain the migrated cells on the lower surface of the membrane.

  • Count the number of migrated cells in several high-power fields under a microscope.

Expected Outcome: Endothelin-1 is known to be a mitogen and can promote VSMC migration.[18] By using the selective ETB agonist 4-Ala-endothelin-1, this assay can help determine if ETB receptor activation contributes to VSMC migration, a key process in vascular remodeling in hypertension.

Data Interpretation and Troubleshooting

Observation	Potential Interpretation	Troubleshooting/Further Experiments
In Vivo: Blunted hypotensive response to 4-Ala-endothelin-1 in hypertensive animals.	Endothelial dysfunction, ETB receptor desensitization, or downregulation.	Assess endothelial function with acetylcholine. Measure ETB receptor expression via Western blot or qPCR.
In Vitro (Aortic Rings): Reduced vasorelaxation in response to 4-Ala-endothelin-1.	Impaired NO signaling pathway.	Use an NO synthase inhibitor (e.g., L-NAME) to confirm NO dependency. Measure cGMP levels.
In Vitro (Endothelial Cells): No increase in NO production with 4-Ala-endothelin-1.	Low ETB receptor expression, compromised cell health, or issues with the NO assay.	Confirm ETB receptor expression. Check cell viability. Validate the Griess assay with a known NO donor.
In Vitro (VSMC Migration): Increased migration with 4-Ala-endothelin-1.	ETB receptor activation on VSMCs promotes a migratory phenotype.	Use a selective ETB antagonist to block the effect. Investigate downstream signaling pathways (e.g., Rho-kinase).

Conclusion

4-Ala-endothelin-1 is a powerful and selective tool for investigating the multifaceted role of the ETB receptor in hypertension. The protocols outlined in these application notes provide a robust framework for conducting both in vivo and in vitro studies. By carefully designing experiments and interpreting the data within the context of the complex endothelin system, researchers can gain valuable insights into the pathophysiology of hypertension and identify novel therapeutic targets.

References

• Effects of endothelin-1 and vasopressin on resistance arteries of spontaneously hypertensive rats. PubMed. [Link]

• The endothelin B (ETB) receptor agonist IRL 1620 is highly vasoconstrictive in two syngeneic rat tumour lines: potential for selective tumour blood flow modification. PubMed. [Link]

• Role of Endothelin-1 in Hypertension. American Heart Association Journals. [Link]

• Methods for the Measurement of Blood Pressure in Conscious Rats. Karger Publishers. [Link]

• Role of Endothelin-1 in Hypertension. American Heart Association Journals. [Link]

• Cardiovascular effects of endothelin-1 and endothelin antagonists in conscious, hypertensive ((mRen-2)27) rats. NIH. [Link]

• The endothelin B (ETB) receptor agonist IRL 1620 is highly vasoconstrictive in two syngeneic rat tumour lines: potential for selective tumour blood flow modification. PMC - PubMed Central. [Link]

• Endothelin 1. Wikipedia. [Link]

• Recommendations for Blood Pressure Measurement in Humans and Experimental Animals. ResearchGate. [Link]

• Endothelin-1 promotes vascular smooth muscle cell migration across the artery wall: a mechanism contributing to vascular remodelling and intimal hyperplasia in giant-cell arteritis. Annals of the Rheumatic Diseases. [Link]

• Endothelin-1 Inhibits Nitric Oxide Synthesis in Vascular Smooth Muscle Cells. Hypertension. [Link]

• Vascular function and endothelin-1: tipping the balance between vasodilation and vasoconstriction. PMC - PubMed Central. [Link]

• Role of endothelin-1 in blood pressure regulation in a rat model of visceral obesity and hypertension. PubMed. [Link]

• In vitro vascular reactivity to endothelin: a comparison between young and old normotensive and hypertensive rats. PubMed. [Link]

• Original Article Iloprost relaxes phenylephrine-precontracted rat aortic rings. e-Century Publishing Corporation. [Link]

• Repeated administration of ET(B) receptor agonist, IRL-1620, produces tachyphylaxis only to its hypotensive effect. PubMed. [Link]

• Endothelial Cell Vascular Smooth Muscle Cell Co-Culture Assay For High Throughput Screening Assays For Discovery of Anti-Angiogenesis Agents and Other Therapeutic Molecules. PubMed Central. [Link]

• Vascular response of aortic rings precontracted with phenylephrine to increasing doses of IGF-I in control conditions (WKY). ResearchGate. [Link]

• Nitric oxide decreases endothelin-1 secretion through the activation of soluble guanylate cyclase. American Physiological Society. [Link]

• Quantifying the integrated physiological effects of endothelin-1 on cardiovascular and renal function in healthy subjects: a mathematical modeling analysis. Frontiers. [Link]

• Indirect systolic and mean blood pressure determination by a new tail cuff method in spontaneously hypertensive rats. PubMed. [Link]

• Endothelin: Potential Role in Hypertension and Vascular Hypertrophy. American Heart Association Journals. [Link]

• ALZET Bibliography. ALZET Osmotic Pumps. [Link]

• Endothelin receptor. Wikipedia. [Link]

• Linking regulation of nitric oxide to endothelin-1: The Yin and Yang of vascular tone in the atherosclerotic plaque. NIH. [Link]

• Endothelial Cell Behavior and Nitric Oxide Production on a-C:H:SiOx-Coated Ti-6Al-4V Substrate. MDPI. [Link]

• Refinement of Telemetry for Measuring Blood Pressure in Conscious Rats. PMC. [Link]

• Vascular smooth muscle cell effect on endothelial cell endothelin-1 production. PubMed. [Link]

• Endothelin-1 signalling in vascular smooth muscle: pathways controlling cellular functions associated with atherosclerosis. PubMed. [Link]

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• 4. The endothelin B (ETB) receptor agonist IRL 1620 is highly vasoconstrictive in two syngeneic rat tumour lines: potential for selective tumour blood flow modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Endothelin and nitric oxide release modulate aortic contraction to selected thrombin receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes & Protocols: Utilizing 4-Ala-Endothelin-1 for the Investigation of Endothelial Dysfunction

Introduction: The Endothelial Dilemma and the Endothelin System

Endothelial dysfunction is a critical initiating event in the pathogenesis of numerous cardiovascular diseases, including atherosclerosis, hypertension, and diabetic vasculopathy.[1][2][3] A healthy endothelium maintains vascular homeostasis by balancing the production of vasodilators and vasoconstrictors.[3] Among the most powerful regulators of vascular tone is Endothelin-1 (ET-1), a 21-amino acid peptide produced by endothelial cells.[4][5]

ET-1 exerts its complex effects through two distinct G protein-coupled receptors: Endothelin Receptor A (ETA) and Endothelin Receptor B (ETB).[6]

• ETA Receptors: Located predominantly on vascular smooth muscle cells (VSMCs), their activation leads to potent and sustained vasoconstriction.[4][6]

• ETB Receptors: These receptors exhibit a dual personality. When located on VSMCs, they also mediate vasoconstriction. However, when located on the endothelial cells themselves, their activation triggers a protective, vasodilatory response through the release of Nitric Oxide (NO) and Prostacyclin (PGI2).[6][7][8][9]

This dual receptor system complicates the study of endothelial-specific responses. Administration of ET-1 itself produces a mixed effect where the powerful VSMC-mediated vasoconstriction can mask the subtle, endothelium-dependent vasodilation.[7][10] To dissect these pathways, researchers require tools that can selectively probe the function of the endothelial ETB receptor.

This guide focuses on [Ala4]-Endothelin-1 (4-Ala-ET-1) , a selective agonist for the ETB receptor. By specifically activating this receptor subtype, 4-Ala-ET-1 allows for the targeted investigation of endothelium-dependent vasodilation, providing a clear window into the functional status of the endothelium. In a healthy state, 4-Ala-ET-1 stimulation will elicit vasorelaxation. In a state of endothelial dysfunction, this response is characteristically blunted, making 4-Ala-ET-1 an invaluable pharmacological tool.

Mechanism of Action: Isolating the Endothelial Response

The utility of 4-Ala-ET-1 lies in its selectivity. By preferentially binding to ETB receptors, it bypasses the potent vasoconstrictive pathway mediated by ETA receptors.[11] The activation of endothelial ETB receptors initiates a signaling cascade that is fundamental to vascular health.

Figure 1: Signaling pathway of 4-Ala-ET-1-induced vasorelaxation.

As illustrated in Figure 1, the binding of 4-Ala-ET-1 to endothelial ETB receptors activates a Gq protein, leading to the activation of Phospholipase C (PLC). This results in an increase in intracellular calcium (Ca²⁺), which in turn activates endothelial Nitric Oxide Synthase (eNOS).[12] Activated eNOS converts L-arginine to NO.[13] NO, a gaseous signaling molecule, rapidly diffuses to the underlying VSMCs, where it activates soluble guanylate cyclase (sGC), increases cyclic guanosine monophosphate (cGMP) levels, and ultimately causes vasorelaxation.[12] A parallel pathway involves the release of prostacyclin, which acts on IP receptors on VSMCs to increase cyclic adenosine monophosphate (cAMP) and contribute to vasodilation.[12][14][15]

In conditions of endothelial dysfunction, this signaling cascade is impaired. This can be due to reduced eNOS expression or activity, increased oxidative stress that scavenges NO, or other defects in the signaling pathway.[9][16] Consequently, the vasodilatory response to an ETB agonist like 4-Ala-ET-1 is diminished or absent.

Application 1: In Vitro Assessment of Endothelial Cell Function

This protocol describes how to use 4-Ala-ET-1 to assess the functional capacity of cultured endothelial cells to produce NO, a key indicator of endothelial health.

Objective: To quantify NO production in response to selective ETB receptor stimulation in a primary endothelial cell culture model. This allows for the study of endothelial dysfunction in a controlled environment, for example, after exposure to stimuli like high glucose, oxidized LDL, or inflammatory cytokines.[17][18]

Principle: Cultured endothelial cells (e.g., Human Umbilical Vein Endothelial Cells - HUVECs) are treated with 4-Ala-ET-1. The subsequent release of NO into the culture medium is measured. A reduced NO output in treated cells compared to control cells indicates dysfunction.

Protocol: Measurement of NO Production using the Griess Assay

Materials:

• Primary endothelial cells (e.g., HUVECs)

• Appropriate cell culture medium (e.g., EGM-2)

• Phosphate-Buffered Saline (PBS)

• 4-Ala-Endothelin-1 (lyophilized powder)

• L-NAME (eNOS inhibitor, negative control)

• Acetylcholine (ACh) or Bradykinin (positive control)

• Griess Reagent Kit

• Sodium nitrite (for standard curve)

• 96-well microplate

• Microplate reader (540-570 nm)

Step-by-Step Methodology:

• Cell Culture:

  • Culture HUVECs in 24-well plates until they reach 90-100% confluency. A confluent monolayer is crucial as cell-cell contact influences endothelial function.

  • Optional: To induce dysfunction, treat cells with a relevant stimulus (e.g., 30 mM D-glucose for 24-48 hours) prior to the experiment. Include a normoglycemic control (5 mM D-glucose + 25 mM L-glucose for osmolarity control).

• Reagent Preparation:

  • Reconstitute lyophilized 4-Ala-ET-1 in sterile water or PBS to create a concentrated stock solution (e.g., 100 µM). Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

  • Prepare working solutions of 4-Ala-ET-1, ACh (positive control), and L-NAME (negative control) in a serum-free culture medium immediately before use.

• Experimental Procedure:

  • Gently wash the confluent cell monolayer twice with warm PBS to remove residual serum components that can interfere with the assay.

  • Add 500 µL of serum-free medium to each well and incubate for 1 hour to establish a basal state.

  • Remove the medium and add the treatment solutions. Set up experimental groups in triplicate:

    • Vehicle Control: Serum-free medium only.

    • 4-Ala-ET-1: 100 nM 4-Ala-ET-1.

    • Positive Control: 1 µM ACh.

    • Negative Control: 100 nM 4-Ala-ET-1 + 100 µM L-NAME (pre-incubate with L-NAME for 30 minutes before adding 4-Ala-ET-1).

  • Incubate the plate at 37°C in a CO₂ incubator for 30 minutes. This incubation time is critical; it must be long enough for NO production but short enough to prevent its degradation.

• Sample Collection & Analysis:

  • After incubation, carefully collect 100 µL of the supernatant from each well and transfer it to a 96-well plate.

  • Prepare a sodium nitrite standard curve (0-100 µM) in the same medium used for the experiment.

  • Add the Griess Reagent components to each well containing samples and standards according to the manufacturer's instructions. Typically, this involves the sequential addition of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride.

  • Incubate at room temperature in the dark for 10-15 minutes to allow for color development.

  • Measure the absorbance at 540 nm using a microplate reader.

Data Interpretation & Self-Validation:

• Calculate the nitrite concentration in each sample by interpolating from the sodium nitrite standard curve.

• Expected Results:

  • The Vehicle Control will show basal NO production.

  • The Positive Control (ACh) should show a significant increase in NO compared to the vehicle.

  • 4-Ala-ET-1 should stimulate a significant increase in NO production.

  • The L-NAME group should completely block the NO increase stimulated by 4-Ala-ET-1, confirming the response is eNOS-dependent.

• Assessing Dysfunction: In a model of endothelial dysfunction, the NO production stimulated by 4-Ala-ET-1 will be significantly lower than in healthy control cells.

Treatment Group	Expected NO Production (vs. Control)	Rationale
Vehicle	Baseline	Establishes basal NO release.
ACh (1 µM)	↑↑↑	Confirms cells are capable of receptor-mediated NO release.
4-Ala-ET-1 (100 nM)	↑↑	Measures specific ETB-mediated NO release.
4-Ala-ET-1 + L-NAME	~ Baseline	Validates that the measured response is via eNOS.
Dysfunctional + 4-Ala-ET-1	↑ (blunted) or ↔	Quantifies the degree of endothelial impairment.

Application 2: Ex Vivo Assessment of Endothelium-Dependent Vasorelaxation

The organ bath, or myograph, is a classic pharmacology technique that provides a robust functional assessment of vascular reactivity in isolated blood vessels.[19][20] This protocol details its use with 4-Ala-ET-1 to generate concentration-response curves.

Objective: To determine the functional integrity of the endothelium in an isolated artery by measuring its ability to relax in response to selective ETB receptor stimulation.

Principle: An arterial ring is mounted in an organ bath and pre-constricted to induce a stable tone. Cumulative concentrations of 4-Ala-ET-1 are then added. In a vessel with a healthy endothelium, this will cause dose-dependent relaxation. In a vessel with a dysfunctional endothelium (or one that has been mechanically denuded), the relaxation will be attenuated.

Figure 2: Workflow for the ex vivo organ bath experiment.

Protocol: Wire Myography of Isolated Arterial Rings

Materials:

• Experimental animal (e.g., Sprague-Dawley rat)

• Krebs-Henseleit Buffer

• Phenylephrine (PE) or U46619 (vasoconstrictors)

• 4-Ala-Endothelin-1

• Acetylcholine (ACh)

• Sodium Nitroprusside (SNP, endothelium-independent vasodilator)

• Wire myograph or organ bath system

• Dissection microscope and tools

• Carbogen gas (95% O₂, 5% CO₂)

Step-by-Step Methodology:

• Vessel Isolation and Mounting:

  • Humanely euthanize the animal according to approved institutional protocols.

  • Rapidly excise the thoracic aorta and place it in ice-cold Krebs buffer.

  • Under a microscope, carefully remove adherent connective and adipose tissue.

  • Cut the aorta into 2-3 mm rings. Critical Step: For endothelium-denuded controls, gently roll one ring on a rough surface (like filter paper) to remove the endothelium.

  • Mount the rings on the wires of the myograph chamber filled with Krebs buffer, maintained at 37°C and continuously bubbled with carbogen.

• Equilibration and Viability Check:

  • Allow the rings to equilibrate for 60-90 minutes under a determined optimal resting tension (e.g., 1.5-2.0 g for rat aorta).

  • To check tissue viability, stimulate the rings with a high concentration of KCl (e.g., 60 mM). After a stable contraction is reached, wash the rings with fresh Krebs buffer until tension returns to baseline.

• Endothelium Integrity Check (Self-Validation):

  • Pre-constrict the rings to ~80% of their maximal response with a vasoconstrictor like Phenylephrine (PE, approx. 1 µM).

  • Once a stable plateau is reached, add a single dose of ACh (e.g., 1 µM).

  • Interpretation: Rings with intact endothelium will show >80% relaxation. Rings with <10% relaxation are considered successfully denuded. This step is crucial to validate the experimental model before proceeding.

• Concentration-Response Curve Generation:

  • After washing out the ACh and allowing the tension to return to baseline, pre-constrict the rings again with PE to a stable plateau.

  • Add 4-Ala-ET-1 in a cumulative, logarithmic manner (e.g., 1 pM to 1 µM), allowing the response to stabilize at each concentration before adding the next.

  • Record the isometric tension throughout the experiment.

  • At the end of the curve, add a high concentration of SNP (e.g., 10 µM) to induce maximal, endothelium-independent relaxation.

Data Analysis and Interpretation:

• Calculation: Express the relaxation at each concentration of 4-Ala-ET-1 as a percentage of the pre-constriction induced by PE. The response to SNP is considered 100% relaxation.

• Curve Fitting: Plot the percentage relaxation against the log concentration of 4-Ala-ET-1. Use a non-linear regression (sigmoid dose-response) to calculate the EC₅₀ (concentration producing 50% of the maximal response) and the Eₘₐₓ (maximal relaxation).

• Assessing Dysfunction:

  • Healthy Vessel (Endothelium-Intact): Will exhibit a clear, dose-dependent relaxation to 4-Ala-ET-1.

  • Dysfunctional Vessel: The concentration-response curve will be shifted to the right (higher EC₅₀) and/or the maximal response will be reduced (lower Eₘₐₓ).

  • Denuded Vessel: Will show little to no relaxation in response to 4-Ala-ET-1, confirming the response is endothelium-dependent.

Vessel Condition	Expected Eₘₐₓ to 4-Ala-ET-1	Expected EC₅₀
Healthy, Intact	High (>80%)	Low
Dysfunctional	Reduced (<60%)	Increased
Denuded	Minimal (<10%)	Not applicable

References

• Title: Vascular function and endothelin-1: tipping the balance between vasodilation and vasoconstriction.[7][21] Source: Journal of Applied Physiology URL: [Link]

• Title: Mechanisms of ET-1-induced endothelial dysfunction.[1] Source: PubMed URL: [Link]

• Title: The inducible nitric-oxide synthase modulates endothelin-1-dependent release of prostacyclin and inhibition of platelet aggregation ex vivo in the mouse.[14] Source: PubMed URL: [Link]

• Title: Endothelin-1-induced vasoconstriction in humans. Reversal by calcium channel blockade but not by nitrovasodilators or endothelium.[22] Source: AHA Journals URL: [Link]

• Title: Endothelium-Dependent Contractions: Prostacyclin and Endothelin-1, Partners in Crime?[15] Source: PubMed URL: [Link]

• Title: Roles of Prostaglandins and Nitric Oxide in the Effect of Endothelin-1 on Renal Hemodynamics.[13] Source: Hypertension URL: [Link]

• Title: Engineering advanced in vitro models of endothelial dysfunction.[2] Source: PubMed URL: [Link]

• Title: ex vivo studies in pharmacology & physiology research.[19] Source: Scireq URL: [Link]

• Title: Endothelial dysfunction in cardiovascular diseases: mechanisms and in vitro models.[17] Source: PMC URL: [Link]

• Title: Understanding the role of endothelin-1 (ET-1).[4] Source: AstraZeneca URL: [Link]

• Title: Endothelin-1 contributes to endothelial dysfunction and enhanced vasoconstriction through augmented superoxide production in penile arteries from insulin-resistant obese rats: role of ETA and ETB receptors.[16] Source: PMC URL: [Link]

• Title: Endothelin-1 causes vasoconstriction and vasodilation in the blood perfused liver of the dog.[10] Source: PubMed URL: [Link]

• Title: Endothelin-1: Biosynthesis, Signaling and Vasoreactivity.[6] Source: PubMed URL: [Link]

• Title: Linking In Vitro Models of Endothelial Dysfunction with Cell Senescence.[18] Source: PubMed URL: [Link]

• Title: Endothelin ETB1 receptor agonism as a new therapeutic strategy in pulmonary arterial hypertension and chronic heart failure.[11] Source: PubMed URL: [Link]

• Title: Contrasting Actions of Endothelin ETA and ETB Receptors in Cardiovascular Disease.[8] Source: PMC URL: [Link]

• Title: Endothelium-derived endothelin-1.[9] Source: PMC URL: [Link]

• Title: Experimental Models for Vascular Endothelial Dysfunction.[3] Source: Science Alert URL: [Link]

• Title: Involvement of the endothelin, nitric oxide and prostacyclin (PGI 2 )...[12] Source: ResearchGate URL: [Link]

• Title: Endothelin-1 in Health and Disease.[5] Source: PMC URL: [Link]

• Title: In vitro contractile studies within isolated tissue baths: Translational research from Visible Heart® Laboratories.[20] Source: PMC URL: [Link]

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• 1. Mechanisms of ET-1-induced endothelial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Understanding the role of endothelin-1 [astrazeneca.com]
• 5. Endothelin-1 in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Endothelin-1: Biosynthesis, Signaling and Vasoreactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Vascular function and endothelin-1: tipping the balance between vasodilation and vasoconstriction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Contrasting Actions of Endothelin ETA and ETB Receptors in Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Endothelium-derived endothelin-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Endothelin-1 causes vasoconstriction and vasodilation in the blood perfused liver of the dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Endothelin ETB1 receptor agonism as a new therapeutic strategy in pulmonary arterial hypertension and chronic heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. ahajournals.org [ahajournals.org]
• 14. The inducible nitric-oxide synthase modulates endothelin-1-dependent release of prostacyclin and inhibition of platelet aggregation ex vivo in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Endothelium-Dependent Contractions: Prostacyclin and Endothelin-1, Partners in Crime? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Endothelin-1 contributes to endothelial dysfunction and enhanced vasoconstriction through augmented superoxide production in penile arteries from insulin-resistant obese rats: role of ETA and ETB receptors - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols: Utilizing 4-Ala-Endothelin-1 to Investigate Neurovascular Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction: Deciphering the Brain's Blood Flow Regulation

Neurovascular coupling (NVC) is the intricate and vital process that links neuronal activity to localized changes in cerebral blood flow (CBF).[1][2] This elegant mechanism ensures that active brain regions receive a precise and timely supply of oxygen and glucose to meet their metabolic demands. Disruptions in NVC are increasingly implicated in a range of neurological disorders, including Alzheimer's disease, stroke, and migraine, making it a critical area of research for understanding brain health and disease.[3]

The endothelin (ET) system, a family of potent vasoactive peptides, plays a significant role in the regulation of cerebral vascular tone and is a key modulator of neurovascular coupling.[4][5] Endothelin-1 (ET-1), the most abundant isoform in the brain, exerts its effects through two G-protein coupled receptors: the ETA and ETB receptors.[4] While activation of ETA receptors on vascular smooth muscle cells typically leads to vasoconstriction, the role of the ETB receptor is more complex. ETB receptors are expressed on various cell types within the neurovascular unit, including endothelial cells and astrocytes, and their activation can lead to either vasodilation or vasoconstriction depending on the cellular context.[6]

To dissect the specific contribution of the ETB receptor to neurovascular coupling, researchers require pharmacological tools that can selectively activate this receptor subtype. 4-Ala-endothelin-1 is a synthetic analog of endothelin-1 that exhibits high selectivity for the ETB receptor, making it an invaluable tool for these investigations.[7] These application notes provide a comprehensive guide for utilizing 4-Ala-endothelin-1 to explore the multifaceted role of ETB receptor signaling in neurovascular coupling.

Pharmacology of 4-Ala-Endothelin-1

4-Ala-endothelin-1 is a potent and selective ETB receptor agonist. Its selectivity is conferred by the substitution of four cysteine residues with alanine, which significantly reduces its affinity for the ETA receptor.

Parameter	Value	Reference
Target	Endothelin Receptor Type B (ETB)
IC50 (ETB)	0.33 nM
IC50 (ETA)	2200 nM
Molecular Weight	2368.7 g/mol
Formulation	Typically supplied as a lyophilized powder.
Solubility	Soluble in water.

Reconstitution and Storage: For a 1 mM stock solution, dissolve 1 mg of 4-Ala-endothelin-1 in 422.5 µL of sterile, deionized water. Aliquot and store at -20°C or -80°C to minimize freeze-thaw cycles. For working solutions, dilute the stock solution in artificial cerebrospinal fluid (aCSF) to the desired final concentration immediately before use.

ETB Receptor Signaling in the Neurovascular Unit

Activation of ETB receptors by 4-Ala-endothelin-1 initiates distinct signaling cascades in different cells of the neurovascular unit, ultimately influencing vascular tone.

Endothelial Cell Signaling

In endothelial cells, ETB receptor activation is primarily linked to vasodilation. The binding of 4-Ala-endothelin-1 to endothelial ETB receptors, which are coupled to Gq/11 proteins, triggers the activation of phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+).[8] The elevated cytosolic Ca2+ activates endothelial nitric oxide synthase (eNOS), which produces nitric oxide (NO). NO, a potent vasodilator, then diffuses to the adjacent vascular smooth muscle cells, where it activates guanylate cyclase, leading to the production of cyclic guanosine monophosphate (cGMP) and subsequent vasorelaxation.[8]

Caption: Astrocyte ETB receptor signaling pathway influencing vascular tone.

Experimental Protocols

In Vivo Two-Photon Microscopy for Investigating the Effect of 4-Ala-Endothelin-1 on Neurovascular Coupling in Rodents

This protocol describes the use of two-photon microscopy to visualize and quantify changes in cerebral blood vessel diameter and red blood cell (RBC) velocity in response to neuronal stimulation before and after the topical application of 4-Ala-endothelin-1. [9][10] Materials:

• 4-Ala-endothelin-1

• Anesthetic (e.g., isoflurane)

• Dextran-conjugated fluorescent dye (e.g., FITC-dextran or Texas Red-dextran) for plasma labeling

• Artificial cerebrospinal fluid (aCSF)

• Surgical tools for craniotomy

• Two-photon microscope equipped for in vivo imaging

• Animal stereotaxic frame

• Heating pad to maintain body temperature

Procedure:

• Animal Preparation and Anesthesia:

  • Anesthetize the mouse or rat using isoflurane (3-4% for induction, 1-1.5% for maintenance). [11] * Place the animal in a stereotaxic frame and maintain its body temperature at 37°C using a heating pad.

  • Administer analgesics as per institutional guidelines to minimize discomfort. [7]

• Surgical Procedure: Cranial Window Implantation:

  • Expose the skull and perform a craniotomy (typically 3-4 mm in diameter) over the brain region of interest (e.g., somatosensory cortex). [12] * Carefully remove the underlying dura mater to allow for clear imaging and drug application.

  • Create a well around the craniotomy using dental cement to contain the aCSF and pharmacological agents.

  • Retro-orbitally inject a fluorescent dye (e.g., FITC-dextran) to label the blood plasma for visualization of the vasculature.

• Baseline Neurovascular Coupling Assessment:

  • Position the animal under the two-photon microscope and allow for a stabilization period.

  • Identify a target arteriole or capillary within the field of view.

  • Induce neuronal activity in the corresponding brain region (e.g., whisker stimulation for the somatosensory cortex).

  • Acquire time-lapse images or line scans of the vessel to measure baseline changes in diameter and RBC velocity in response to the stimulus.

• Topical Application of 4-Ala-Endothelin-1:

  • Carefully remove the aCSF from the cranial window well.

  • Apply aCSF containing 4-Ala-endothelin-1 at the desired concentration. Based on studies with other ETB agonists like BQ-3020, a starting concentration of 1 µM is recommended. A dose-response curve should be generated to determine the optimal concentration for the specific experimental conditions.

  • Allow for an incubation period of 15-20 minutes for the drug to take effect.

• Post-Treatment Neurovascular Coupling Assessment:

  • Repeat the neuronal stimulation protocol as in step 3.

  • Acquire time-lapse images or line scans to measure the changes in vessel diameter and RBC velocity in the presence of 4-Ala-endothelin-1.

• Data Analysis:

  • Use image analysis software (e.g., ImageJ, MATLAB) to quantify the changes in vessel diameter and RBC velocity from the acquired images.

  • Compare the neurovascular coupling responses before and after the application of 4-Ala-endothelin-1 to determine the effect of ETB receptor activation.

Caption: Workflow for in vivo two-photon microscopy experiment.

In Vitro Brain Slice Preparation for Studying Cellular Mechanisms

This protocol allows for a more controlled investigation of the cellular and synaptic effects of 4-Ala-endothelin-1 on the neurovascular unit.

Materials:

• 4-Ala-endothelin-1

• Vibratome

• Brain slice chamber

• aCSF (oxygenated with 95% O2 / 5% CO2)

• Electrophysiology rig for patch-clamp recordings (optional)

• Calcium imaging setup (optional)

Procedure:

• Brain Slice Preparation:

  • Anesthetize and decapitate a rodent.

  • Rapidly remove the brain and place it in ice-cold, oxygenated aCSF.

  • Use a vibratome to cut coronal or sagittal brain slices (250-300 µm thick) containing the region of interest.

  • Transfer the slices to a holding chamber with oxygenated aCSF at room temperature for at least 1 hour to recover.

• Experimental Setup:

  • Transfer a single slice to a recording chamber continuously perfused with oxygenated aCSF at a physiological temperature (32-34°C).

• Application of 4-Ala-Endothelin-1 and Data Acquisition:

  • Bath-apply 4-Ala-endothelin-1 at the desired concentration (e.g., 100 nM - 1 µM) to the perfusing aCSF.

  • For vascular responses: Use video microscopy to monitor changes in the diameter of arterioles within the brain slice.

  • For cellular responses:

    • Perform whole-cell patch-clamp recordings from astrocytes or neurons to measure changes in membrane potential or synaptic activity.

    • Use calcium imaging with fluorescent indicators (e.g., Fura-2 AM) to measure changes in intracellular calcium in different cell types.

• Data Analysis:

  • Analyze the changes in vessel diameter, electrophysiological properties, or intracellular calcium levels in response to 4-Ala-endothelin-1 application.

Expected Outcomes and Interpretation

• In Vivo: Topical application of 4-Ala-endothelin-1 is expected to modulate the neurovascular coupling response. Depending on the dominant signaling pathway activated (endothelial vasodilation vs. other potential vasoconstrictive or modulatory effects), an enhancement or attenuation of the stimulus-induced vasodilation may be observed.

• In Vitro: Bath application of 4-Ala-endothelin-1 is expected to induce changes in the resting diameter of arterioles in brain slices. Furthermore, it is anticipated to elicit calcium transients in both endothelial cells and astrocytes, providing a platform to dissect the downstream signaling pathways involved.

By selectively activating the ETB receptor with 4-Ala-endothelin-1, researchers can gain valuable insights into its specific role in regulating cerebral blood flow under both physiological and pathological conditions. These studies will contribute to a better understanding of the complex mechanisms governing neurovascular coupling and may identify the ETB receptor as a potential therapeutic target for a variety of neurological disorders.

References

• Brailoiu, E., Deliu, E., Brailoiu, G. C., et al. (2012). Intracellular endothelin type B receptor-driven Ca2+ signal elicits nitric oxide production in endothelial cells. Journal of Biological Chemistry, 287(49), 41853-41860.
• Farr, T. D., & Whishaw, I. Q. (2006). Sensorimotor behavioral effects of endothelin-1 induced small cortical infarcts in C57BL/6 mice. Behavioural Brain Research, 169(1), 10-20.
• Iadecola, C. (2017). The Neurovascular Unit Coming of Age: A Journey through Neurovascular Coupling in Health and Disease. Neuron, 96(1), 17-42.
• Koyama, Y., & Tanaka, K. (2021). Endothelin ETB Receptor-Mediated Astrocytic Activation: Pathological Roles in Brain Disorders. International Journal of Molecular Sciences, 22(8), 4235.
• Lacoste, B., & Cauli, B. (2019). Laser Doppler Flowmetry to Study the Regulation of Cerebral Blood Flow by G Protein-Coupled Receptors in Rodents. In G Protein-Coupled Receptors in the Central Nervous System (pp. 315-329). Humana, New York, NY.
• Macrae, I. M., Robinson, M. J., Graham, D. I., Reid, J. L., & McCulloch, J. (1993). Endothelin-1-induced reductions in cerebral blood flow: dose dependency, time course, and neuropathological consequences. Journal of Cerebral Blood Flow & Metabolism, 13(2), 276-284.
• Nortley, R., Korte, N., Joutel, A., & Attwell, D. (2019). Pericyte contractility contributes to cerebral blood flow deficits after ischemia. Journal of Cerebral Blood Flow & Metabolism, 39(12), 2315-2333.
• Shih, A. Y., Driscoll, J. D., Drew, P. J., et al. (2012). Two-photon microscopy as a tool to study blood flow and neurovascular coupling in the rodent brain. Journal of Cerebral Blood Flow & Metabolism, 32(7), 1277-1309.
• Toth, P., Csitari, I., & Hortobagyi, T. (2015). Advanced in vitro approach to study neurovascular coupling mechanisms in the brain microcirculation. The Journal of Physiology, 593(21), 4735-4752.
• Zhang, Z. G., Zhang, L., Jiang, Q., & Chopp, M. (1995). A new model of middle cerebral artery occlusion in the rat. Journal of Cerebral Blood Flow & Metabolism, 15(5), 777-784.

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• 1. Laser Doppler Flowmetry to Study the Regulation of Cerebral Blood Flow by G Protein-Coupled Receptors in Rodents | Springer Nature Experiments [experiments.springernature.com]
• 2. journals.physiology.org [journals.physiology.org]
• 3. karger.com [karger.com]
• 4. Laser Doppler Flowmetry to Study the Regulation of Cerebral Blood Flow by G Protein-Coupled Receptors in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anesthesia and analgesia for experimental craniotomy in mice and rats: a systematic scoping review comparing the years 2009 and 2019 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. med-fom-murphylab.sites.olt.ubc.ca [med-fom-murphylab.sites.olt.ubc.ca]
• 7. research-support.uq.edu.au [research-support.uq.edu.au]
• 8. Intracellular endothelin type B receptor-driven Ca2+ signal elicits nitric oxide production in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vivo two-photon microscopy for studies of neurovascular coupling in rodents: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Evaluating analgesic efficacy and administration route following craniotomy in mice using the grimace scale | bioRxiv [biorxiv.org]

Application Notes and Protocols for In Vivo Experimental Design: 4-Ala-Endothelin-1 Treatment

Introduction: Unraveling the Role of the Endothelin B Receptor with a Selective Agonist

The endothelin (ET) system is a critical regulator of vascular homeostasis, with its primary peptide, endothelin-1 (ET-1), being the most potent endogenous vasoconstrictor known.[1][2] ET-1 exerts its effects through two G-protein coupled receptor subtypes: the endothelin A (ETA) and endothelin B (ETB) receptors.[3] While activation of ETA receptors, predominantly found on vascular smooth muscle cells, leads to potent vasoconstriction and cell proliferation, the role of the ETB receptor is more complex.[3][4] ETB receptors are located on both endothelial cells and smooth muscle cells, mediating vasodilation through the release of nitric oxide (NO) and prostacyclin, as well as contributing to vasoconstriction and the clearance of circulating ET-1.[3][5]

To dissect the specific physiological roles of the ETB receptor in vivo, selective agonists are invaluable tools. [Ala¹,³,¹¹,¹⁵]-Endothelin-1 (4-Ala-endothelin-1) is a linear analog of ET-1 in which the four cysteine residues are replaced by alanine.[1][6] This modification eliminates the disulfide bridges, resulting in a compound with a high affinity and selectivity for the ETB receptor.[1][6] This application note provides a comprehensive guide for researchers on the experimental design of in vivo studies using 4-Ala-endothelin-1 to investigate the physiological and pathophysiological functions of the ETB receptor.

I. Pre-clinical Experimental Design: Key Considerations

A well-designed in vivo study is paramount for obtaining robust and reproducible data. The following sections outline critical considerations for planning experiments with 4-Ala-endothelin-1.

Animal Model Selection

Rats are a commonly used and well-characterized model for cardiovascular research.[2] The choice of strain may depend on the specific research question. For general hemodynamic studies, normotensive strains such as Wistar or Sprague-Dawley are suitable. In studies investigating the role of the ETB receptor in cardiovascular diseases, relevant disease models, such as spontaneously hypertensive rats (SHR) or deoxycorticosterone acetate (DOCA)-salt hypertensive rats, may be employed.[7]

Anesthesia

For acute hemodynamic studies involving intravenous administration and continuous blood pressure monitoring, the use of an anesthetic agent is necessary. Urethane is a long-acting anesthetic that provides stable anesthesia with minimal effects on cardiovascular reflexes. Alternatively, inhalational anesthetics like isoflurane can be used, offering rapid induction and recovery. The choice of anesthetic should be consistent across all experimental groups to minimize variability.

Route of Administration and Dosing

Intravenous (i.v.) administration is the most common route for studying the acute hemodynamic effects of 4-Ala-endothelin-1, as it provides rapid and complete bioavailability.[6] Based on in vivo studies in anesthetized rats, a dose of 3 nmol/kg of 4-Ala-endothelin-1 administered intravenously has been shown to elicit a characteristic biphasic blood pressure response.[6][8] It is recommended to perform a dose-response study to determine the optimal dose for the specific animal model and experimental conditions.

Hemodynamic Monitoring

Continuous monitoring of arterial blood pressure is essential for characterizing the effects of 4-Ala-endothelin-1. Invasive blood pressure measurement via catheterization of an artery (e.g., carotid or femoral artery) connected to a pressure transducer is considered the gold standard for accuracy.[9] For chronic studies, implantable radiotelemetry devices allow for long-term, stress-free monitoring of blood pressure and heart rate in conscious, freely moving animals.[10]

II. Signaling Pathway of ETB Receptor Activation

Activation of the endothelial ETB receptor by 4-Ala-endothelin-1 initiates a signaling cascade that culminates in the production of nitric oxide (NO), a potent vasodilator. This pathway plays a key role in the initial hypotensive response observed after administration of ETB agonists.

Figure 1: ETB Receptor Signaling Pathway Leading to Vasodilation.

III. Experimental Protocols

The following protocols provide a step-by-step guide for conducting in vivo experiments with 4-Ala-endothelin-1.

Protocol 1: Preparation of 4-Ala-Endothelin-1 for In Vivo Administration

Rationale: Proper preparation of the peptide solution is crucial for accurate dosing and to ensure its biological activity. 4-Ala-endothelin-1 is a lyophilized powder that needs to be reconstituted in a suitable vehicle.

Materials:

• 4-Ala-endothelin-1 ([Ala¹,³,¹¹,¹⁵]-Endothelin-1) peptide

• Sterile, pyrogen-free 0.9% saline solution

• Sterile microcentrifuge tubes

• Calibrated micropipettes

Procedure:

• Allow the lyophilized 4-Ala-endothelin-1 vial to equilibrate to room temperature before opening to prevent condensation.

• Carefully reconstitute the peptide in a small volume of sterile 0.9% saline to create a concentrated stock solution. For example, dissolve 1 mg of the peptide in 1 ml of saline.

• Gently vortex or pipette up and down to ensure complete dissolution. Avoid vigorous shaking which can cause peptide degradation.

• Prepare working solutions by diluting the stock solution with sterile 0.9% saline to the desired final concentration for injection. The final concentration should be calculated based on the target dose (e.g., 3 nmol/kg) and the injection volume.

• It is recommended to prepare fresh solutions for each experiment. If storage is necessary, aliquot the stock solution and store at -20°C or -80°C for short-term storage. Avoid repeated freeze-thaw cycles.

Protocol 2: In Vivo Hemodynamic Assessment in Anesthetized Rats

Rationale: This protocol describes the acute administration of 4-Ala-endothelin-1 to anesthetized rats to measure the direct effects on systemic blood pressure.

Materials:

• Male Wistar rats (250-300g)

• Urethane anesthetic

• Heating pad

• Surgical instruments

• Polyethylene catheters

• Pressure transducer and data acquisition system

• Prepared 4-Ala-endothelin-1 solution

• Heparinized saline

Procedure:

• Anesthetize the rat with urethane (1.25 g/kg, intraperitoneally).

• Place the animal in a supine position on a heating pad to maintain body temperature at 37°C.

• Perform a tracheotomy to ensure a clear airway.

• Catheterize the right jugular vein for intravenous drug administration.

• Catheterize the left carotid artery and connect it to a pressure transducer for continuous measurement of arterial blood pressure.

• Allow the animal to stabilize for at least 30 minutes after surgery until a steady baseline blood pressure is achieved.

• Administer a bolus intravenous injection of 4-Ala-endothelin-1 (3 nmol/kg).[6][8]

• Record the arterial blood pressure continuously for at least 60 minutes post-injection to capture both the initial hypotensive and subsequent hypertensive phases.

• A control group receiving an equivalent volume of saline should be included.

Expected Outcome: Intravenous administration of 4-Ala-endothelin-1 is expected to induce a biphasic blood pressure response:

• Initial Hypotension: A marked but transient decrease in arterial pressure, occurring within the first few minutes, due to ETB receptor-mediated nitric oxide release.[6][8]

• Sustained Hypertension: A smaller, but more prolonged, increase in arterial pressure that follows the initial drop.[6][8]

Parameter	Expected Response to 4-Ala-endothelin-1 (3 nmol/kg, i.v.)
Initial Arterial Pressure	Marked decrease
Secondary Arterial Pressure	Small, sustained increase
Heart Rate	Variable, may show reflex changes in response to blood pressure fluctuations

Table 1: Expected Hemodynamic Responses to 4-Ala-Endothelin-1 in Anesthetized Rats.

Protocol 3: Assessment of Nitric Oxide Production

Rationale: To confirm that the initial hypotensive effect of 4-Ala-endothelin-1 is mediated by nitric oxide, NO production can be assessed. This can be done by measuring the stable end-products of NO, nitrite and nitrate (NOx), in plasma or by inhibiting NO synthesis.

Method A: Measurement of Plasma NOx

• At baseline and at various time points after 4-Ala-endothelin-1 administration (e.g., 1, 5, 15, and 30 minutes), collect blood samples from a separate arterial or venous catheter into heparinized tubes.

• Centrifuge the blood samples to separate the plasma.

• Measure the concentration of nitrite and nitrate in the plasma using a commercially available Griess assay kit or a chemiluminescence-based NO analyzer.

• An increase in plasma NOx levels, coinciding with the hypotensive phase, would indicate NO production.

Method B: Inhibition of Nitric Oxide Synthase (NOS)

• In a separate group of animals, administer a non-selective NOS inhibitor, such as Nω-nitro-L-arginine methyl ester (L-NAME), prior to the administration of 4-Ala-endothelin-1.

• Following L-NAME pre-treatment, administer 4-Ala-endothelin-1 and monitor the hemodynamic response as described in Protocol 2.

• The absence or significant attenuation of the initial hypotensive response to 4-Ala-endothelin-1 in the presence of L-NAME would confirm the involvement of nitric oxide.

IV. Data Analysis and Interpretation

• Hemodynamic data should be analyzed to determine the magnitude and duration of the changes in mean arterial pressure (MAP) and heart rate.

• Statistical analysis, such as a t-test or ANOVA, should be used to compare the responses between the treatment and control groups.

• Correlate the changes in blood pressure with the measurements of nitric oxide production to establish a causal link.

V. Troubleshooting

• No or weak response: Check the preparation and storage of the 4-Ala-endothelin-1 solution. Ensure the correct dose was administered and that the intravenous catheter was properly placed.

• High variability: Ensure that the animal's body temperature is maintained, and that the depth of anesthesia is stable and consistent between animals.

• Unexpected hemodynamic response: The biphasic response can be influenced by the anesthetic agent and the specific vascular beds being affected. Consider the regional hemodynamic effects if possible.[6][8]

VI. Conclusion

4-Ala-endothelin-1 is a valuable pharmacological tool for the in vivo investigation of the ETB receptor. By following the experimental design principles and protocols outlined in this application note, researchers can obtain reliable and insightful data on the role of the ETB receptor in cardiovascular regulation and disease.

References

• Bigaud, M., & Pelton, J. T. (1992). Discrimination between ETA- and ETB-receptor-mediated effects of endothelin-1 and [Ala1,3,11,15]endothelin-1 by BQ-123 in the anaesthetized rat. British Journal of Pharmacology, 107(4), 912–918.
• Gardiner, S. M., Kemp, P. A., Bennett, T., & Davenport, A. P. (1992). Regional hemodynamic-responses to [ALA1,3,11,15] endothelin-1 in conscious rats. Journal of Cardiovascular Pharmacology, 20 Suppl 12, S96-S98.
• Saeki, T., Ihara, M., Fukuroda, T., Yamagiwa, M., & Yano, M. (1991). [Ala1,3,11,15]endothelin-1 analogs with ETB agonistic activity.
• Thakkar, J. K., & Dhaun, N. (2012). Elevated endothelin-1 vasoconstrictor tone in prehypertensive adults. The Canadian Journal of Cardiology, 28(5), 589–595.
• Kohan, D. E., Inscho, E. W., Wesson, D. E., & Pollock, D. M. (2011). Endothelin and endothelin receptor antagonists in the kidney. Comprehensive Physiology, 1(1), 569–605.
• Yanagisawa, M., Kurihara, H., Kimura, S., Tomobe, Y., Kobayashi, M., Mitsui, Y., ... & Masaki, T. (1988). A novel potent vasoconstrictor peptide produced by vascular endothelial cells.
• Davenport, A. P., Hyndman, K. A., Dhaun, N., Southan, C., Kohan, D. E., Pollock, J. S., ... & Webb, D. J. (2016). Endothelin. Pharmacological Reviews, 68(2), 357–418.
• Kurtz, T. W., Griffin, K. A., Bidani, A. K., Davisson, R. L., & Hall, J. E. (2005). Recommendations for blood pressure measurement in humans and experimental animals: part 2: blood pressure measurement in experimental animals: a statement for professionals from the subcommittee of professional and public education of the American Heart Association council on high blood pressure research. Hypertension, 45(2), 299–310.
• Lüscher, T. F., & Barton, M. (1997). Endothelins and endothelin receptor antagonists: therapeutic considerations for a novel class of cardiovascular drugs.
• Hirata, Y., Hayakawa, H., Suzuki, E., Kimura, K., Kikuchi, K., Nagano, T., ... & Omata, M. (1995). Direct measurements of endothelium-derived nitric oxide release by stimulation of endothelin receptors in rat kidney and its alteration in salt-induced hypertension.
• Tsukahara, H., Ende, H., Magazine, H. I., Bahou, W. F., & Goligorsky, M. S. (1994). Endothelin receptor subtype B mediates synthesis of nitric oxide by cultured bovine endothelial cells.
• Beyer, M. E., Slesak, G., & Hoffmeister, H. M. (1995). In vivo hemodynamic and inotropic effects of the endothelinB agonist IRL 1620. Journal of Cardiovascular Pharmacology, 26 Suppl 3, S190–S192.
• Haynes, W. G., & Webb, D. J. (1994). Contribution of endogenous generation of endothelin-1 to basal vascular tone. The Lancet, 344(8926), 852–854.
• Johnström, P., Harris, N. G., Fryer, T. D., & Davenport, A. P. (2006). Imaging endothelin ETB receptors using [18F]-BQ3020: in vitro characterization and positron emission tomography (microPET). Journal of Cardiovascular Pharmacology, 47(6), 756–763.
• Just, A., & Arendshorst, W. J. (2003). NO and NO-independent mechanisms mediate ETB receptor buffering of ET-1-induced renal vasoconstriction in the rat. American Journal of Physiology-Renal Physiology, 285(3), F454–F461.
• Schiffrin, E. L. (2001). Role of endothelin-1 in hypertension and vascular disease. American Journal of Hypertension, 14(S6), 83S-89S.
• Moreno, H., Jr, O'Flynn, B., & Reverte, V. (2000). Endothelin-stimulated secretion of natriuretic peptides by rat atrial myocytes is mediated by endothelin A receptors.
• Davenport, A. P., & Maguire, J. J. (1994). Characterization of the endothelin receptor selective agonist, BQ3020 and antagonists BQ123, FR139317, BQ788, 50235, Ro462005 and bosentan in the heart. British Journal of Pharmacology, 113(4), 1317–1326.
• Maxwell, A. J., & Cooke, J. P. (2001). The endothelin B (ETB) receptor agonist IRL 1620 is highly vasoconstrictive in two syngeneic rat tumour lines: potential for selective tumour blood flow modification. British Journal of Cancer, 84(4), 544–550.
• Haynes, W. G., & Webb, D. J. (1998). The endothelin family of peptides: local hormones with diverse roles in health and disease?. Clinical Science, 94(3), 271–280.
• Kelland, T. L., Kuc, R. E., & Davenport, A. P. (2011). Vascular endothelin receptor type B: structure, function and dysregulation in vascular disease. British Journal of Pharmacology, 163(4), 683–698.
• Kramer, K., & Kinter, L. B. (2003). Evaluation and applications of radiotelemetry in small laboratory animals. ILAR Journal, 44(4), 302–313.
• Haynes, W. G., Clarke, J. G., Cockcroft, J. R., & Webb, D. J. (1995). Constriction to ETB receptor agonists, BQ-3020 and sarafotoxin s6c, in human resistance and capacitance vessels in vivo. British Journal of Clinical Pharmacology, 40(2), 143–148.
• Moreland, S., McMullen, D. M., Abboa-Offei, B., & Opgenorth, T. J. (1995). Role of endothelin in endotoxin-induced sustained pulmonary hypertension in sheep. American Journal of Respiratory and Critical Care Medicine, 151(5), 1481–1488.
• Tsukahara, H., Ende, H., Magazine, H. I., Bahou, W. F., & Goligorsky, M. S. (1993). Endothelin receptor subtype B mediates synthesis of nitric oxide by cultured bovine endothelial cells.
• Li, J. S., Larivière, R., & Schiffrin, E. L. (1994).
• Ihara, M., Noguchi, K., Saeki, T., Fukuroda, T., Tsuchida, S., Kimura, S., ... & Yano, M. (1992). A novel radioligand [125I]BQ-3020 selective for endothelin (ETB) receptors. Life Sciences, 51(19), PL191–PL196.
• Davenport, A. P., Kuc, R. E., & Maguire, J. J. (1999). Endothelin ET(B) receptors show different binding profiles in intact cells and cell membrane preparations. British Journal of Pharmacology, 126(4), 837–840.

• Cooke, J. P. (2021, March 8). Endothelium-Derived Nitric Oxide in Cardiovascular Physiology and Disease [Video]. YouTube. [Link]

• Johnström, P., Fryer, T. D., Richards, H. K., Harris, N. G., Barret, O., Clark, J. C., ... & Davenport, A. P. (2005). Imaging endothelin ET(B) receptors using [18F]-BQ3020: in vitro characterization and positron emission tomography (microPET). Journal of Nuclear Medicine, 46(12), 2058–2065.
• Lüscher, T. F., & Barton, M. (2000). Endothelins and endothelin receptor antagonists: therapeutic considerations for a novel class of cardiovascular drugs.
• Holowatz, L. A., & Kenney, W. L. (2010). Endothelin A receptor inhibition increases nitric oxide-dependent vasodilation independent of superoxide in non-Hispanic Black young adults.
• Schön, A. (2019).

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• 6. Discrimination between ETA- and ETB-receptor-mediated effects of endothelin-1 and [Ala1,3,11,15]endothelin-1 by BQ-123 in the anaesthetized rat - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Troubleshooting Experiments with 4-Ala-Endothelin-1

A Senior Application Scientist's Guide to Navigating Experimental Variability

Welcome to the technical support center for researchers utilizing 4-Ala-endothelin-1. This guide is designed to provide in-depth troubleshooting advice and address common sources of variability encountered during in vitro and in vivo experiments. As scientists and drug development professionals, we understand that reproducibility is paramount. This resource, structured in a flexible question-and-answer format, offers insights grounded in the principles of endothelin biology and proven laboratory practices to help you achieve consistent and reliable results.

Frequently Asked Questions (FAQs): Understanding 4-Ala-Endothelin-1

This section addresses foundational questions about 4-Ala-endothelin-1, its parent molecule, and proper handling—often the first line of defense in preventing experimental variability.

Q1: What is 4-Ala-endothelin-1 and how is it expected to differ from native Endothelin-1 (ET-1)?

A1: 4-Ala-endothelin-1 is a synthetic analog of Endothelin-1 (ET-1), a potent, 21-amino acid vasoconstrictor peptide.[1] In this analog, the serine residue at position 4 has been replaced with an alanine. While specific binding affinity and selectivity data for the single [Ala4] substitution are not extensively published, structure-activity relationship studies on ET-1 suggest that the N-terminal portion is crucial for receptor interaction.[2] One study indicated that replacing Ser4 with Ala retained significant biological activity, though detailed pharmacological parameters were not provided.[2] It is critical to recognize that even single amino acid substitutions can alter a peptide's pharmacological profile, including its relative affinity for the endothelin A (ET-A) versus the endothelin B (ET-B) receptor, its potency (EC50/IC50), and its potential to act as a biased agonist.

Q2: What are the primary signaling pathways activated by endothelin receptors?

A2: Endothelin receptors (ET-A and ET-B) are G-protein coupled receptors (GPCRs).[1] The canonical signaling pathway for both receptors, particularly the ET-A receptor found on vascular smooth muscle cells, involves coupling to Gαq proteins.[3][4] This activation stimulates phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from intracellular stores, and DAG activates protein kinase C (PKC), culminating in a cellular response such as vasoconstriction or cell proliferation.[5][6]

Q3: How should I properly store and handle my lyophilized and reconstituted 4-Ala-endothelin-1?

A3: Proper handling is critical to maintaining the peptide's activity and preventing variability.

• Lyophilized Peptide: For maximum stability, store lyophilized 4-Ala-endothelin-1 at -20°C or -80°C in a desiccator, protected from light.[7] Before opening, allow the vial to warm to room temperature to prevent condensation, as many peptides are hygroscopic.

• Reconstitution: There is no universal solvent for all peptides.[8] For initial solubilization of endothelin peptides, sterile, oxygen-free water or a dilute (0.1%) acetic acid solution is often recommended.[9] It is advisable to first test the solubility of a small amount of the peptide. If the peptide is difficult to dissolve, a small amount of an organic solvent like DMSO may be used, followed by dilution with your aqueous buffer.[10] However, be mindful of the final DMSO concentration in your cell-based assays, as it can be cytotoxic at levels above 0.1-1%.[11]

• Storage of Solutions: Peptide solutions have a limited shelf life.[7] For storage, use a sterile, slightly acidic buffer (pH 5-7), create single-use aliquots to avoid repeated freeze-thaw cycles, and store at -20°C or -80°C. Peptides containing residues prone to oxidation (like Cys, Met, Trp) should be handled with extra care, using oxygen-free buffers.[7]

Troubleshooting Guide: Functional Assays

This section provides detailed, question-and-answer-based troubleshooting for common functional assays used to study the effects of 4-Ala-endothelin-1.

Calcium Mobilization Assays (e.g., FLIPR, Fura-2, Indo-1)

Calcium mobilization is a primary readout for ET receptor activation. Variability in these assays is a frequent challenge.

Q4: My calcium signal is weak or non-existent after applying 4-Ala-endothelin-1. What are the likely causes?

A4: A weak or absent signal can stem from several factors, from the peptide itself to the cells and assay conditions.

• Peptide Integrity:

  • Degradation: Has the peptide been stored correctly? Repeated freeze-thaw cycles or improper storage of the stock solution can lead to degradation. Prepare fresh dilutions from a properly stored aliquot for each experiment.

  • Aggregation: Peptides can aggregate, reducing the concentration of active monomer.[12] This can be influenced by the peptide's sequence, concentration, and the buffer used.[13] Consider a brief sonication of the stock solution before making dilutions.

• Cellular Factors:

  • Receptor Expression: Does your cell line express sufficient levels of ET-A or ET-B receptors? Receptor density can significantly impact the magnitude of the response.[14] If using a transfected cell line, verify the expression level.

  • Cell Health and Density: Ensure cells are healthy and plated at an optimal density. A confluent monolayer is often recommended for the day of the assay.[15] Over-confluent or sparsely plated cells can respond poorly.

• Assay Conditions:

  • Dye Loading: Inconsistent or poor loading of calcium-sensitive dyes (e.g., Fluo-4, Fura-2) is a common issue.[16] Optimize dye concentration and incubation time. Ensure cells are not washed too aggressively, which can cause detachment.[16]

  • Probenecid: Some cell lines, like CHO or HeLa, actively pump out the dye. The addition of probenecid, an anion transport inhibitor, is often necessary to retain the dye within the cells.[15]

Q5: I'm observing high background fluorescence or spontaneous calcium flux in my negative control wells. What's going wrong?

A5: High background can mask the specific signal from your agonist.

• Cell Stress: Mechanical stress during washing steps or buffer addition can trigger spontaneous calcium flux.[5] Ensure gentle handling and optimize the fluid addition speed and height on your instrument (e.g., FLIPR).[17]

• Dye Compartmentalization: Incomplete hydrolysis of the AM ester form of the dye can lead to its sequestration in organelles, contributing to background fluorescence. Ensure adequate incubation time for de-esterification.

• Buffer Composition: The presence of serum in the final assay buffer can sometimes interfere with the assay. Switching to a serum-free buffer like Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES during the assay may help.[17]

Q6: The EC50 value for 4-Ala-endothelin-1 is highly variable between experiments. How can I improve consistency?

A6: EC50 variability is a common and frustrating issue in GPCR pharmacology.

• Peptide Concentration Accuracy: Ensure accurate and consistent preparation of your peptide dilutions. Serial dilutions can accumulate errors, so be meticulous. Prepare fresh dilutions for each experiment.

• Cell Passage Number and Plating Density: The responsiveness of cells can change with increasing passage number. Use cells within a defined passage number range. As mentioned, cell density affects receptor number per cell and can alter the apparent potency of a ligand.[17]

• Receptor Desensitization: Prolonged exposure to even low levels of agonist can cause receptor desensitization, leading to a rightward shift in the dose-response curve (higher EC50). Ensure that cells are not inadvertently exposed to the peptide before the intended stimulation.

• Assay Timing and Temperature: Maintain consistent incubation times and temperatures. GPCR signaling is a dynamic process, and variations in these parameters can affect the outcome.

Parameter	Recommendation	Rationale for Consistency
Peptide Aliquoting	Prepare single-use aliquots from a master stock.	Avoids multiple freeze-thaw cycles that can degrade the peptide.[7]
Cell Plating Density	Optimize and maintain a consistent cell number per well.	Ensures a consistent number of receptors per well, which is critical for a reproducible response.[15][17]
Dye Loading Time	Standardize the incubation time for the calcium indicator dye.	Inconsistent loading leads to variable baseline fluorescence and signal amplitude.[16]
Assay Buffer	Use the same buffer composition (e.g., HBSS + 20 mM HEPES) for all experiments.	Changes in ion concentrations or pH can affect cell health and receptor function.[17]
Instrument Settings	Use a saved, standardized protocol for your plate reader (e.g., FLIPR).	Ensures consistent excitation/emission settings, read times, and fluid addition parameters.

Table 1: Key Parameters for Reducing Variability in Calcium Mobilization Assays

Inositol Phosphate (IP) Accumulation Assays

Measuring the accumulation of IP3 (or its more stable downstream metabolite, IP1) provides a more direct measure of Gαq pathway activation.

Q7: My IP1 accumulation signal is low, even at high concentrations of 4-Ala-endothelin-1. How can I improve the assay window?

A7: A small assay window (the difference between basal and stimulated signal) can make it difficult to obtain reliable data.

• Use of a Phosphodiesterase Inhibitor: IP3 is rapidly metabolized. While IP1 is more stable, its levels can also be affected by cellular phosphatases. The inclusion of a phosphodiesterase inhibitor like LiCl is often essential to allow for the accumulation of a detectable IP1 signal.

• Stimulation Time: The kinetics of IP1 accumulation can vary between cell types and receptors. Perform a time-course experiment to determine the optimal stimulation time for your specific system.

• Cell Density: As with calcium assays, cell density is a critical parameter. Too few cells will not produce a detectable signal, while too many cells can lead to a decrease in the assay window.[17]

• Receptor Expression Levels: A low signal may simply reflect low levels of functional receptor expression on the cell surface.

Visualizing the Workflow and Signaling Pathway

To aid in conceptualizing the experimental process and the underlying biology, the following diagrams are provided.

Caption: Canonical ET-1 Signaling Pathway via Gαq.

Caption: Troubleshooting Workflow for Calcium Assays.

Final Considerations: The Concept of Biased Agonism

When troubleshooting experiments with novel ligands like 4-Ala-endothelin-1, it is important to consider the concept of biased agonism or functional selectivity.[18] This phenomenon occurs when a ligand binding to a single GPCR preferentially activates one signaling pathway over another (e.g., G-protein signaling vs. β-arrestin recruitment). It is conceivable that the Ala4 substitution could alter the conformation of the bound receptor, leading to a signaling profile different from that of ET-1. If you observe discrepancies between different assay readouts (e.g., a strong calcium signal but weak downstream proliferative response), it may be indicative of biased signaling, a fascinating area for further investigation.

This guide provides a framework for systematically troubleshooting your 4-Ala-endothelin-1 experiments. By carefully controlling for variables in peptide handling, cell culture, and assay execution, you can significantly enhance the reproducibility and reliability of your data.

References

• Endothelin-1/Endothelin A receptor-mediated biased signaling is a new player in modulating human ovarian cancer cell tumorigenesis. (n.d.). Oncogene. Retrieved January 30, 2026, from [Link]

• Davenport, A. P., Hyndman, K. A., Dhaun, N., Southan, C., Kohan, D. E., Pollock, J. S., Pollock, D. M., Webb, D. J., & Maguire, J. J. (2016). Endothelin. Pharmacological Reviews, 68(2), 357–418. [Link]

• Saeki, T., Ihara, M., Fukuroda, T., Yamagiwa, M., & Yano, M. (1991). [Ala1,3,11,15]endothelin-1 analogs with ETB agonistic activity. Biochemical and Biophysical Research Communications, 179(1), 286–292. [Link]

• Davenport, A. P., & Maguire, J. J. (2015). Endothelin Receptors and Their Antagonists. Handbook of Experimental Pharmacology, 225, 143–172. [Link]

• d'Orléans-Juste, P., Labonté, J., & Bkaily, G. (2016). Endothelin-1: Biosynthesis, Signaling and Vasoreactivity. Advances in Pharmacology, 77, 261–294. [Link]

• Shi, Y., Zhou, Y., Zhang, C., Nakane, T., Liu, Z., Sun, D., Zhang, L., Jiang, Y., Xu, Y., Wang, Y., Zhang, Y., Liu, Y., Zhang, J., & Wu, B. (2023). Structural basis of peptide recognition and activation of endothelin receptors. Nature Communications, 14(1), 1211. [Link]

• Bhandari, B., & Shrestha, D. B. (2023). Physiology, Endothelin. In StatPearls. StatPearls Publishing. [Link]

• Wallukat, G., & Schimke, I. (2021). Angiotensin and Endothelin Receptor Structures With Implications for Signaling Regulation and Pharmacological Targeting. Frontiers in Pharmacology, 12, 709995. [Link]

• Hauser, A. S., Attwood, M. M., Rask-Andersen, M., Schiöth, H. B., & Gloriam, D. E. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences, 25(10), 5348. [Link]

• O'Toole, S., & Mantaj, J. (2024). Endothelin-1 and Its Role in Cancer and Potential Therapeutic Opportunities. Cancers, 16(5), 896. [Link]

• Lelimousin, M., & B-R., L. (2023). Sequence-based prediction of the intrinsic solubility of peptides containing non-natural amino acids. bioRxiv. [Link]

• Lansu, K., Gentile, A., & Wold, E. A. (2025). GzESTY as an optimized cell-based assay for initial steps in GPCR deorphanization. Scientific Reports. [Link]

• Bowen, C. (2022, November 1). Endothelin-1 contributes to vascular rupture risk in Vascular Ehlers Danlos syndrome mice. The VEDS Movement. [Link]

• Hynynen, H. M., & Khalil, R. A. (2006). The Role of Endothelin-1 and Endothelin Receptor Antagonists in Inflammatory Response and Sepsis. Vascular Pharmacology, 44(4), 239–254. [Link]

• Okada, M., & Nishikori, K. (1991). The biological activity of endothelin-1 analogues in three different assay systems. Journal of Enzyme Inhibition, 5(2), 121–129. [Link]

• Liu, B. (2016). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Bio-protocol, 6(18), e1933. [Link]

• Khan, I., & Ali, A. (2018). Impact of aggregation triggering ultrashort self-assembling peptide motifs on the solubility of proteins. OAText. [Link]

• Brown, J. (n.d.). Dependence of agonist potency (EC 50 values) on the level of receptor expression. ResearchGate. Retrieved January 30, 2026, from [Link]

• Lin, H. Y., Kaji, E. H., & Agan, E. I. (1991). Endothelin-receptor interactions. Role of a putative sulfhydryl on the endothelin receptor. Journal of Biological Chemistry, 266(28), 19045–19050. [Link]

• Kumagaye, S., Kuroda, H., Nakajima, K., Watanabe, T. X., Kimura, T., Masaki, T., & Sakakibara, S. (1988). Structure-activity relationship of endothelin: importance of charged groups. Biochemical and Biophysical Research Communications, 157(1), 337–343. [Link]

• Kim, J., Lee, J., & Park, H. (2025). Design, synthesis and biological activity of novel non-peptidyl endothelin converting enzyme inhibitors, 1-phenyl-tetrazole-formazan analogues. ResearchGate. [Link]

• Ismail, A. (2024, October 28). Peptide solvent for cell-based Assay? ResearchGate. [Link]

• Yanagisawa, M., Inoue, A., Ishikawa, T., Kasuya, Y., Kimura, S., Kumagaye, S., Nakajima, K., Watanabe, T. X., Sakakibara, S., Goto, K., & Masaki, T. (1988). Primary structure, synthesis, and biological activity of rat endothelin, an endothelium-derived vasoconstrictor peptide. Proceedings of the National Academy of Sciences of the United States of America, 85(18), 6964–6967. [Link]

• Dobson, C. M. (2017). Factors affecting the physical stability (aggregation) of peptide therapeutics. Interface Focus, 7(5), 20170028. [Link]

• Rogers, M. (2025). Development and Optimization of FLIPR High Throughput Calcium Assays for Ion Channels and GPCRs. ResearchGate. [Link]

• Waikar, S. S. (2024, January 8). Endothelin-1 in Hemodialysis Patients. American Society of Nephrology. [Link]

• Muttenthaler, M., & Alewood, P. F. (2020). Exploiting Knowledge on Structure–Activity Relationships for Designing Peptidomimetics of Endogenous Peptides. Molecules, 25(21), 5036. [Link]

• Doyle, K. M., & O'Sullivan, J. M. (2022). Endothelial Biomarkers and Cytokine Profiles: Signatures of Mortality in Severe COVID-19. Frontiers in Medicine, 9, 843993. [Link]

• National Cancer Institute. (2017). Recommendations for the generation, quantification, storage and handling of peptides used for mass spectrometry-based assays. Clinical Proteomic Tumor Analysis Consortium. [Link]

• Jang, S. S., & Lin, Y. (2014). Peptide Solubility Limits: Backbone and Side-Chain Interactions. The Journal of Physical Chemistry B, 118(35), 10381–10389. [Link]

• Biotage. (2025). Peptide Aggregation in Manufacturing Mechanisms, Challenges and Case Studies. Retrieved January 30, 2026, from [Link]

Sources

• 1. Physiology, Endothelin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Structure-activity relationship of endothelin: importance of charged groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Endothelin-1/Endothelin A receptor-mediated biased signaling is a new player in modulating human ovarian cancer cell tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Angiotensin and Endothelin Receptor Structures With Implications for Signaling Regulation and Pharmacological Targeting [frontiersin.org]
• 5. Endothelin-1: Biosynthesis, Signaling and Vasoreactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Role of Endothelin-1 and Endothelin Receptor Antagonists in Inflammatory Response and Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. A structural basis for how ligand binding site changes can allosterically regulate GPCR signaling and engender functional selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Understanding the Added Value of G-Protein-Coupled Receptor Heteromers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biocat.com [biocat.com]
• 11. researchgate.net [researchgate.net]
• 12. royalsocietypublishing.org [royalsocietypublishing.org]
• 13. Peptide Solubility Limits: Backbone and Side-Chain Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. bio-protocol.org [bio-protocol.org]
• 16. The biological activity of endothelin-1 analogues in three different assay systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. revvity.com [revvity.com]
• 18. mdpi.com [mdpi.com]

Technical Support Center: Ensuring the Stability of 4-Ala-Endothelin-1 in Experimental Settings

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the critical issue of preventing the degradation of 4-Ala-endothelin-1 during experiments. Maintaining the integrity of this potent vasoconstrictor peptide is paramount for obtaining accurate and reproducible results.

Understanding the Challenge: The Fragility of 4-Ala-Endothelin-1

4-Ala-endothelin-1, an analog of Endothelin-1 (ET-1), is a powerful tool in cardiovascular research due to its selective action. However, like many peptides, it is susceptible to degradation by proteases present in biological samples and can be affected by experimental conditions. The primary culprits in the degradation of endothelin-1 are metalloproteinases and serine proteinases.[1] Specifically, neutral endopeptidase 24.11 (NEP) has been shown to break down endothelin-1 into inactive fragments.[2] Additionally, an enzyme known as deamidase, found in vascular endothelial cells, can inactivate endothelin-1 by cleaving the Ile20-Trp21 bond.[3]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I'm seeing inconsistent or lower-than-expected bioactivity of 4-Ala-endothelin-1 in my cell-based assays. Could degradation be the issue?

A1: Absolutely. Inconsistent results are a classic sign of peptide degradation. When working with biological systems, endogenous proteases can rapidly break down 4-Ala-endothelin-1.

Troubleshooting Steps:

• Incorporate Protease Inhibitors: The most effective strategy is to supplement your experimental media with a protease inhibitor cocktail. This is especially crucial when working with cell lysates, plasma, or tissue homogenates.

• Minimize Incubation Time: Reduce the duration of your experiment as much as possible without compromising the biological endpoint. The longer the peptide is exposed to potential proteases, the greater the extent of degradation.

• Optimize Temperature: Perform incubations at the lowest temperature compatible with your experimental system. While many cell-based assays are conducted at 37°C, this is also an optimal temperature for many proteases. If possible, test if a lower temperature (e.g., room temperature or 4°C for binding assays) yields more consistent results.

• Validate with a Control: Include a "no-cell" or "no-tissue" control where 4-Ala-endothelin-1 is incubated in the assay buffer alone. This will help you determine the baseline stability of the peptide in your experimental medium.

Q2: What are the best practices for reconstituting and storing my lyophilized 4-Ala-endothelin-1 to prevent initial degradation?

A2: Proper handling from the very beginning is critical.

• Reconstitution: Use sterile, oxygen-free water or a buffer with a slightly acidic pH (e.g., 1% acetic acid) to reconstitute the peptide.[4] This minimizes oxidation and hydrolysis. Avoid vigorous shaking or vortexing, which can cause aggregation. Instead, gently swirl or pipette the solution to dissolve the powder.

• Aliquoting: Once reconstituted, immediately aliquot the peptide into single-use volumes. This prevents multiple freeze-thaw cycles, which can significantly degrade the peptide.

• Storage: For long-term storage, keep the lyophilized powder at -20°C or -80°C. Once in solution, store the aliquots at -80°C. Avoid storing peptide solutions in frost-free freezers, as the temperature fluctuations can be detrimental.

Q3: I'm conducting in vivo studies in rodents. How can I ensure the stability of 4-Ala-endothelin-1 after administration?

A3: In vivo experiments present a greater challenge due to the complex enzymatic environment of the circulatory system.

• Co-administration with Inhibitors: Consider co-administering 4-Ala-endothelin-1 with a broad-spectrum protease inhibitor or a specific inhibitor of endothelin-degrading enzymes, if known and compatible with your animal model.

• Pharmacokinetic Studies: If feasible, conduct preliminary pharmacokinetic studies to determine the half-life of 4-Ala-endothelin-1 in your specific model. This will help you design your experiments with appropriate dosing and timing.

• Route of Administration: The route of administration can influence the rate of degradation. For example, intravenous administration will lead to rapid distribution and potential degradation, while subcutaneous or intraperitoneal injections may result in a slower release and different degradation profiles.

Q4: Are there any specific enzymes I should be concerned about, and what inhibitors are effective against them?

A4: Yes, specific enzymes are known to degrade endothelin-1.

• Neutral Endopeptidase (NEP/Neprilysin): This is a key enzyme in ET-1 degradation.[2][5] Phosphoramidon is a well-known inhibitor of NEP.[2][6]

• Endothelin-Converting Enzyme (ECE): While primarily involved in the synthesis of ET-1 from its precursor, some isoforms can also be involved in its metabolism.[5]

• Serine Proteases: These have also been implicated in ET-1 degradation.[1] A broad-spectrum serine protease inhibitor, such as aprotinin or Pefabloc SC, can be beneficial.

• Deamidase: This enzyme, found in endothelial cells, inactivates ET-1.[3] Diisopropyl fluorophosphate has been shown to block its activity.[3]

Here is a table summarizing recommended protease inhibitors:

Target Enzyme	Recommended Inhibitor	Typical Working Concentration
Neutral Endopeptidase (NEP)	Phosphoramidon	1-10 µM
Serine Proteases	Aprotinin, Pefabloc SC	Varies by manufacturer
Metalloproteinases	EDTA, Bestatin	1-5 mM (EDTA), 1-10 µM (Bestatin)
Deamidase	Diisopropyl fluorophosphate	Use with caution (toxic)

Note: Always optimize inhibitor concentrations for your specific experimental system to avoid off-target effects.

Experimental Protocols

Protocol 1: Reconstitution and Aliquoting of 4-Ala-Endothelin-1

• Allow the lyophilized peptide vial to equilibrate to room temperature before opening to prevent condensation.

• Prepare a sterile, oxygen-free reconstitution buffer (e.g., 1% acetic acid in sterile water).

• Add the appropriate volume of buffer to the vial to achieve the desired stock concentration.

• Gently swirl the vial until the peptide is completely dissolved. Do not vortex.

• Immediately divide the stock solution into single-use aliquots in low-protein-binding microcentrifuge tubes.

• Store the aliquots at -80°C until use.

Protocol 2: Stability Assay for 4-Ala-Endothelin-1 in Biological Samples

• Thaw an aliquot of 4-Ala-endothelin-1 and dilute it to the final working concentration in your experimental buffer (e.g., cell culture medium, plasma).

• Prepare parallel samples with and without a protease inhibitor cocktail.

• Incubate the samples at the desired experimental temperature (e.g., 37°C).

• At various time points (e.g., 0, 30, 60, 120 minutes), take an aliquot from each sample and immediately stop the enzymatic activity by adding a quenching solution (e.g., trifluoroacetic acid to a final concentration of 1%).

• Analyze the remaining intact 4-Ala-endothelin-1 in each sample using a suitable method such as HPLC or a specific ELISA kit.

• Plot the percentage of intact peptide versus time to determine its stability under your experimental conditions.

Visualizing the Degradation Pathway and Experimental Workflow

Caption: Workflow for preventing 4-Ala-endothelin-1 degradation.

By implementing these strategies and protocols, you can significantly improve the stability of 4-Ala-endothelin-1 in your experiments, leading to more reliable and reproducible data.

References

• Mäntymaa, P., Vuolteenaho, O., & Ruskoaho, H. (1995). Degradation of endothelin-1 by extracts of rat lung, kidney, and liver. Endocrinology, 136(6), 2563–2569.
• Fagny, C., Michel, A., Leonard, N., Berkenboom, G., Fontaine, J., & Deschodt-Lanckman, M. (1991). In vitro degradation of endothelin-1 by endopeptidase 24.11 (enkephalinase). Peptides, 12(4), 773–778.

• Wikipedia contributors. (2023, December 27). Endothelin 1. In Wikipedia, The Free Encyclopedia. Retrieved January 31, 2026, from [Link]

• Boden, L. M., Sankar, N., & O'Brien, E. R. (2020). Endothelin-1-induced endothelial microvesicles impair endothelial cell function.
• Eid, S., Moustafa, E. M., El-Sahar, A. E., Al-Aziz, M. A., & El-Shishtawy, M. M. (2020). Endothelin receptor-A mediates degradation of the glomerular endothelial surface layer via pathologic crosstalk between activated podocytes and glomerular endothelial cells.
• Davenport, A. P., & Maguire, J. J. (2006). Endothelin. Handbook of Biologically Active Peptides, 631–638.
• D'Orléans-Juste, P., & Plante, M. (2003). Synthesis and degradation of endothelin-1. Canadian Journal of Physiology and Pharmacology, 81(6), 503–512.
• Rehman, A., & Rehman, A. (2023). Physiology, Endothelin. In StatPearls.
• Potter, L. K., & Baimbridge, K. G. (1994). Endothelin-1 in Health and Disease. Hypertension, 23(6 Pt 2), 925–931.
• Jackman, H. L., Tan, F., Tamei, H., & Erdös, E. G. (1992). Inactivation of endothelin-1 by an enzyme of the vascular endothelial cells. Hypertension, 20(1), 25–30.

Sources

• 1. Degradation of endothelin-1 by extracts of rat lung, kidney, and liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro degradation of endothelin-1 by endopeptidase 24.11 (enkephalinase) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Synthesis and degradation of endothelin-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Endothelin - PMC [pmc.ncbi.nlm.nih.gov]

unexpected off-target effects of 4-Ala-endothelin-1

Technical Support Center: 4-Ala-Endothelin-1

A Senior Application Scientist's Guide to Investigating Unexpected Off-Target Effects

Welcome to the technical support center for 4-Ala-endothelin-1. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this specific synthetic analog of Endothelin-1 (ET-1). As a modified peptide, 4-Ala-ET-1 is intended to probe the structure-activity relationships of the endothelin system. However, like any novel pharmacological tool, its use can lead to unexpected experimental outcomes that deviate from the known effects of native ET-1.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate these challenges. Our approach is rooted in explaining the why behind experimental observations and providing robust, self-validating protocols to distinguish on-target pharmacology from potential off-target effects.

Section 1: Understanding the On-Target Profile of Endothelin-1

Endothelin-1 is one of the most potent vasoconstrictors known, mediating its effects through two primary G protein-coupled receptors (GPCRs): Endothelin Receptor Type A (ETA) and Type B (ETB).[1][2] Understanding this canonical signaling is the first step in identifying any deviation caused by 4-Ala-ET-1.

• ETA Receptors: Primarily located on vascular smooth muscle cells. Their activation leads to potent and sustained vasoconstriction through Gq/11 protein coupling, which activates the Phospholipase C (PLC) pathway.[2][3]

• ETB Receptors: Found on both endothelial cells and smooth muscle cells. On endothelial cells, they mediate vasodilation via the release of nitric oxide (NO) and prostacyclin.[1][4] On smooth muscle cells, they can contribute to vasoconstriction. They also play a crucial role in clearing circulating ET-1.[2][5]

The substitution at the 4th amino acid position in 4-Ala-ET-1 could potentially alter its binding affinity and selectivity for these receptors, leading to an atypical pharmacological profile.

Canonical Endothelin-1 Signaling Pathway

The diagram below illustrates the primary signaling cascades initiated by ET-1 binding to its receptors. Understanding these pathways is critical for designing experiments to probe where your results may be diverging.

Caption: Canonical Endothelin-1 signaling pathways.

Section 2: Troubleshooting Guide: Unexpected Experimental Outcomes

This section addresses specific issues you might encounter when working with 4-Ala-ET-1. Each Q&A provides a hypothesis for the unexpected result and a clear, actionable path to investigate it.

Q1: My functional assay shows a biphasic or inconsistent response. At low concentrations, I see vasodilation, but at high concentrations, I see potent vasoconstriction. Why?

Possible Cause: This classic biphasic response is often due to the differential activation of ETB and ETA receptors.[6] The 4-Ala modification may have increased the affinity of the peptide for the endothelial ETB receptor, which mediates vasodilation.

• At Low Concentrations: The peptide may be preferentially binding to high-affinity endothelial ETB receptors, causing nitric oxide release and vasodilation.

• At High Concentrations: As the concentration increases, the peptide begins to saturate the ETA and smooth muscle ETB receptors, overwhelming the vasodilatory effect with a dominant, Gq-mediated vasoconstriction.[1]

Troubleshooting Workflow:

• Confirm Receptor Expression: Verify the relative expression levels of ETA and ETB receptors in your tissue or cell model using qPCR or Western blotting. Inconsistent results can arise from passage-dependent changes in receptor expression in cell cultures.

• Use Selective Antagonists: This is the most critical step. Pre-incubate your samples with a selective ETA antagonist (e.g., BQ-123) or a selective ETB antagonist (e.g., BQ-788) before adding 4-Ala-ET-1.

  • If the low-concentration vasodilatory effect is blocked by BQ-788, it confirms ETB receptor mediation.

  • If the high-concentration vasoconstriction is blocked by BQ-123, it confirms ETA receptor mediation.

• Perform a Competitive Binding Assay: To quantify the change in affinity, perform a radioligand binding assay to determine the Ki of 4-Ala-ET-1 for both ETA and ETB receptors. (See Protocol 1).

Q2: I'm observing significant cell proliferation and migration in a cell line that is not known to express high levels of endothelin receptors. Is this an off-target effect?

Possible Cause: This is a strong indicator of an off-target effect. While on-target ET-1 signaling can promote cell proliferation, observing this in a low-expressing system suggests 4-Ala-ET-1 might be activating other signaling pathways.[7][8] Potential off-target mechanisms include:

• GPCR Promiscuity: The peptide analog may be binding to and activating another GPCR with a similar binding pocket.

• Receptor Tyrosine Kinase (RTK) Transactivation: Some GPCR agonists can indirectly transactivate RTKs like the Epidermal Growth Factor Receptor (EGFR), leading to potent mitogenic signaling.

• Interaction with Non-Receptor Proteins: The peptide could be interacting with other cell surface proteins or even intracellular targets if it gets internalized.

Workflow for Investigating Off-Target Signaling:

Caption: Workflow to differentiate on-target vs. off-target proliferative effects.

Q3: My baseline reading in a cAMP or calcium flux assay is abnormally high after transfecting cells with the ETA receptor, even before adding 4-Ala-ET-1. What could be the cause?

Possible Cause: You may be observing agonist-independent (constitutive) activity of the GPCR. This phenomenon occurs when a receptor can adopt an active conformation and signal in the absence of a ligand.[9] Overexpression in recombinant cell systems can often exacerbate constitutive activity. It is also plausible that the 4-Ala-ET-1 analog, if present in the serum of your culture media from a previous experiment, is not being effectively cleared and is causing low-level chronic stimulation.

Troubleshooting Steps:

• Validate with an Inverse Agonist: The gold standard for confirming constitutive activity is to use an inverse agonist, which stabilizes the receptor in its inactive state and reduces baseline signaling. While selective inverse agonists for ET receptors are not widely available, you can test non-selective GPCR inhibitors.

• Titrate Receptor Expression: High levels of receptor expression can promote dimerization and increase basal activity. Try transfecting with lower amounts of plasmid DNA to achieve a more physiologically relevant expression level.

• Ensure Ligand Washout: Be meticulous with your washing steps between experiments. Endothelin peptides are known to be "sticky" and can be difficult to remove completely, leading to persistent signaling.[2] Use a serum-free medium for a period before the assay to minimize any potential ligand contamination.

Section 3: Frequently Asked Questions (FAQs)

• Q: What is the expected receptor selectivity of 4-Ala-ET-1?

  • A: Without direct experimental data, we must hypothesize. Native ET-1 has a slightly higher affinity for the ETA receptor compared to the ETB receptor.[6] An alanine substitution could either increase, decrease, or have no effect on this selectivity. It is crucial to experimentally determine the binding affinities (Ki) for both receptors using a competitive binding assay to properly interpret your functional data. (See Protocol 1).

• Q: How do I design proper control experiments to ensure my observations are specific to 4-Ala-ET-1?

  • A: A robust experimental design should always include the following controls:

    • Vehicle Control: The buffer/solvent used to dissolve 4-Ala-ET-1.

    • Positive Control: Native Endothelin-1 to confirm that the system responds to a known agonist.

    • Negative Control Peptide: A scrambled peptide with the same amino acid composition but a different sequence to control for non-specific peptide effects.

    • Antagonist Controls: As detailed in the troubleshooting section, use selective ETA and ETB antagonists to confirm that the observed effect is mediated by the intended receptors.

• Q: Could 4-Ala-ET-1 be interacting with the endothelin-converting enzyme (ECE)?

  • A: This is an insightful question. ET-1 is synthesized as an inactive precursor, "big ET-1," which is cleaved by ECE to become active.[1] It is possible that 4-Ala-ET-1 could act as a substrate or an inhibitor of ECE, thereby affecting the processing of endogenous "big ET-1." This could lead to complex, indirect effects on the endothelin system. You could test this by measuring ECE activity in the presence of 4-Ala-ET-1 in a cell-free enzymatic assay.

Section 4: Key Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay for Receptor Selectivity

This protocol allows you to determine the binding affinity (Ki) of 4-Ala-ET-1 for ETA and ETB receptors.

Principle: This assay measures the ability of your unlabeled compound (4-Ala-ET-1) to compete with a fixed quantity of a high-affinity radiolabeled ligand (e.g., [¹²⁵I]-ET-1) for binding to membranes prepared from cells expressing either ETA or ETB receptors.

Materials:

• Cell membranes from HEK293 cells stably expressing human ETA or ETB receptors.

• Radioligand: [¹²⁵I]-ET-1 (specific activity ~2000 Ci/mmol).

• Unlabeled competitor: 4-Ala-ET-1, native ET-1.

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.2% BSA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• 96-well filter plates (e.g., Millipore MultiScreen).

• Scintillation counter and fluid.

Methodology:

• Plate Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Radioligand + Membranes + Buffer.

  • Non-Specific Binding (NSB): Radioligand + Membranes + high concentration (1 µM) of unlabeled native ET-1.

  • Competition: Radioligand + Membranes + increasing concentrations of 4-Ala-ET-1 (e.g., 10⁻¹² M to 10⁻⁶ M).

• Reaction:

  • To each well, add 50 µL of binding buffer (or unlabeled competitor).

  • Add 50 µL of radioligand (diluted in binding buffer to a final concentration near its Kd, e.g., 25 pM).

  • Add 100 µL of cell membranes (diluted to 10-20 µg protein per well).

• Incubation: Incubate the plate for 90 minutes at 25°C with gentle agitation.

• Harvesting: Rapidly filter the contents of each well through the filter plate using a vacuum manifold. Wash each well 3 times with 200 µL of ice-cold wash buffer.

• Counting: Allow the filters to dry completely. Punch out the filters into scintillation vials, add scintillation fluid, and count the radioactivity (counts per minute, CPM) in a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - NSB (CPM).

  • Plot the percentage of specific binding against the log concentration of 4-Ala-ET-1.

  • Fit the data to a one-site competition curve using non-linear regression (e.g., in GraphPad Prism) to determine the IC₅₀ value.

  • Calculate the Ki using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Western Blot for Downstream Signaling (p-ERK)

Principle: This protocol detects the activation of the MAPK pathway by measuring the phosphorylation of ERK1/2, a key downstream event of ET receptor activation via Gq.

Methodology:

• Cell Culture and Starvation: Plate your cells of interest (e.g., vascular smooth muscle cells) and grow to ~80% confluency. Serum-starve the cells for at least 4 hours (or overnight) to reduce baseline kinase activity.

• Stimulation: Treat the cells with:

  • Vehicle (control)

  • Native ET-1 (100 nM, positive control)

  • 4-Ala-ET-1 (at various concentrations)

  • For antagonist studies, pre-incubate with BQ-123 or BQ-788 for 30 minutes before adding the agonist.

  • Incubate for a short time course (e.g., 0, 2, 5, 10, 30 minutes). 5-10 minutes is typically the peak for ERK phosphorylation.

• Lysis: Immediately aspirate the media and lyse the cells on ice with ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and clarify by centrifugation (14,000 x g for 15 min at 4°C).

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20 µg) per lane on an SDS-PAGE gel. Separate the proteins by electrophoresis and then transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature with 5% BSA or non-fat milk in TBST.

  • Incubate with a primary antibody against phosphorylated ERK1/2 (p-ERK, e.g., Rabbit anti-p-ERK1/2) overnight at 4°C.

  • Wash the membrane 3 times with TBST.

  • Incubate with an HRP-conjugated secondary antibody (e.g., Goat anti-Rabbit-HRP) for 1 hour at room temperature.

  • Wash the membrane 3 times with TBST.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the bands using a chemiluminescence imager.

• Stripping and Reprobing: To normalize for protein loading, you can strip the membrane and re-probe it with an antibody against total ERK1/2.

References

• Massive Bio. (2025). Endothelin 1 Protein Receptor Antagonist.
• Wikipedia. (n.d.). Endothelin 1.
• Gattis, W. A., O'Connor, C. M., & Leimberger, J. D. (n.d.).
• Kopincova, J., Puzserova, A., & Bernatova, I. (2021). Endothelin-1 axes in the framework of predictive, preventive and personalised (3P) medicine. EPMA Journal.
• Herrmann, J., & Lerman, A. (2023). Endothelin-1: Is it Time to “Biomark” the Cardiac-Tumor-Treatment Nexus in Breast Cancer? JACC: CardioOncology.
• Rodrigues, C., & de Wit, F. (n.d.). Endothelin Receptor Antagonists: Status Quo and Future Perspectives for Targeted Therapy. Journal of Clinical Medicine.
• R&D Systems. (n.d.). Endothelin-1 (ET-1).
• Javaid, A., & Dubbs, K. (n.d.). Physiology, Endothelin.
• Bowen, C. (2022). Endothelin-1 contributes to vascular rupture risk in Vascular Ehlers Danlos syndrome mice. The VEDS Movement.
• Edwards, C., et al. (2024). Kinetics of endothelin-1 and effect selective ETA antagonism on ETB activation: a mathematical modeling analysis. Frontiers in Pharmacology.
• Ise, H., et al. (2024). Mechanisms, Efficacy, Safety, and Pharmacoeconomics of Low-Dose, Long-Term Macrolide Antibiotics in the Treatment of Chronic Obstructive Pulmonary Disease: A Review.
• Iwahashi, N., et al. (2016). Clinical Adverse Effects of Endothelin Receptor Antagonists.
• Wikipedia. (n.d.). Histone deacetylase.
• KEGG. (n.d.).
• Bakris, G. L., et al. (2023). Endothelin Receptor Antagonists for the Treatment of Hypertension: Recent Data from Clinical Trials and Implementation Approach. American Journal of Nephrology.
• Nakashima, T., et al. (2019). Agonist-Independent GPCR Activity Regulates Anterior-Posterior Targeting of Olfactory Sensory Neurons. Cell Reports.
• Nishimwe, N., et al. (2020). A network map of endothelin mediated signaling pathway.
• JoVE. (2024). Treatment for Pulmonary Arterial Hypertension: Endothelin Receptor Antagonists.
• Lee, S., et al. (2020).
• Barton, M. (2020). Endothelin-1 in Health and Disease.
• ResearchGate. (n.d.). 4 questions with answers in ENDOTHELIN-1 | Science topic.
• Lee, S., et al. (2019).
• Nagiri, C., et al. (2023). Structural insights into endothelin receptor signalling. The Journal of Biochemistry.
• Kemp, H., et al. (2021). Mechanistic study of the effect of Endothelin SNPs in microvascular angina – Protocol of the PRIZE Endothelin Sub-Study. PLOS ONE.
• Lane, J. R., & Grundmann, M. (2023). Quantitative approaches for studying G protein-coupled receptor signalling and pharmacology. British Journal of Pharmacology.
• Suku, E., & Latek, D. (2021).

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• 4. Endothelin-1 axes in the framework of predictive, preventive and personalised (3P) medicine - PMC [pmc.ncbi.nlm.nih.gov]
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dealing with tachyphylaxis in 4-Ala-endothelin-1 experiments

Technical Support Center: 4-Ala-Endothelin-1 Experiments

A Senior Application Scientist's Guide to Understanding and Managing Tachyphylaxis

Welcome to the technical support resource for researchers utilizing 4-Ala-endothelin-1. This guide is designed to provide you with an in-depth understanding of tachyphylaxis, a common challenge in experiments involving this potent ETB receptor-selective agonist. Here, we move beyond simple protocols to explain the underlying mechanisms, empowering you to design robust experiments and troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What is tachyphylaxis, and why is it a significant issue in my 4-Ala-endothelin-1 experiments?

A: Tachyphylaxis is the phenomenon of a rapidly decreasing response to a drug or agonist after repeated administration over a short period.[1] In the context of your experiments, if you apply 4-Ala-endothelin-1 multiple times, you will likely observe that the second or third application produces a significantly weaker biological response (e.g., vasodilation, calcium mobilization) than the first, even at the same concentration. This is not due to experimental error but is a physiological regulatory mechanism of the target receptor.[2]

Understanding this is critical because it can lead to misinterpretation of data. For instance, you might incorrectly conclude a test compound is an antagonist when, in fact, the system has simply become desensitized to the agonist.

Q2: What is the molecular mechanism driving tachyphylaxis for the ETB receptor?

A: The tachyphylaxis observed with 4-Ala-endothelin-1 is primarily driven by the desensitization and internalization of the Endothelin B (ETB) receptor, a G-protein coupled receptor (GPCR).[3][4] The process is a multi-step, self-regulatory feedback loop:

• Agonist Binding & Activation: 4-Ala-endothelin-1 binds to the ETB receptor, causing a conformational change that activates intracellular G-proteins (typically Gαq/11 or Gαi/o) and initiates the signaling cascade you are measuring.[5]

• GRK Phosphorylation: This activated receptor conformation is a target for G-protein coupled Receptor Kinases (GRKs).[6] GRKs phosphorylate specific serine and threonine residues on the intracellular domains of the ETB receptor.

• β-Arrestin Recruitment: The phosphorylated sites act as a high-affinity docking site for β-arrestin proteins.[7][8]

• Signal Termination (Desensitization): The binding of β-arrestin physically blocks the G-protein binding site on the receptor, effectively "uncoupling" it from the downstream signaling pathway, even if the agonist is still bound.[9] This is the initial and most rapid phase of desensitization.

• Receptor Internalization: β-arrestin also acts as an adaptor protein, linking the receptor to the cellular endocytosis machinery, primarily through clathrin-coated pits.[10] This removes the receptor from the cell surface, sequestering it into intracellular endosomes and further reducing the cell's responsiveness.

The fate of the internalized ETB receptor can vary; it may be dephosphorylated and recycled back to the cell surface (resensitization) or targeted for lysosomal degradation (downregulation).[11] The latter leads to a more prolonged loss of response.

Caption: ETB receptor desensitization and internalization pathway.

Q3: How can I design my experiments to avoid or properly account for tachyphylaxis?

A: Proactive experimental design is the best strategy. Here are key considerations:

• Single-Point Measurements: For dose-response curves, use a cumulative dosing protocol only if you have confirmed tachyphylaxis is not an issue in your system. Otherwise, a non-cumulative protocol, where each tissue or cell culture well is exposed to only a single concentration of 4-Ala-ET-1, is the gold standard.

• Establish a Washout Period: If you must re-stimulate the same preparation, you must determine an adequate washout period to allow for receptor resensitization. This is highly system-dependent. A preliminary experiment should be run to test this (See Protocol 2 below).

• Internal Controls: Always include a time-matched control where the vehicle is applied instead of the agonist to ensure the baseline is stable and the preparation is viable throughout the experiment.

• Consistent Timing: Apply agonists and conduct washouts for consistent durations across all experimental groups.

Q4: My tissue preparation is no longer responding. How can I attempt to restore its responsiveness to 4-Ala-endothelin-1?

A: Restoring the response, or resensitization, relies on allowing the cellular machinery to recycle receptors back to the membrane.[9] The primary method is to implement a sufficiently long, agonist-free washout period. During this time, internalized receptors are dephosphorylated by cellular phosphatases, dissociate from β-arrestin, and are trafficked back to the plasma membrane.

If a standard washout (e.g., 30-60 minutes) is ineffective, it may indicate that a significant portion of the ETB receptors has been targeted for degradation rather than recycling. In such cases, the preparation may not fully recover its sensitivity within a typical experimental timeframe, as new receptor synthesis would be required.

Troubleshooting Guides & Protocols

Protocol 1: Verifying Tachyphylaxis in Your Experimental System

This protocol is designed to definitively determine if your system exhibits tachyphylaxis to 4-Ala-endothelin-1.

• Preparation: Prepare your experimental model (e.g., isolated blood vessel, cultured cells) and allow it to equilibrate to a stable baseline.

• First Application (S1): Apply a submaximal concentration (e.g., EC80) of 4-Ala-endothelin-1 and record the response until it reaches a peak or plateau. Let this peak response be R1.

• Initial Washout: Wash the preparation thoroughly with agonist-free buffer for a defined, short period (e.g., 15-20 minutes).

• Second Application (S2): Re-apply the exact same concentration of 4-Ala-endothelin-1 and record the peak response (R2).

• Analysis: Calculate the response ratio (R2/R1). A ratio significantly less than 1.0 (e.g., < 0.7) confirms the presence of tachyphylaxis.

Protocol 2: Determining an Effective Washout Period

Use this workflow to find the minimum time required to restore the response.

• Induce Tachyphylaxis: Follow steps 1-4 from Protocol 1 to induce and confirm tachyphylaxis.

• Extended Washout: After the second application, implement washout periods of increasing duration for different tissue/cell preparations (e.g., 30 min, 60 min, 90 min, 120 min).

• Third Application (S3): After the extended washout, apply the same concentration of 4-Ala-endothelin-1 and record the peak response (R3).

• Analysis: Calculate the recovery ratio (R3/R1). The optimal washout period is the shortest time at which the ratio is no longer significantly different from 1.0.

Caption: Experimental workflow to determine an effective washout period.

Data Summary: Factors Influencing Tachyphylaxis & Recovery

Factor	Influence on Tachyphylaxis	Rationale
Agonist Concentration	Higher concentrations can induce more profound and longer-lasting tachyphylaxis.	Greater receptor occupancy leads to more robust GRK activation and a larger pool of internalized receptors.
Duration of Exposure	Prolonged exposure to the agonist will deepen the desensitized state.	Continuous receptor activation provides more time for the full desensitization and internalization cascade to occur.
Experimental System	Cell lines may recover differently than primary cells or ex vivo tissues.	The expression levels of GRKs, β-arrestins, and phosphatases can vary, altering the kinetics of desensitization and resensitization.
Temperature	Lower temperatures (e.g., room temp vs. 37°C) can slow enzymatic processes.	Receptor phosphorylation, dephosphorylation, and trafficking are all temperature-dependent enzymatic processes.

References

• de Nucci, G., et al. (1989). Cross tachyphylaxis to endothelin isopeptide-induced hypotension: a phenomenon not seen with proendothelin. British Journal of Pharmacology, 98(4), 1175–1181. Available at: [Link]

• Rajagopal, S., et al. (2011). Selective Signal Capture from Multidimensional GPCR Outputs with Biased Agonists: Progress Towards Novel Drug Development. Journal of Receptors and Signal Transduction, 31(5), 344-350. Available at: [Link]

• McCallum, J. F., et al. (2002). Endothelin-1 (ET-1) selectively enhances the activation gating of slowly inactivating tetrodotoxin-resistant sodium currents in rat sensory neurons: a mechanism for the pain-inducing actions of ET-1. The Journal of Neuroscience, 22(18), 7848-7857. Available at: [Link]

• Deranged Physiology. (2023). Mechanisms of tolerance and tachyphylaxis. Available at: [Link]

• Allawzi, A. M., et al. (2014). Endothelin-1 and endothelin-2 initiate and maintain contractile responses by different mechanisms in rat mesenteric and cerebral arteries. British Journal of Pharmacology, 171(14), 3446-3460. Available at: [Link]

• Davenport, A. P., et al. (2016). Endothelin Receptors and Their Antagonists. Pharmacological Reviews, 68(2), 357-418. Available at: [Link]

• Siddiqui, M. A., & Shamim, S. (2023). Physiology, Endothelin. In StatPearls. StatPearls Publishing. Available at: [Link]

• Wikipedia. 5-HT2A receptor. Available at: [Link]

• Hallow, K. M., et al. (2024). Kinetics of endothelin-1 and effect selective ETA antagonism on ETB activation: a mathematical modeling analysis. Frontiers in Pharmacology, 15, 1344219. Available at: [Link]

• Kedzierski, R. M., & Yanagisawa, M. (2001). Endothelin system: the double-edged sword in health and disease. Annual Review of Pharmacology and Toxicology, 41, 851-876. Available at: [Link]

• Shihoya, W., et al. (2017). Activation mechanism of endothelin ETB receptor by endothelin-1. Nature, 547(7663), 360-364. Available at: [Link]

• de Nucci, G., et al. (1990). Vasodilator activity of endothelin-1 and endothelin-3: rapid development of cross-tachyphylaxis and dependence on the rate of endothelin administration. Journal of Cardiovascular Pharmacology, 16 Suppl 7, S47-S50. Available at: [Link]

• Rajagopal, S., et al. (2016). G protein- and β-arrestin Signaling Profiles of Endothelin Derivatives at the Type A Endothelin Receptor. Journal of Cardiovascular Pharmacology, 67(6), 527-533. Available at: [Link]

• Hallow, K. M., et al. (2024). Kinetics of endothelin-1 and effect selective ETA antagonism on ETB activation: a mathematical modeling analysis. Frontiers in Pharmacology, 15, 1344219. Available at: [Link]

• Thompson, K. T., et al. (2007). Pharmacological endothelin receptor interaction does not occur in veins from ETB receptor deficient rats. Vascular Pharmacology, 47(5-6), 285-291. Available at: [Link]

• Masi, A., et al. (2024). Deciphering complexity of GPCR signaling and modulation: implications and perspectives for drug discovery. Signal Transduction and Targeted Therapy, 9(1), 85. Available at: [Link]

• Povsic, T. J., & Kohout, T. A. (2017). Beta-Arrestins and Receptor Signaling in the Vascular Endothelium. Journal of Molecular and Cellular Cardiology, 102, 1-8. Available at: [Link]

• Cloud-Clone Corp. ELISA Kit for Endothelin 1 (EDN1). Available at: [Link]

• Franco-Cereceda, A., et al. (2009). Endothelin-converting enzyme 1 promotes re-sensitization of neurokinin 1 receptor-dependent neurogenic inflammation. The Journal of Physiology, 587(Pt 1), 221-233. Available at: [Link]

• Milting, H., et al. (2013). Desensitization and Internalization of Endothelin Receptor A: IMPACT OF G PROTEIN-COUPLED RECEPTOR KINASE 2 (GRK2)-MEDIATED PHOSPHORYLATION. The Journal of Biological Chemistry, 288(45), 32374-32385. Available at: [Link]

• Milting, H., et al. (2013). Desensitization and Internalization of Endothelin Receptor A: Impact of G Protein-Coupled Receptor Kinase 2 (GRK2)-mediated Phosphorylation. The Journal of Biological Chemistry, 288(45), 32374-32385. Available at: [Link]

• Molica, F., et al. (2021). Endothelin Receptor Antagonists: Status Quo and Future Perspectives for Targeted Therapy. Cancers, 13(13), 3229. Available at: [Link]

• Breu, V., et al. (1995). Identification of Receptor Binding and Activation Sites in Endothelin-1 by Use of Site-Directed Mutagenesis. Circulation Research, 76(2), 179-186. Available at: [Link]

• Albert, P. R., & LeFrançois, B. (2010). Mechanisms of receptor desensitization. ResearchGate. Available at: [Link]

• ABclonal. Human Endothelin 1 ELISA Kit (EDN1). Available at: [Link]

• McLaughlin, V. V. (2007). Optimizing endothelin receptor antagonist use in the management of pulmonary arterial hypertension. Therapeutics and Clinical Risk Management, 3(5), 811-820. Available at: [Link]

• Rajagopal, S., et al. (2016). G protein- and β-arrestin Signaling Profiles of Endothelin Derivatives at the Type A Endothelin Receptor. Journal of Cardiovascular Pharmacology, 67(6), 527-533. Available at: [Link]

• Jhund, P. S., et al. (2024). Targeting the endothelium by combining endothelin-1 antagonism and SGLT-2 inhibition: better together? Clinical Science, 138(11), 841-854. Available at: [Link]

• PHA UK. Endothelin receptor antagonists (ERAs). Available at: [Link]

• Michaelou, K., et al. (1998). Comparison of the contractile effects and binding kinetics of endothelin-1 and sarafotoxin S6b in rat isolated renal artery. British Journal of Pharmacology, 125(5), 963-971. Available at: [Link]

• National Institute of Diabetes and Digestive and Kidney Diseases. (2017). Endothelin Receptor Antagonists. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. Available at: [Link]

• Gonzalez, D., & Krum, H. (2018). Endothelin Receptor Antagonists for the Treatment of Hypertension: Recent Data from Clinical Trials and Implementation Approach. Current Hypertension Reports, 20(11), 96. Available at: [Link]

• ResearchGate. 4 questions with answers in ENDOTHELIN-1 | Science topic. Available at: [Link]

• Li, Y., et al. (2024). Endothelin receptor antagonists (ERAs) can potentially be used as therapeutic drugs to reduce hypertension caused by small molecule tyrosine kinase inhibitors (TKIs). Frontiers in Pharmacology, 15, 1338604. Available at: [Link]

• Schlinkert, C., & Plückthun, A. (2017). Engineering of Challenging G Protein-Coupled Receptors for Structure Determination and Biophysical Studies. Molecules, 22(8), 1339. Available at: [Link]

• Stickgold, R. (2017). Eye Movement Desensitization and Reprocessing and Slow Wave Sleep: A Putative Mechanism of Action. Frontiers in Psychology, 8, 1935. Available at: [Link]

• Vizza, C. D., et al. (2018). Endothelin-receptor antagonists in the management of pulmonary arterial hypertension: where do we stand? Therapeutics and Clinical Risk Management, 14, 1899-1909. Available at: [Link]

• Taylor & Francis. Beta arrestin – Knowledge and References. Available at: [Link]

• Eichel, K., et al. (2022). Discrete GPCR-triggered endocytic modes enable β-arrestins to flexibly regulate cell signaling. eLife, 11, e77933. Available at: [Link]

• Aghajanian, A., et al. (2019). Three-Month Endothelial Human Endothelin-1 Overexpression Causes Blood Pressure Elevation and Vascular and Kidney Injury. Hypertension, 74(1), 124-132. Available at: [Link]

• Kim, K. M., et al. (2015). Molecular Signature That Determines the Acute Tolerance of G Protein-Coupled Receptors. PLoS ONE, 10(1), e0117433. Available at: [Link]

• Jean-Alphonse, F., et al. (2024). Multi-faceted roles of β-arrestins in G protein-coupled receptors endocytosis. bioRxiv. Available at: [Link]

• Gonzalez, D., & Krum, H. (2018). Endothelin Receptor Antagonists for the Treatment of Hypertension: Recent Data from Clinical Trials and Implementation Approach. Current Hypertension Reports, 20(11), 96. Available at: [Link]

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improving the signal-to-noise ratio in 4-Ala-endothelin-1 assays

Welcome to the technical support guide for improving the signal-to-noise ratio (S/N) in assays involving 4-Ala-Endothelin-1. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the quality of their experimental data. Drawing from established principles of receptor binding assays and immunoassays, this guide provides in-depth, field-proven insights to help you overcome common challenges.

Understanding the System: 4-Ala-Endothelin-1 and its Receptors

Endothelins are a family of 21-amino acid peptides that play a critical role in vascular homeostasis.[1] They exert their effects by binding to two main G protein-coupled receptors (GPCRs): Endothelin Receptor Type A (ET-A) and Type B (ET-B).[1][2] These receptors are involved in a multitude of cellular processes, including cell growth, survival, and angiogenesis.[1][2]

4-Ala-Endothelin-1 is a synthetic analog of Endothelin-1 (ET-1), often used in competitive binding assays to study the interactions of novel compounds with endothelin receptors. In these assays, a labeled ligand (e.g., radiolabeled or fluorescently tagged ET-1) competes with unlabeled ligands (like 4-Ala-Endothelin-1 or a test compound) for a limited number of receptor binding sites.[3][4] A poor signal-to-noise ratio can obscure the true results of these sensitive assays, arising from either a weak specific signal or high background noise.[5]

Endothelin Signaling Pathway Overview

The binding of an endothelin peptide to its receptor initiates a cascade of intracellular events mediated by heterotrimeric G proteins.[6] Both ET-A and ET-B receptors can couple to various G protein families (Gq/11, Gi/o, Gs, and G12/13), leading to diverse downstream signaling.[6][7][8] Understanding this pathway is crucial for interpreting assay results and troubleshooting potential issues related to cellular responses.

Caption: Systematic workflow for troubleshooting low S/N ratio.

References

• Structural insights into endothelin receptor signalling. The Journal of Biochemistry.

• A network map of endothelin mediated signaling pathway. PMC.

• Endothelin receptors | Introduction. IUPHAR/BPS Guide to PHARMACOLOGY.

• Endothelin (ET)-1 signalling pathway. ET-1 is released from endothelial... ResearchGate.

• Specific and Non-specific Binding in a ligand binding assay. Drug discovery methods. YouTube.

• Endothelin signaling in development. Company of Biologists Journals.

• Nonspecific binding. GraphPad Prism 10 Curve Fitting Guide.

• Receptor Binding Assays for HTS and Drug Discovery. NCBI - NIH.

• Ligand binding assay. Wikipedia.

• Competitive Ligand Binding Assay. Mtoz Biolabs.

• How would you set up a non-specific binding for a radioligand binding dissociation (kinetic) experiment?. ResearchGate.

• improving Endothelin (16-21) signal-to-noise ratio in assays. Benchchem.

• Optimizing Ligand Binding Assay Conditions for Accurate and Reproducible Results. Discovery Life Sciences.

• Principles of Competitive Binding Assays (Saturation Analyses). I. Equilibrium Techniques. Clinical Chemistry | Oxford Academic.

• A Quantitative Proteomics-based Competition Binding Assay to Characterize pITAM-Protein Interactions. PMC - NIH.

• The ABC's of Competitive Binding Assays with SPR. Nicoya Lifesciences.

• Enhancing Signal-to-Noise. LCGC International.

• Signal-to-Noise Enhancement. Chemistry LibreTexts.

• Endothelin-1 receptor binding assay for high throughput chemical screening. PubMed.

• Receptor Binding Assay - Part 1. YouTube.

• Tips to Improve Your SNR. ADSANTEC.

• ELISA Kit for Endothelin 1 (EDN1). Cloud-Clone.

• Optimizing Signal to Noise Ratio. YouTube.

• ELISA Troubleshooting Guide. Sigma-Aldrich.

• Human EDN1 (Endothelin-1) ELISA Kit. FineTest.

• Receptor Binding Assays - Multiwell Plates. MilliporeSigma.

• Human Endothelin-1 ELISA Kit for cell culture supernatants, plasma, and serum samples. Sigma-Aldrich.

• Human Endothelin 1 ELISA Kit (EDN1). ABclonal.

• 101 ELISA Troubleshooting Tips for Research in 2024. Assay Genie.

• Structural insights into endothelin receptor signalling. PMC.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Structural insights into endothelin receptor signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Competitive Ligand Binding Assay | MtoZ Biolabs [mtoz-biolabs.com]
• 4. A Quantitative Proteomics-based Competition Binding Assay to Characterize pITAM-Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. journals.biologists.com [journals.biologists.com]
• 7. A network map of endothelin mediated signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Endothelin receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]

Peptide Technical Support Hub: Troubleshooting [Ala1,3,11,15]-Endothelin-1

Executive Summary: The "Feature, Not Bug" Diagnosis

If your [Ala1,3,11,15]-Endothelin-1 (4-Ala-ET-1) is not showing activity, the most probable cause is not peptide degradation, but a mismatch between the peptide's selectivity and your assay's receptor profile.

Unlike native Endothelin-1 (ET-1), which is a non-selective bicyclic peptide, 4-Ala-ET-1 is a linear analog. This structural modification drastically alters its pharmacophore, converting it into a highly selective

receptor agonist with negligible affinity for the receptor at physiological concentrations.

If you are using this peptide to induce vasoconstriction in tissues dominated by

receptors (e.g., vascular smooth muscle), lack of activity is the expected result.

Technical Deep Dive: The Structural Causality

The Disulfide "Lock" Mechanism

Native ET-1 contains two critical disulfide bridges (Cys1–Cys15 and Cys3–Cys11). These bridges constrain the peptide into a rigid bicyclic structure required to bind the deep hydrophobic pocket of the

receptor.

In 4-Ala-ET-1 , all four Cysteines are replaced by Alanines.

• Loss of Rigidity: The peptide becomes linear and flexible.

• Selectivity Shift: The linear conformation cannot maintain the high-energy bind required for

  activation but retains the specific C-terminal conformation (Trp21) required to activate .

Comparative Pharmacological Profile

Feature	Native Endothelin-1 (ET-1)	4-Ala-Endothelin-1
Structure	Bicyclic (2 Disulfide Bridges)	Linear (No Bridges)
Primary Target	Non-selective ( & )	Selective Agonist
Affinity ( )	~0.3 - 0.5 nM	> 2,000 nM (Low Affinity)
Affinity ( )	~0.3 nM	~0.33 nM (High Affinity)
Primary Effect	Potent Vasoconstriction	Vasodilation (via NO) / Clearance

Key Takeaway: If your readout depends on

signaling (e.g., calcium flux in smooth muscle cells), 4-Ala-ET-1 will appear "dead" because it physically cannot engage the receptor effectively.

Visualizing the Signaling Disconnect

The following diagram illustrates why 4-Ala-ET-1 fails to activate the

pathway while successfully engaging .

Figure 1: Ligand-Receptor Selectivity Map. Note the dashed red line indicating the inability of 4-Ala-ET-1 to activate the ETA receptor, which is the most common cause of "inactive" results.

Troubleshooting Guide: Step-by-Step Diagnostics

If you have confirmed your system expresses

receptors and you still see no activity, follow this protocol to rule out degradation.

Phase 1: Receptor Validation (The "Is it there?" Check)

Question: Does your cell line actually express functional

?

• Context: Many immortalized vascular smooth muscle lines (e.g., A7r5) predominantly express

  and lose expression over passages.

• Action:

  • Run a positive control with Sarafotoxin S6c (a highly selective

    agonist).

  • If Sarafotoxin S6c fails, your cells lack the

    receptor. 4-Ala-ET-1 will never work in this system.

Phase 2: Peptide Stability (The "Is it broken?" Check)

Question: Has the linear peptide degraded?

• Context: Linear peptides are significantly more susceptible to exopeptidases and hydrolysis than their cyclic counterparts.

• Action:

  • Check Solubility: 4-Ala-ET-1 is hydrophobic. Ensure it was fully dissolved. If you see a "film" or turbidity, sonicate briefly.

  • Oxidation Check: ET-1 contains a Methionine at position 7. If stored improperly (exposed to air/light), Met7 oxidizes to sulfoxide, significantly reducing potency.

  • Adsorption: Linear hydrophobic peptides stick to plastic. Did you use Low-Bind tips and tubes? If not, you may have lost the peptide to the tube walls.

Phase 3: Concentration Ranging

Question: Are you dosing correctly?

• Context: While potent at

  , the linear structure has faster off-rates.

• Action:

  • Typical

    activation range: 1 nM – 100 nM .

  • If you go >10

    M, you may force non-specific activation (the "brute force" effect), but this is not physiologically relevant data.

Frequently Asked Questions (FAQ)

Q: Can I use 4-Ala-ET-1 as a negative control for ET-1? A: Only if you are studying

-mediated effects exclusively. If your system contains both receptors (e.g., whole vessel preparations), 4-Ala-ET-1 will activate , causing vasodilation or NO release, which complicates the "negative control" interpretation. A better negative control is Scrambled ET-1 .

Q: I see a very weak response at high concentrations (

). Is this real? A: This is likely "bleed-through" activity. At micromolar concentrations, the selectivity window closes, and the peptide may weakly displace binding at the site. This data should be treated with caution.

Q: How should I store 4-Ala-ET-1 compared to Native ET-1? A: Native ET-1 is robust due to the cystine knot. 4-Ala-ET-1 is fragile.

• Lyophilized: -20°C with desiccant (Stable for years).

• In Solution: Aliquot immediately. Do not freeze-thaw. Linear peptides are prone to aggregation upon repeated freeze-thaw cycles. Use within 24 hours of reconstitution if possible.

Experimental Workflow: Validation Protocol

Use this decision tree to isolate the root cause of the inactivity.

Figure 2: Troubleshooting Logic Flow. Follow the path to determine if the issue is biological (receptor expression) or chemical (peptide integrity).

References

• Saeki, T., et al. (1991). "[Ala1,3,11,15]-Endothelin-1 analogs with ETB agonistic activity."[1] Biochemical and Biophysical Research Communications, 179(1), 286-292.[2]

• Tocris Bioscience. "[Ala1,3,11,15]-Endothelin Product Information & Biological Activity." Tocris Scientific Literature.

• Hiley, C.R., et al. (1992). "Functional studies on endothelin receptor subtypes." Journal of Cardiovascular Pharmacology. (Demonstrates the lack of ETA activity in linear analogs).

• TargetMol. "[Ala1,3,11,15]-Endothelin Chemical Properties and Stability." TargetMol Technical Data.

Sources

• 1. Endothelin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]

challenges in translating 4-Ala-endothelin-1 in vitro results to in vivo

Technical Support Center

Topic: Navigating the Translational Gap: From In Vitro Success to In Vivo Reality with 4-Ala-Endothelin-1

For: Researchers, Scientists, and Drug Development Professionals

From: The Desk of the Senior Application Scientist

Welcome to the technical support guide for researchers working with 4-Ala-endothelin-1, also known as IRL-1620. This potent and highly selective Endothelin B (ETB) receptor agonist shows significant promise in a variety of in vitro models, from promoting endothelial cell proliferation to inducing vasodilation. However, the journey from a controlled in vitro environment to a complex in vivo system is fraught with challenges that can lead to unexpected or contradictory results.

This guide is designed to provide you with the foundational knowledge, practical troubleshooting advice, and validated protocols to help you anticipate these challenges, interpret your results accurately, and design more robust translational studies.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the most common questions researchers have about 4-Ala-endothelin-1 and the complexities of the endothelin system.

Q1: What is 4-Ala-endothelin-1 (IRL-1620) and why is it a valuable research tool?

4-Ala-endothelin-1, more commonly known by its designation IRL-1620, is a synthetic analog of Endothelin-1 (ET-1). It is engineered to be a potent and highly selective agonist for the Endothelin B (ETB) receptor subtype. Its selectivity is remarkable, with a binding affinity (Ki) for the ETB receptor that is over 100,000 times higher than for the ETA receptor (16 pM for ETB vs. 1.9 µM for ETA)[1].

This high selectivity makes IRL-1620 an invaluable tool for isolating and studying the specific physiological roles of the ETB receptor, distinguishing its functions from the often-confounding effects of the ETA receptor. In research, it's used to explore ETB-mediated processes such as vasodilation, neuroprotection, angiogenesis, and cell differentiation.

Q2: What are the typical in vitro effects observed with IRL-1620?

In controlled cellular systems, IRL-1620 reliably activates ETB receptor-mediated signaling pathways. A classic in vitro application is the treatment of cultured endothelial cells (like HUVECs). In this setting, IRL-1620 stimulates the endothelial ETB receptors, leading to the production and release of potent vasodilators, namely nitric oxide (NO) and prostacyclin[2]. This is a primary mechanism by which ETB receptor activation is expected to lower vascular resistance. Other documented in vitro effects include promoting neural progenitor cell differentiation and maturation.

Q3: I'm seeing potent vasodilation and other promising effects in vitro, but my in vivo results are weak, unexpected, or even show a pressor (vasoconstrictor) response. Why?

This is the central challenge in translating IRL-1620 research. The discrepancy arises because an in vitro system is a simplified model that cannot replicate the intricate biological complexity of a living organism[3]. Several key factors contribute to this translational gap:

• Pharmacokinetics (PK) & Pharmacodynamics (PD): A petri dish has no circulatory, metabolic, or excretory systems. In vivo, IRL-1620 is subject to absorption, distribution, metabolism by peptidases, and clearance, which significantly impact its concentration at the target receptor and its duration of action[4].

• Dual Location of ETB Receptors: ETB receptors are located on both endothelial cells (mediating vasodilation) and vascular smooth muscle cells (VSMCs), where they can mediate vasoconstriction[2][5][6]. The net effect in vivo depends on the balance of activation at these two sites, which can vary by vascular bed and species[5].

• Systemic vs. Local Effects: Endothelin is primarily a paracrine factor, acting locally[7]. Systemic administration of an agonist like IRL-1620 creates a global activation that doesn't mimic physiology. This can trigger compensatory systemic responses, such as changes in heart rate and activation of the renin-angiotensin system, that are absent in vitro[8][9].

• ET-1 Clearance: Endothelial ETB receptors are the primary mechanism for clearing circulating ET-1 from the bloodstream[10]. Administering a potent ETB agonist can compete with endogenous ET-1 for this clearance pathway. This may paradoxically increase circulating levels of ET-1, which can then act on ETA receptors to cause potent vasoconstriction, masking the intended vasodilatory effect of IRL-1620[10][11].

Q4: How does the specific location of the ETB receptor (endothelial vs. smooth muscle) complicate in vivo outcomes?

The location of the ETB receptor is arguably the most critical factor determining its function.

• On Endothelial Cells: Activation leads to the release of NO and prostacyclin, causing the underlying smooth muscle to relax (vasodilation)[6][12]. This is the beneficial effect often sought in research.

• On Vascular Smooth Muscle Cells (VSMCs): Activation of ETB receptors on VSMCs directly causes them to contract, leading to vasoconstriction[5][13].

In a healthy vascular bed, the endothelial vasodilatory response is typically dominant. However, the expression and function of these receptors can shift, particularly in disease states. In conditions like pulmonary hypertension or atherosclerosis, endothelial ETB receptors may be downregulated while VSMC ETB receptors are upregulated, shifting the net response towards vasoconstriction[6]. This is a crucial reason why an effect seen in a healthy animal model may not translate to a disease model.

Part 2: Troubleshooting Guide - Common Experimental Discrepancies

Problem / Observation	Probable Cause(s)	Recommended Action(s)
In Vitro vasodilation, but In Vivo administration causes an unexpected pressor (vasoconstrictor) response or hypertension.	1. Activation of Smooth Muscle ETB Receptors: The administered dose may be high enough to activate the lower-affinity ETB receptors on VSMCs, causing direct vasoconstriction[5]. 2. Inhibition of ET-1 Clearance: IRL-1620 is occupying the endothelial ETB receptors, preventing them from clearing endogenous ET-1. The resulting increase in circulating ET-1 activates ETA receptors, causing a powerful vasoconstrictor effect that overwhelms the ETB-mediated vasodilation[10][11].	Perform a Dose-Response Study: Start with very low doses in vivo to selectively target the high-affinity endothelial ETB receptors and minimize off-target VSMC activation. Use an Ex Vivo Model: Employ an intermediate model like wire myography on isolated arterial rings to study the integrated response of both endothelium and smooth muscle without systemic confounding factors (See Protocol 2). Co-administer an ETA Antagonist: To test the clearance inhibition hypothesis, co-administer IRL-1620 with a selective ETA antagonist (e.g., BQ-123). If the pressor effect is blocked, it confirms that elevated endogenous ET-1 is the cause.
The duration of action in vivo is much shorter than predicted from in vitro receptor binding assays.	1. Rapid Peptidase Degradation: As a peptide, IRL-1620 is susceptible to rapid degradation by peptidases in the plasma and tissues, leading to a short biological half-life[4]. 2. Rapid Renal Clearance: Small peptides are often quickly cleared by the kidneys.	Pharmacokinetic Analysis: Conduct a PK study to determine the actual half-life of IRL-1620 in your animal model. Measure plasma concentrations at multiple time points after administration. Consider Alternative Delivery Methods: Move from bolus injection to continuous infusion to maintain a steady-state plasma concentration.
Results are reproducible in healthy animal models but disappear or reverse in disease models (e.g., hypertension, atherosclerosis).	1. Receptor Downregulation/Upregulation: In many cardiovascular diseases, endothelial ETB receptors are downregulated, while smooth muscle ETB receptors are upregulated. This fundamentally shifts the physiological response from vasodilation to vasoconstriction[6]. 2. Endothelial Dysfunction: The disease model may feature endothelial dysfunction, where the cells are unable to produce sufficient NO in response to ETB stimulation, blunting the vasodilatory effect[14].	Characterize Receptor Expression: Use qPCR or immunohistochemistry to quantify ETA and ETB receptor expression in the target vascular beds of both your healthy and disease models. Assess Endothelial Function: Perform functional assays (e.g., acetylcholine-induced relaxation) on isolated vessels from your disease model to confirm the presence or absence of endothelial dysfunction before testing your compound.

Part 3: Key Experimental Protocols & Workflows

To bridge the gap between in vitro and in vivo studies, a multi-tiered approach is essential. Below are validated protocols for key assays.

Protocol 1: Assessing ETB-Mediated Nitric Oxide (NO) Production In Vitro

This protocol validates the primary mechanism of ETB-induced vasodilation in a controlled cell culture system.

Objective: To quantify the production of nitric oxide by human umbilical vein endothelial cells (HUVECs) in response to IRL-1620 stimulation.

Materials:

• HUVECs (primary culture)

• Endothelial Growth Medium (EGM-2)

• Griess Reagent Kit for Nitrite Determination

• IRL-1620 stock solution (1 mM in sterile water)

• L-NAME (NOS inhibitor, positive control)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Culture: Seed HUVECs in a 24-well plate and grow to 90-95% confluence in EGM-2.

• Starvation: The day before the experiment, replace the growth medium with a low-serum basal medium and incubate for 4-6 hours. This reduces background NO production.

• Pre-treatment (Controls): For negative control wells, add L-NAME (100 µM) 30 minutes prior to stimulation to inhibit nitric oxide synthase (NOS).

• Stimulation:

  • Carefully wash cells twice with warm PBS.

  • Add fresh basal medium containing the desired concentrations of IRL-1620 (e.g., 0, 1, 10, 100 nM).

  • Incubate the plate at 37°C for 30 minutes.

• Sample Collection: Collect the supernatant (culture medium) from each well. This contains the nitrite (NO₂⁻), a stable breakdown product of NO.

• Griess Assay:

  • Add 50 µL of supernatant to a 96-well plate.

  • Add 50 µL of Sulfanilamide solution (from kit) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of NED solution (from kit) to each well and incubate for another 10 minutes. A purple/magenta color will develop.

• Quantification: Measure the absorbance at 540 nm using a microplate reader. Calculate the nitrite concentration by comparing the absorbance to a sodium nitrite standard curve.

Expected Outcome: A dose-dependent increase in nitrite concentration in wells treated with IRL-1620, which is significantly attenuated in wells pre-treated with L-NAME.

Protocol 2: Characterizing Vascular Reactivity Ex Vivo using Wire Myography

This protocol provides an integrated assessment of the compound's effect on both the endothelium and vascular smooth muscle, serving as a critical bridge to in vivo studies.

Objective: To measure the direct effect of IRL-1620 on the contraction and relaxation of isolated arterial segments.

Materials:

• Thoracic aorta or mesenteric arteries from a euthanized rat or mouse.

• Krebs-Henseleit buffer

• Phenylephrine (PE) for pre-constriction

• Acetylcholine (ACh) to verify endothelial integrity

• Wire Myograph System

• Carbogen gas (95% O₂, 5% CO₂)

Procedure:

• Vessel Dissection: Carefully dissect the artery and place it in ice-cold Krebs buffer. Clean away adhering fat and connective tissue.

• Mounting: Cut the artery into 2 mm rings. Mount the rings on the two wires of the myograph chamber.

• Equilibration: Submerge the rings in Krebs buffer at 37°C, continuously bubbled with carbogen. Allow the rings to equilibrate for 60-90 minutes under a standardized resting tension.

• Viability and Endothelial Integrity Check:

  • Constrict the rings with a submaximal concentration of Phenylephrine (e.g., 1 µM).

  • Once the contraction plateaus, add Acetylcholine (e.g., 10 µM). A relaxation of >80% confirms a healthy, intact endothelium. Wash out and allow to return to baseline.

• Testing IRL-1620:

  • To test for vasodilation: Pre-constrict the rings with PE (1 µM). Once the contraction is stable, add cumulative concentrations of IRL-1620 (e.g., 10⁻¹⁰ M to 10⁻⁶ M) and record the relaxation response.

  • To test for vasoconstriction: From the baseline resting tension, add cumulative concentrations of IRL-1620 and record any contractile response.

• Data Analysis: Express relaxation as a percentage of the PE pre-constriction. Express contraction as a percentage of a maximal potassium chloride (KCl) contraction. Plot dose-response curves to determine EC₅₀ values.

Expected Outcome: In healthy arteries, IRL-1620 should induce dose-dependent relaxation in pre-constricted vessels. It may also show a weak contractile effect at very high concentrations. This assay allows you to directly compare the vasodilatory vs. vasoconstrictor potential.

Translational Workflow Diagram

This diagram illustrates a logical progression for translating in vitro findings to in vivo models, incorporating decision points to mitigate common challenges.

Caption: A logical workflow for translating IRL-1620 from basic mechanism to in vivo efficacy.

Part 4: Signaling Pathway & Data Summary

Endothelial ETB Receptor Signaling Pathway

Activation of the ETB receptor on endothelial cells by IRL-1620 initiates a signaling cascade that results in the production of nitric oxide (NO), a key molecule for vasodilation.

Caption: Signaling cascade of IRL-1620 in endothelial cells leading to vasodilation.

References

• Takai, M., Umemura, I., Yamasaki, K., Watakabe, T., Fujitani, Y., Abe, K., ... & Tanaka, T. (1992). A potent and specific agonist, Suc-[Glu9,Ala11,15]-endothelin-1(8-21), IRL 1620, for the ETB receptor. Biochemical and Biophysical Research Communications, 184(2), 953-959. Available from: [Link]

• Munter, K., Sponer, G., TASHIRO, T., & Heinroth-Hoffmann, I. (1996). Effects of endothelin-1 and IRL 1620 on myocardial contractility and myocardial energy metabolism. Journal of molecular and cellular cardiology, 28(5), 947-956. Available from: [Link]

• Davenport, A. P., & Maguire, J. J. (2014). Endothelin@ 25–new agonists, antagonists, inhibitors and emerging research frontiers: IUPHAR Review 12. British journal of pharmacology, 171(24), 5555-5572. Available from: [Link]

• Pinciroli, R., et al. (2023). Kinetics of endothelin-1 and effect selective ETA antagonism on ETB activation: a mathematical modeling analysis. Frontiers in Physiology. Available from: [Link]

• Waikar, S. S. (2021, January 8). Endothelin-1 in Hemodialysis Patients [Video]. YouTube. [Link]

• van Hecken, A., & De Lepeleire, I. (1996). Pharmacokinetics and pharmacodynamics of the endothelin-receptor antagonist bosentan in healthy human subjects. Clinical Pharmacology & Therapeutics, 60(2), 124-137. Available from: [Link]

• Gomez-Garre, D., et al. (1996). Effects and Interactions of Endothelin-1 and Angiotensin II on Matrix Protein Expression and Synthesis and Mesangial Cell Growth. Hypertension, 27(4), 892-897. Available from: [Link]

• d'Orléans-Juste, P., et al. (2003). Development of agonists of endothelin-1 exhibiting selectivity towards ETA receptors. British Journal of Pharmacology, 138(5), 857-868. Available from: [Link]

• Pollock, D. M. (2005). Contrasting Actions of Endothelin ETA and ETB Receptors in Cardiovascular Disease. Hypertension, 45(5), 814-818. Available from: [Link]

• Sygnature Discovery. (n.d.). In Vitro to In Vivo Translation in Lead Optimization: Bridging the Biology Gap. Retrieved from [Link]

• Patsnap. (2024, June 21). What are ETB agonists and how do they work?. Retrieved from [Link]

• FDA CDER Small Business and Industry Assistance. (2021, July 9). In Vitro and In Vivo BE Approaches: Challenges and Opportunities – Session 3B [Video]. YouTube. [Link]

• Iglarz, M., & Clozel, M. (2017). The Causal Relationship between Endothelin-1 and Hypertension: Focusing on Endothelial Dysfunction, Arterial Stiffness, Vascular Remodeling, and Blood Pressure Regulation. International Journal of Molecular Sciences, 18(3), 567. Available from: [Link]

• Sumner, M. J., Cannon, T. R., Mundin, J. W., White, D. G., & Watts, I. S. (1992). Endothelin ETA and ETB receptors mediate vascular smooth-muscle contraction. British journal of pharmacology, 107(3), 858–860. Available from: [Link]

• Pinciroli, R., et al. (2023). Kinetics of endothelin-1 and effect selective ETA antagonism on ETB activation: a mathematical modeling analysis. Frontiers in Physiology, 14. Available from: [Link]

• Chistiakov, D. A., Orekhov, A. N., & Bobryshev, Y. V. (2017). Cellular Crosstalk between Endothelial and Smooth Muscle Cells in Vascular Wall Remodeling. International journal of molecular sciences, 18(7), 1447. Available from: [Link]

• Priviero, F. B., et al. (2013). Endothelin-1 contributes to endothelial dysfunction and enhanced vasoconstriction through augmented superoxide production in penile arteries from insulin-resistant obese rats: role of ETA and ETB receptors. British journal of pharmacology, 170(4), 868-879. Available from: [Link]

• Kurcz, J., & Stanislawska, M. (2015). The Role of Endothelin-1 and Endothelin Receptor Antagonists in Inflammatory Response and Sepsis. Archivum immunologiae et therapiae experimentalis, 63(6), 455-463. Available from: [Link]

• FDA CDER Small Business and Industry Assistance. (2021, July 9). In Vitro and In Vivo BE Approaches: Challenges and Opportunities – Session 3A [Video]. YouTube. [Link]

• Chen, C., & Khismatullin, D. B. (2015). Endothelial–Vascular Smooth Muscle Cells Interactions in Atherosclerosis. Frontiers in physiology, 6, 403. Available from: [Link]

• Morris, J., & Mohamed, A. (2017). Developments in the Role of Endothelin-1 in Atherosclerosis: A Potential Therapeutic Target?. Hypertension, 70(1), 26-28. Available from: [Link]

• Bruderer, S., et al. (2014). Clinical Pharmacokinetics and Pharmacodynamics of the Endothelin Receptor Antagonist Macitentan. Clinical pharmacokinetics, 53(8), 697-708. Available from: [Link]

• Ramirez, G. A. (2013). Endothelin ETB1 receptor agonism as a new therapeutic strategy in pulmonary arterial hypertension and chronic heart failure. Medical hypotheses, 81(5), 843-846. Available from: [Link]

• Davenport, A. P., O'Reilly, G., & Kuc, R. E. (1995). Endothelin ETA and ETB mRNA and receptors expressed by smooth muscle in the human vasculature: majority of the ETA sub-type. British journal of pharmacology, 114(6), 1110-1116. Available from: [Link]

Sources

• 1. A potent and specific agonist, Suc-[Glu9,Ala11,15]-endothelin-1(8-21), IRL 1620, for the ETB receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What are ETB agonists and how do they work? [synapse.patsnap.com]
• 3. sygnaturediscovery.com [sygnaturediscovery.com]
• 4. Endothelin@25 – new agonists, antagonists, inhibitors and emerging research frontiers: IUPHAR Review 12 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Endothelin ETA and ETB receptors mediate vascular smooth-muscle contraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Clinical Pharmacokinetics and Pharmacodynamics of the Endothelin Receptor Antagonist Macitentan - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Contrasting Actions of Endothelin ETA and ETB Receptors in Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics and pharmacodynamics of the endothelin-receptor antagonist bosentan in healthy human subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Frontiers | Kinetics of endothelin-1 and effect selective ETA antagonism on ETB activation: a mathematical modeling analysis [frontiersin.org]
• 11. Kinetics of endothelin-1 and effect selective ETA antagonism on ETB activation: a mathematical modeling analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Endothelin ETA and ETB mRNA and receptors expressed by smooth muscle in the human vasculature: majority of the ETA sub-type - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Endothelin-1 contributes to endothelial dysfunction and enhanced vasoconstriction through augmented superoxide production in penile arteries from insulin-resistant obese rats: role of ETA and ETB receptors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Endothelin-1 Induced Receptor Desensitization

Welcome to the technical support center for researchers working with Endothelin-1 (ET-1). This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding a common challenge in the field: ET-1 induced receptor desensitization. Our goal is to equip you with the knowledge to anticipate, identify, and overcome this phenomenon in your experiments, ensuring the integrity and reproducibility of your data.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about Endothelin-1 and receptor desensitization.

Q1: What is Endothelin-1 and what are its primary receptors?

Endothelin-1 (ET-1) is a potent 21-amino acid vasoconstrictor peptide produced primarily by endothelial cells.[1] It plays a crucial role in vascular homeostasis and is implicated in various cardiovascular diseases.[2] ET-1 exerts its effects by binding to two main G protein-coupled receptors (GPCRs): the Endothelin A (ETA) and Endothelin B (ETB) receptors.[3]

Q2: What are the main signaling pathways activated by ET-1 binding to its receptors?

Both ETA and ETB receptors are coupled to multiple G proteins, leading to the activation of various downstream signaling cascades.[4] A primary pathway involves the activation of Gq, which in turn stimulates phospholipase C (PLC). PLC activation leads to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), causing an increase in intracellular calcium and activation of protein kinase C (PKC), respectively.[5] ET receptors can also couple to Gi and Gs proteins, modulating adenylyl cyclase activity.

Q3: What is receptor desensitization in the context of ET-1?

Receptor desensitization is a process where a receptor becomes less responsive to its ligand after prolonged or repeated exposure. In the case of ET-1, continuous stimulation of ETA and ETB receptors can lead to a diminished cellular response, even in the presence of the agonist.[6] This is a crucial regulatory mechanism to prevent overstimulation of the signaling pathway.

Q4: What is the molecular mechanism behind ET-1 receptor desensitization?

The desensitization of ET-1 receptors, like many GPCRs, is a multi-step process. Upon agonist binding, G protein-coupled receptor kinases (GRKs) phosphorylate the intracellular domains of the receptor. This phosphorylation increases the receptor's affinity for β-arrestin proteins. The binding of β-arrestin to the receptor sterically hinders its interaction with G proteins, thereby uncoupling the receptor from its downstream signaling pathway. This process is known as homologous desensitization. Subsequently, the receptor-arrestin complex can be targeted for internalization into endosomes, further reducing the number of receptors on the cell surface available for activation.[7]

Troubleshooting Guide: Endothelin-1 Induced Receptor Desensitization

This guide provides practical solutions to common problems encountered during in vitro experiments involving ET-1.

Problem 1: Diminished or absent cellular response upon repeated ET-1 stimulation.

Symptoms: In a time-course or dose-response experiment, you observe a robust initial response to ET-1 (e.g., calcium mobilization, vasoconstriction), but subsequent applications of ET-1, even at higher concentrations, elicit a significantly weaker or no response.

Potential Causes and Solutions:

• Cause: Homologous desensitization of ETA and/or ETB receptors due to prolonged exposure to ET-1.

• Solution 1: Optimize agonist exposure time and concentration.

  • Rationale: Minimizing the duration and concentration of ET-1 exposure can reduce the extent of receptor phosphorylation and internalization.

  • Protocol: Conduct pilot experiments to determine the minimal ET-1 concentration and incubation time required to achieve a significant but submaximal response. For time-course experiments, consider using a single, early time point for measurements.

• Solution 2: Incorporate a "wash-out" and recovery period.

  • Rationale: Removing the agonist and allowing the cells to incubate in agonist-free media can permit receptor dephosphorylation and recycling to the cell surface, restoring responsiveness.

  • Protocol: After the initial stimulation, thoroughly wash the cells or tissue with buffer to remove all traces of ET-1. Incubate in fresh, agonist-free media for a defined period (e.g., 30-120 minutes) before re-stimulation. The optimal recovery time should be determined empirically for your specific cell type or tissue.

• Solution 3: Utilize an ET receptor antagonist to confirm desensitization.

  • Rationale: If the diminished response is indeed due to ET receptor desensitization, pre-treatment with a selective ETA (e.g., BQ-123) or ETB (e.g., BQ-788) antagonist should block the initial response, confirming that the observed effect is receptor-mediated.[8]

  • Protocol: Pre-incubate your cells or tissue with the appropriate antagonist at a concentration known to be effective for your system (typically in the micromolar range) for 15-30 minutes before adding ET-1. The lack of a response in the presence of the antagonist supports a specific receptor-mediated event.

Problem 2: High background signal in second messenger assays (e.g., IP1, cAMP).

Symptoms: You observe a high basal signal in your second messenger assay even before the addition of ET-1, making it difficult to detect a significant agonist-induced change.

Potential Causes and Solutions:

• Cause 1: Endogenous production of ET-1 by the cells in your culture.

• Solution: Pre-treat with an ET receptor antagonist.

  • Rationale: If your cells are secreting ET-1, it can lead to a tonic level of receptor activation and desensitization, elevating the basal second messenger levels. An antagonist will block this endogenous activity.

  • Protocol: Add a selective ETA or ETB antagonist to your assay buffer during the pre-incubation period. This will block the effects of any endogenously produced ET-1.

• Cause 2: Constitutive activity of overexpressed receptors.

• Solution: Optimize receptor expression levels.

  • Rationale: In systems with transiently or stably overexpressed ET receptors, very high receptor densities can lead to ligand-independent signaling (constitutive activity).

  • Protocol: If using a transient transfection system, titrate the amount of receptor DNA used. For stable cell lines, consider selecting a clone with a lower, more physiologically relevant level of receptor expression.

Problem 3: Irreproducible results and high variability between experiments.

Symptoms: The magnitude of the cellular response to ET-1 varies significantly from one experiment to the next, even when using the same protocol.

Potential Causes and Solutions:

• Cause: Inconsistent levels of receptor desensitization due to minor variations in experimental conditions.

• Solution 1: Standardize cell culture conditions and passage number.

  • Rationale: The expression levels of ET receptors and the components of the desensitization machinery (e.g., GRKs, arrestins) can change with cell passage number and culture density.

  • Protocol: Use cells within a defined passage number range for all experiments. Ensure that cells are plated at a consistent density and are at a similar stage of confluence when treated.

• Solution 2: Implement a pre-incubation step with an antagonist to reset the system.

  • Rationale: As mentioned in Problem 2, endogenous ET-1 can cause variable levels of basal receptor desensitization.

  • Protocol: Before each experiment, pre-incubate all wells (including controls) with an appropriate ET receptor antagonist for a defined period. Then, wash out the antagonist thoroughly before adding ET-1 to the stimulated wells. This can help to standardize the initial state of the receptors across different experiments.

Data Presentation

Table 1: Characteristics of Human Endothelin Receptors

Feature	ETA Receptor	ETB Receptor
Primary Location	Vascular smooth muscle cells	Endothelial cells, vascular smooth muscle cells, renal epithelial cells
Primary G protein Coupling	Gq/11, Gi	Gq/11, Gi, Gs
Primary Physiological Effect	Vasoconstriction, cell proliferation	Vasodilation (via NO release), vasoconstriction, clearance of ET-1
Selective Peptide Antagonist	BQ-123	BQ-788
ET-1 Binding Affinity	High	High
ET-3 Binding Affinity	Low	High

Experimental Protocols

Protocol: Assessing ET-1 Induced Receptor Desensitization and Recovery in Cultured Cells

This protocol provides a framework for quantifying the desensitization and subsequent resensitization of ET-1 receptors using a calcium mobilization assay.

Materials:

• Cultured cells expressing ETA or ETB receptors (e.g., CHO-K1, HEK293)

• Fluorescent calcium indicator dye (e.g., Fura-2 AM, Fluo-4 AM)

• Endothelin-1 (ET-1)

• Selective ETA or ETB antagonist (e.g., BQ-123 or BQ-788)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Fluorescence plate reader or microscope capable of kinetic measurements

Procedure:

• Cell Preparation: Plate cells in a 96-well black-walled, clear-bottom plate and grow to 80-90% confluence.

• Dye Loading: Wash cells with HBSS and then incubate with the calcium indicator dye according to the manufacturer's instructions (typically 30-60 minutes at 37°C).

• Baseline Measurement: Wash the cells to remove excess dye and add fresh HBSS. Measure the baseline fluorescence for 1-2 minutes.

• Initial Stimulation (S1): Add ET-1 at a concentration that elicits a robust response (e.g., EC80) and record the fluorescence change for 5-10 minutes.

• Desensitization and Wash-out: After the initial response has peaked and returned towards baseline, aspirate the medium containing ET-1 and wash the cells three times with warm HBSS.

• Recovery: Add fresh, agonist-free HBSS to the wells and incubate for varying periods (e.g., 0, 15, 30, 60, 120 minutes) at 37°C.

• Second Stimulation (S2): After the recovery period, re-stimulate the cells with the same concentration of ET-1 and record the fluorescence response.

• Data Analysis: Quantify the peak fluorescence response for both S1 and S2. Express the S2 response as a percentage of the S1 response. Plot the percent recovery as a function of the recovery time.

Expected Outcome: You should observe a time-dependent recovery of the cellular response to ET-1, indicating receptor resensitization.

Visualizations

Signaling Pathway Diagram

Caption: Simplified signaling pathway of Endothelin-1 via the Gq-PLC cascade.

Receptor Desensitization Workflow

Caption: Key steps in GPCR desensitization and internalization.

References

• Imamura, T., et al. (1999). Chronic endothelin-1 treatment leads to heterologous desensitization of insulin signaling in 3T3-L1 adipocytes. The Journal of Clinical Investigation, 107(5), 617-626. [Link]

• Kimoto, T., et al. (1990). Structure-activity relationship of endothelin: importance of charged groups. European Journal of Pharmacology, 183(2), 359-360. [Link]

• Shihoya, W., et al. (2023). Structural insights into endothelin receptor signalling. The Journal of Biochemistry, 174(4), 317-325. [Link]

• Cyr, C. R., et al. (1993). Prolonged desensitization of the human endothelin A receptor in Xenopus oocytes. Comparative studies with the human neurokinin A receptor. The Journal of Biological Chemistry, 268(35), 26071-26074. [Link]

• Moreau, P., et al. (1994). Cross-desensitization between angiotensin II and endothelin-1 in the pithed rat. British Journal of Pharmacology, 113(3), 833-841. [Link]

• Levin, E. R. (1995). Endothelins. The New England Journal of Medicine, 333(6), 356-363. [Link]

• Kohan, D. E., et al. (2011). Endothelin Receptor Antagonists. CV Physiology. [Link]

• Cody, W. L., et al. (1993). Structure-activity relationships of C-terminal endothelin hexapeptide antagonists. Medicinal Chemistry Research, 3(3), 154-162. [Link]

• Kimura, S., et al. (1988). Structure-activity relationships of endothelin: importance of the C-terminal moiety. Biochemical and Biophysical Research Communications, 156(3), 1182-1186. [Link]

• DeLeve, L. D., et al. (2013). Endothelin Receptor-A Inhibition Decreases Ductular Reaction, Liver Fibrosis, and Angiogenesis in a Model of Cholangitis. The American Journal of Pathology, 183(4), 1146-1158. [Link]

• Houde, M., et al. (2016). Endothelin-1: Biosynthesis, Signaling and Vasoreactivity. Advances in Pharmacology, 77, 143-175. [Link]

• Emori, T., et al. (1991). Cellular mechanism of endothelin-1 release by angiotensin and vasopressin. Hypertension, 18(2), 165-172. [Link]

• D'Orléans-Juste, P., et al. (2010). The cardiovascular physiology and pharmacology of endothelin-1. Experimental Biology and Medicine, 235(10), 1145-1153. [Link]

• Bremnes, T., et al. (1998). The endothelin subtype A receptor undergoes agonist- and antagonist-mediated internalization in the absence of signaling. Endocrinology, 139(7), 3185-3192. [Link]

• Jain, A., et al. (2022). Endothelin Receptor Antagonists: Status Quo and Future Perspectives for Targeted Therapy. International Journal of Molecular Sciences, 23(19), 11883. [Link]

• Bowen, C. (2022). Endothelin-1 contributes to vascular rupture risk in Vascular Ehlers Danlos syndrome mice. The VEDS Movement. [Link]

• Davenport, A. P., et al. (2016). Endothelin. Pharmacological Reviews, 68(2), 357-418. [Link]

• Schiffrin, E. L. (2001). Endothelin-1 and endothelin receptor antagonists as potential cardiovascular therapeutic agents. The Canadian Journal of Cardiology, 17(Suppl B), 11B-15B. [Link]

• Wedgwood, S., et al. (2007). Endothelin-1 decreases endothelial NOS expression and activity through ETA receptor-mediated generation of hydrogen peroxide. American Journal of Physiology-Lung Cellular and Molecular Physiology, 292(5), L1236-L1246. [Link]

• Thumkeo, D., et al. (2023). Endothelin-1 Induces Cell Proliferation and Myofibroblast Differentiation through the ETAR/Gαq/ERK Signaling Pathway in Human Cardiac Fibroblasts. International Journal of Molecular Sciences, 24(5), 4543. [Link]

• Taylor & Francis. (2019). Endothelin 1 – Knowledge and References. Taylor & Francis Online. [Link]

• An, J., & Jain, M. K. (2023). Physiology, Endothelin. In StatPearls. StatPearls Publishing. [Link]

• Juan, C. C., et al. (2000). Endothelin-1 potentiation of coronary artery contraction after ischemia-reperfusion. Journal of Cardiovascular Pharmacology, 36(5 Suppl 1), S304-S307. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis for the Research Professional: 4-Ala-Endothelin-1 vs. Endothelin-3

A Deep Dive into Receptor Selectivity and Functional Divergence

In the intricate world of vasoactive peptides, the endothelin family stands out for its potent and diverse physiological effects. As researchers and drug development professionals, a nuanced understanding of the subtle differences between endothelin isoforms and their synthetic analogues is paramount for designing targeted therapeutic strategies. This guide provides an in-depth, objective comparison of the synthetic analogue, 4-Ala-endothelin-1, and the naturally occurring isoform, endothelin-3.

While extensive experimental data is available for endothelin-3, it is important to note that specific pharmacological data for 4-Ala-endothelin-1 is not widely available in the public domain. Therefore, this guide will present a comprehensive overview of endothelin-3's properties, supported by experimental evidence, and offer a scientifically-informed, inferential comparison for 4-Ala-endothelin-1 based on established structure-activity relationships within the endothelin peptide family.

Introduction to the Endothelin System

The endothelin (ET) system comprises three 21-amino acid peptides, ET-1, ET-2, and ET-3, and two G protein-coupled receptors, the endothelin A receptor (ETA) and the endothelin B receptor (ETB)[1][2]. These components play a crucial role in vascular homeostasis, with dysregulation implicated in various cardiovascular diseases[1][2]. ET-1 is renowned as one of the most potent endogenous vasoconstrictors, primarily mediating its effects through the ETA receptor located on vascular smooth muscle cells[3][4].

Endothelin-3: The ETB Selective Isoform

Endothelin-3 (ET-3) is a naturally occurring isoform that exhibits a distinct receptor binding profile compared to ET-1 and ET-2. While ET-1 and ET-2 bind to both ETA and ETB receptors with high and roughly equal affinity, ET-3 demonstrates a significantly lower affinity for the ETA receptor[1][2]. Conversely, ET-3 binds to the ETB receptor with an affinity comparable to that of ET-1[5]. This inherent selectivity for the ETB receptor is a cornerstone of its unique physiological functions.

The activation of ETB receptors by ET-3 can lead to two opposing effects on the vasculature. On endothelial cells, ETB receptor stimulation triggers the release of vasodilators such as nitric oxide (NO) and prostacyclin, promoting vasorelaxation[6]. However, ETB receptors are also present on smooth muscle cells in certain vascular beds, and their activation can lead to vasoconstriction[3][6]. Beyond its vascular effects, the ET-3/ETB receptor axis is critically involved in embryonic development, particularly of melanocytes and enteric neurons[5].

4-Ala-Endothelin-1: An Inferential Profile

4-Ala-endothelin-1 is a synthetic analogue of ET-1 where the aspartic acid residue at position 4 has been substituted with an alanine. While direct experimental data on its receptor binding and functional activity is scarce, we can infer its likely properties based on the extensive structure-activity relationship (SAR) studies of endothelin analogues.

The N-terminal region of endothelin peptides is known to be crucial for receptor binding and activation. The aspartic acid at position 4, with its negatively charged side chain, is a key residue. Replacing it with alanine, which has a small, non-polar methyl side chain, would likely alter the peptide's interaction with the receptor binding pocket.

It is plausible that the removal of the negative charge at position 4 could significantly reduce the affinity of 4-Ala-endothelin-1 for the ETA receptor. SAR studies on other ET-1 analogues have demonstrated that modifications in this region can drastically impact ETA receptor binding[7]. Consequently, 4-Ala-endothelin-1 may exhibit a pharmacological profile with reduced ETA-mediated vasoconstrictor potency compared to native ET-1. Its relative affinity for the ETB receptor is more difficult to predict without experimental data, but it is conceivable that this analogue could display a shift towards ETB selectivity, similar to ET-3, albeit through a different structural modification.

Head-to-Head Comparison: Receptor Binding and Functional Activity

The following table summarizes the known properties of endothelin-3 and the inferred properties of 4-Ala-endothelin-1.

Feature	4-Ala-Endothelin-1 (Inferred)	Endothelin-3 (Experimentally Determined)
Receptor Affinity
ETA Receptor	Likely reduced affinity compared to ET-1.	Low affinity[1][2].
ETB Receptor	Unknown, potentially retained or enhanced relative to ETA.	High affinity, comparable to ET-1[5].
Receptor Selectivity	Potentially ETB-selective.	ETB-selective[5].
Primary Functional Effect
Vasoconstriction	Likely reduced potency compared to ET-1.	Weak vasoconstrictor, primarily via smooth muscle ETB receptors in specific vascular beds[6].
Vasodilation	Possible, if ETB receptor affinity is significant.	Can induce vasodilation via endothelial ETB receptors and NO release[6].
Other Biological Roles	Unknown.	Crucial for embryonic development of melanocytes and enteric neurons[5].

Signaling Pathways: A Tale of Two Receptors

Both 4-Ala-endothelin-1 (presumed) and endothelin-3 exert their effects through the activation of G protein-coupled endothelin receptors. The downstream signaling cascades diverge based on the activated receptor subtype.

Activation of the ETA receptor , the primary target of ET-1 and likely a weaker target for 4-Ala-endothelin-1, typically couples to Gq/11 proteins. This initiates the phospholipase C (PLC) pathway, leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC). The elevated intracellular calcium and activated PKC culminate in smooth muscle contraction and vasoconstriction.

Caption: ETA Receptor Signaling Pathway.

The ETB receptor , the primary target for endothelin-3 and potentially for 4-Ala-endothelin-1, exhibits more diverse signaling. On endothelial cells, it couples to Gi/o, leading to the activation of endothelial nitric oxide synthase (eNOS) and the production of NO, which diffuses to smooth muscle cells to cause vasodilation. On smooth muscle cells, the ETB receptor can couple to Gq/11, similar to the ETA receptor, resulting in vasoconstriction.

Caption: ETB Receptor Signaling Pathways.

Experimental Methodologies for Characterization

To definitively characterize the pharmacological profile of an endothelin analogue like 4-Ala-endothelin-1 and enable a direct comparison with endothelin-3, a series of well-established experimental protocols are required.

Radioligand Receptor Binding Assays

Objective: To determine the binding affinity (Ki) of the peptides for ETA and ETB receptors.

Methodology:

• Membrane Preparation: Prepare cell membrane homogenates from cell lines stably expressing either human ETA or ETB receptors.

• Radioligand: Use a radiolabeled endothelin ligand, such as [125I]-ET-1, as the tracer.

• Competition Binding: Incubate the cell membranes with a fixed concentration of the radioligand and increasing concentrations of the unlabeled competitor peptides (4-Ala-endothelin-1 and endothelin-3).

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a gamma counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a one-site competition model to determine the IC50 (concentration of competitor that inhibits 50% of specific binding). Calculate the Ki value using the Cheng-Prusoff equation.

Rationale: This in vitro assay provides a direct measure of the affinity of a ligand for its receptor, allowing for a quantitative comparison of receptor selectivity.

In Vitro Vasoconstriction/Vasorelaxation Assays

Objective: To determine the functional potency (EC50) and efficacy (Emax) of the peptides in inducing vasoconstriction or vasodilation.

Methodology:

• Tissue Preparation: Isolate arterial rings (e.g., rat aorta for ETA-mediated constriction or rabbit saphenous vein for ETB-mediated responses) and mount them in organ baths containing physiological salt solution.

• Contraction/Relaxation Measurement: Connect the arterial rings to isometric force transducers to record changes in tension.

• Cumulative Concentration-Response Curves: For vasoconstriction, add increasing concentrations of the peptides to the organ bath and record the contractile response. For vasodilation, pre-contract the arterial rings with an agonist (e.g., phenylephrine) and then add increasing concentrations of the peptides.

• Data Analysis: Plot the contractile or relaxant response against the logarithm of the peptide concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax.

Rationale: This ex vivo assay provides a measure of the functional consequence of receptor binding in a physiologically relevant tissue, allowing for the characterization of a compound as an agonist, partial agonist, or antagonist.

Conclusion

This would hypothetically align its functional profile more closely with that of endothelin-3, resulting in weaker vasoconstrictor activity compared to ET-1 and potentially uncovering ETB-mediated effects such as vasodilation. To validate this hypothesis and enable a definitive comparison, the detailed experimental methodologies outlined above would need to be performed. For researchers in the field, the synthesis and pharmacological characterization of 4-Ala-endothelin-1 would represent a valuable contribution to the understanding of endothelin structure-activity relationships and could potentially lead to the development of novel, selective ETB receptor probes.

References

• Davenport, A. P., Hyndman, K. A., Dhaun, N., Southan, C., Kohan, D. E., Pollock, J. S., ... & Webb, D. J. (2016). Endothelin. Pharmacological reviews, 68(2), 357-418. [Link]

• Levin, E. R. (1995). Endothelins. New England Journal of Medicine, 333(6), 356-363. [Link]

• Saeki, T., Ihara, M., Fukuroda, T., Yamagiwa, M., & Yano, M. (1991). [Ala1, 3, 11, 15] endothelin-1 analogs with ETB agonistic activity. Biochemical and biophysical research communications, 179(1), 286-292. [Link]

• Baynash, A. G., Hosoda, K., Giaid, A., Richardson, J. A., Emoto, N., Hammer, R. E., & Yanagisawa, M. (1994). Interaction of endothelin-3 with endothelin-B receptor is essential for development of epidermal melanocytes and enteric neurons. Cell, 79(7), 1277-1285. [Link]

• Maguire, J. J., & Davenport, A. P. (2014). Endothelin@ 25–new agonists, antagonists, inhibitors and emerging research frontiers: IUPHAR Review 12. British journal of pharmacology, 171(24), 5555-5572. [Link]

• Miyauchi, T., & Masaki, T. (1999). Pathophysiology of endothelin in the cardiovascular system. Annual review of physiology, 61(1), 391-415. [Link]

• de Nucci, G., Thomas, R., D'Orleans-Juste, P., Antunes, E., Walder, C., Warner, T. D., & Vane, J. R. (1988). Pressor effects of circulating endothelin are limited by its removal in the pulmonary circulation and by the release of prostacyclin and endothelium-derived relaxing factor. Proceedings of the National Academy of Sciences, 85(24), 9797-9800. [Link]

• Haynes, W. G., & Webb, D. J. (1998). Endothelin as a regulator of cardiovascular function in health and disease. Journal of hypertension, 16(8), 1081-1098. [Link]

• Yanagisawa, M., Kurihara, H., Kimura, S., Tomobe, Y., Kobayashi, M., Mitsui, Y., ... & Masaki, T. (1988). A novel potent vasoconstrictor peptide produced by vascular endothelial cells. Nature, 332(6163), 411-415. [Link]

• Arai, H., Hori, S., Aramori, I., Ohkubo, H., & Nakanishi, S. (1990). Cloning and expression of a cDNA encoding an endothelin receptor. Nature, 348(6303), 730-732. [Link]

• Sakurai, T., Yanagisawa, M., Takuwa, Y., Miyazaki, H., Kimura, S., Goto, K., & Masaki, T. (1990). Cloning of a cDNA encoding a non-isopeptide-selective subtype of the endothelin receptor. Nature, 348(6303), 732-735. [Link]

• Williams, D. L., Jones, K. L., Pettibone, D. J., Lis, E. V., & Clineschmidt, B. V. (1991). Sarafotoxin S6c: an agonist which distinguishes between endothelin receptor subtypes. Biochemical and biophysical research communications, 175(2), 556-561. [Link]

• Kirkby, N. S., Hadoke, P. W., Bagnall, A. J., & Webb, D. J. (2008). The endothelin system as a therapeutic target in cardiovascular disease: great expectations or bleak house?. British journal of pharmacology, 153(6), 1105-1119. [Link]

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A Researcher's Guide to Assessing the Receptor Selectivity of Alanine-Modified Endothelin-1 Analogs for ETB over ETA Receptors

In the intricate world of cellular signaling, the endothelin (ET) system stands out for its profound impact on vascular homeostasis and its role in a spectrum of cardiovascular diseases. The system's primary ligand, endothelin-1 (ET-1), exerts its potent biological effects through two distinct G-protein coupled receptors: the endothelin A (ETA) and endothelin B (ETB) receptors. These receptors often mediate opposing physiological actions. Activation of ETA receptors on vascular smooth muscle cells leads to potent vasoconstriction and cellular proliferation, whereas ETB receptors, primarily located on endothelial cells, typically trigger the release of vasodilators like nitric oxide and prostacyclin.[1][2] Furthermore, ETB receptors play a crucial role in clearing circulating ET-1.[2]

This functional dichotomy makes receptor-selective ligands indispensable tools for dissecting the specific contributions of each receptor subtype to health and disease. While ET-1 itself binds to both receptors with high, non-selective affinity, medicinal chemists have successfully engineered analogs with remarkable selectivity. This guide provides a comprehensive overview and practical, field-proven methodologies for assessing the selectivity of such analogs, with a focus on alanine-modified peptides designed to preferentially target the ETB receptor.

The Strategy of Alanine Scanning in Modifying Receptor Selectivity

Before delving into experimental protocols, it is crucial to understand the chemical strategy behind creating ETB-selective agonists. Alanine scanning is a powerful technique where specific amino acid residues in a peptide are systematically replaced with alanine.[3] This substitution removes the original side chain beyond the β-carbon, allowing researchers to identify key residues responsible for receptor binding and activation.

While the term "4-Ala-endothelin-1" might imply a single substitution at the 4th position, a more widely-characterized and highly successful strategy for conferring ETB selectivity involves multiple alanine substitutions. A prime example is [Ala¹,³,¹¹,¹⁵]ET-1 , a linear analog of ET-1 where the four cysteine residues are replaced by alanines. This modification eliminates the disulfide bridges that are critical for high-affinity ETA binding but less so for ETB binding, resulting in a dramatic shift in receptor preference.[4][5] One study found that this analog binds to ETB receptors with an affinity 1,700 times higher than its affinity for ETA receptors.[5] An even more potent and widely used selective agonist, IRL 1620 , builds on this principle and exhibits a staggering >100,000-fold selectivity for the ETB receptor.[6]

Quantitative Comparison of Ligand-Receptor Interactions

The cornerstone of assessing selectivity is the quantitative determination of binding affinity (Ki) and functional potency (EC50). The selectivity ratio, calculated by dividing the Ki or EC50 for the ETA receptor by that for the ETB receptor, provides a numerical value for the ligand's preference. A higher ratio signifies greater selectivity for the ETB receptor.

Ligand	Target Receptor	Binding Affinity (Kᵢ)	Selectivity Ratio (Kᵢ ETA / Kᵢ ETB)	Reference(s)
Endothelin-1 (ET-1)	ETA	~0.2 nM	~1 (Non-selective)	[7]
ETB	~0.2 nM	[7]
[Ala¹,³,¹¹,¹⁵]ET-1	ETA	-	~1,700	[5]
ETB	-
IRL 1620	ETA	1900 nM (1.9 µM)	~118,750	[6][8]
ETB	0.016 nM (16 pM)

Table 1: Comparative binding affinities and selectivity ratios of the endogenous ligand ET-1 versus ETB-selective analogs. Note the dramatic increase in the selectivity ratio for IRL 1620, highlighting its utility as a specific pharmacological tool.

Experimental Validation: Protocols and Rationale

To empirically validate the selectivity of a ligand like 4-Ala-ET-1 or its analogs, two complementary assays are essential: a direct measure of binding and a functional assessment of receptor activation.

Method 1: Competitive Radioligand Binding Assay

This assay directly measures the affinity of an unlabeled test compound (e.g., an Ala-ET-1 analog) for a receptor by measuring how effectively it competes with a radiolabeled ligand.

Causality Behind Experimental Choices:

• Receptor Source: Using membranes from cell lines (e.g., HEK293 or CHO) stably transfected to express only human ETA or ETB receptors ensures that the measured binding is to a pure, defined receptor population.

• Radioligand: [¹²⁵I]-ET-1 is the gold standard. As the endogenous ligand, it binds with high affinity to both receptor subtypes, making it an ideal probe for competitive displacement studies.

• Competition Format: This format allows for the determination of the inhibition constant (Ki) of the unlabeled test ligand, which is a true measure of its binding affinity, independent of the radioligand concentration used.

• Membrane Preparation:

  • Culture cells expressing either ETA or ETB receptors to confluence.

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, with protease inhibitors).

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and debris.

  • Pellet the membranes from the supernatant by high-speed centrifugation (e.g., 20,000 x g).

  • Wash the membrane pellet by resuspension and re-centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., via BCA assay).

• Assay Setup (96-well plate format):

  • To each well, add:

    • 50 µL of assay buffer (for total binding) or a high concentration of unlabeled ET-1 (1 µM, for non-specific binding).

    • 50 µL of the unlabeled test compound (e.g., 4-Ala-ET-1) at various concentrations (typically 10⁻¹² M to 10⁻⁵ M).

    • 50 µL of [¹²⁵I]-ET-1 at a fixed concentration near its Kd (e.g., 50-100 pM).

    • 100 µL of the prepared cell membranes (10-50 µg protein per well).

• Incubation & Filtration:

  • Incubate the plate at room temperature for 60-120 minutes with gentle agitation to reach equilibrium.

  • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat (e.g., GF/C), which traps the membranes with bound radioligand.

  • Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.

• Data Acquisition & Analysis:

  • Allow filters to dry, then measure the radioactivity of each filter spot using a gamma counter.

  • Subtract the non-specific binding from all other measurements to obtain specific binding.

  • Plot the specific binding as a percentage of total binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value (the concentration of test compound that inhibits 50% of specific [¹²⁵I]-ET-1 binding).

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

  • Perform this entire procedure separately for both ETA- and ETB-expressing membranes to determine the Ki at each receptor.

Workflow for the Competitive Radioligand Binding Assay.

Method 2: Calcium Mobilization Functional Assay

This assay measures the functional consequence of receptor activation. Since both ETA and ETB receptors couple to Gq proteins, their activation leads to the release of intracellular calcium (Ca²⁺), which can be measured with a fluorescent dye.[9]

Causality Behind Experimental Choices:

• Live Cells: This assay uses whole, live cells transiently or stably expressing the receptor of interest, providing a more physiologically relevant system than isolated membranes.

• Fluorescent Dyes: Cell-permeant dyes like Fluo-4 AM or Fura-2 AM are loaded into cells, where they are cleaved into a calcium-sensitive form. Their fluorescence intensity increases proportionally to the intracellular Ca²⁺ concentration, providing a real-time readout of receptor activation.[10]

• Pharmacological Controls: The use of selective antagonists is a self-validating step. Pre-incubating cells with an ETA antagonist (e.g., BQ-123 ) should block the response in ETA-expressing cells but not ETB-expressing cells. Conversely, an ETB antagonist (e.g., BQ-788 ) should block the response in ETB-expressing cells, confirming the signal is receptor-specific.[5]

• Cell Preparation:

  • Seed cells expressing either ETA or ETB receptors into a black, clear-bottom 96- or 384-well plate and allow them to adhere overnight.

  • Aspirate the culture medium.

  • Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered salt solution (e.g., HBSS) for 45-60 minutes at 37°C. The dye solution often contains probenecid to prevent its extrusion from the cells.

• Assay Execution:

  • For antagonist controls, pre-incubate a subset of wells with a selective antagonist (e.g., 1 µM BQ-123 for ETA cells or 1 µM BQ-788 for ETB cells) for 15-30 minutes.

  • Place the plate into a fluorescence plate reader (e.g., a FLIPR or FlexStation) equipped with an automated liquid handling system.

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • The instrument then automatically injects the agonist (e.g., 4-Ala-ET-1) at various concentrations into the wells.

  • Continue to measure the fluorescence intensity every 1-2 seconds for an additional 2-3 minutes to capture the peak response.

• Data Acquisition & Analysis:

  • The output is a kinetic trace of fluorescence intensity over time for each well.

  • Calculate the response magnitude (e.g., peak fluorescence minus baseline).

  • Plot the response magnitude against the log concentration of the agonist.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the EC50 value (the concentration of agonist that produces 50% of the maximal response) and the maximum response (Emax).

  • Compare the EC50 values obtained from ETA- and ETB-expressing cells to determine the functional selectivity.

Workflow for the Calcium Mobilization Functional Assay.

Contextualizing the Data: The Endothelin Signaling Pathway

The functional data obtained from a calcium mobilization assay is a direct result of the intracellular signaling cascade initiated by receptor activation. Both ETA and ETB receptors primarily couple through the Gαq/11 subunit, which activates phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP₃). It is the IP₃ that binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium into the cytosol, which is precisely what the fluorescent dye measures.

Canonical Gq-coupled signaling for ETA and ETB receptors.

Conclusion

Assessing the selectivity of a ligand like 4-Ala-endothelin-1 for ETB over ETA receptors is a multi-faceted process that requires both direct binding and functional validation. By employing rigorous, well-controlled competitive binding and calcium mobilization assays, researchers can confidently determine the affinity, potency, and selectivity profile of novel endothelin analogs. The dramatic selectivity achieved through alanine substitutions, as exemplified by compounds like [Ala¹,³,¹¹,¹⁵]ET-1 and IRL 1620, has provided the scientific community with invaluable pharmacological tools. These agents are crucial for isolating the specific functions of the ETB receptor, paving the way for a deeper understanding of its role in cardiovascular physiology and the development of targeted therapeutics.

References

• Ergul, A., et al. (1996). Identification of Receptor Binding and Activation Sites in Endothelin-1 by Use of Site-Directed Mutagenesis. Circulation Research, 77(6), 1087-1094. [Link]

• Lüscher, T. F., & Barton, M. (2000). Endothelins and Endothelin Receptor Antagonists: Therapeutic Considerations for a Novel Class of Cardiovascular Drugs. Circulation, 102(19), 2434-2440. [Link]

• Seo, B., et al. (1994). ETA and ETB Receptors Mediate Contraction to Endothelin-1 in Renal Artery of Aging SHR. Hypertension, 24(4), 506-512. [Link]

• Davenport, A. P., & Maguire, J. J. (2006). Contrasting Actions of Endothelin ETA and ETB Receptors in Cardiovascular Disease. Cardiovascular Research, 72(2), 176-187. [Link]

• Le, T. D., et al. (1993). Discrimination Between ETA- And ETB-receptor-mediated Effects of endothelin-1 and [Ala1,3,11,15]endothelin-1 by BQ-123 in the Anaesthetized Rat. British Journal of Pharmacology, 109(3), 819-826. [Link]

• Ergul, A., & Puett, D. (1996). Identification of receptor binding and activation sites in endothelin-1 by use of site-directed mutagenesis. Journal of Biological Chemistry, 271(11), 6052-6057. [Link]

• Kelland, T. L., et al. (1996). Effects of separate and combined ETA and ETB blockade on ET-1-induced constriction in perfused rat lungs. American Journal of Physiology-Lung Cellular and Molecular Physiology, 271(4), L611-L618. [Link]

• Waijer, S. W., et al. (2022). Kinetics of endothelin-1 and effect selective ETA antagonism on ETB activation: a mathematical modeling analysis. Frontiers in Physiology, 13, 969445. [Link]

• Seo, B., et al. (1994). Both ETA and ETB receptors mediate contraction to endothelin-1 in human blood vessels. Circulation, 89(3), 1203-1208. [Link]

• Le, T. D., et al. (1993). Discrimination between ETA- and ETB-receptor-mediated effects of endothelin-1 and [Ala1,3,11,15]endothelin-1 by BQ-123 in the anaesthetized rat. British Journal of Pharmacology, 110(2), 775-781. [Link]

• Tam, J. P., et al. (1994). Alanine scan of endothelin: importance of aromatic residues. Peptides, 15(4), 703-708. [Link]

• Nambi, P., et al. (1994). [Ala1,3,11,15]endothelin-1 analogs with ETB agonistic activity. Journal of Pharmacology and Experimental Therapeutics, 268(1), 228-233. [Link]

• Nambi, P., et al. (1994). Species differences in the binding characteristics of [125I]IRL-1620, a potent agonist specific for endothelin-B receptors. Journal of Pharmacology and Experimental Therapeutics, 269(2), 656-661. [Link]

• Takai, M., et al. (1992). A potent and specific agonist, Suc-[Glu9,Ala11,15]-endothelin-1(8-21), IRL 1620, for the ETB receptor. Biochemical and Biophysical Research Communications, 184(2), 953-959. [Link]

• d'Emmanuele di Villa Bianca, R., et al. (2004). Development of agonists of endothelin-1 exhibiting selectivity towards ETA receptors. Journal of Peptide Science, 10(6), 359-366. [Link]

• Creative Bioarray. (n.d.). Ca2+ Mobilization Assay. Retrieved from [Link]

• Inscho, E. W., et al. (2005). ETA and ETB receptors differentially modulate afferent and efferent arteriolar responses to endothelin. American Journal of Physiology-Renal Physiology, 289(5), F1048-F1057. [Link]

• D'Orléans-Juste, P., et al. (2016). Endothelin-1: Biosynthesis, Signaling and Vasoreactivity. Advances in Pharmacology, 77, 261-294. [Link]

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side-by-side comparison of 4-Ala-endothelin-1 and BQ-3020

Executive Summary: The Structural Divergence

In the investigation of the Endothelin (ET) system, distinguishing between ET-A and ET-B receptor-mediated effects is critical. This guide compares two primary tools used to probe ET-B receptor function: 4-Ala-Endothelin-1 (also known as [Ala

]ET-1) and BQ-3020 .[1]

While both compounds function as selective ET-B agonists, they represent different generations of structural optimization. BQ-3020 is the superior pharmacological tool for defining receptor phenotype due to its sub-nanomolar potency and extreme selectivity. 4-Ala-ET-1 serves primarily as a structural probe, demonstrating that the rigid bicyclic structure of native ET-1 is not required for ET-B recognition, unlike ET-A.

Recommendation:

• Use BQ-3020 for functional assays (vasorelaxation/constriction) and receptor characterization where high specificity is required to rule out ET-A cross-reactivity.

• Use 4-Ala-ET-1 in Structure-Activity Relationship (SAR) studies or as a secondary control to validate ligand flexibility requirements.

Molecular Mechanism & Structural Logic

The "Address and Message" Concept

Native Endothelin-1 (ET-1) is a 21-amino acid bicyclic peptide constrained by two disulfide bridges (Cys1-Cys15 and Cys3-Cys11).

• ET-A Receptors: Require the rigid, bicyclic conformation (the "Address") for high-affinity binding.

• ET-B Receptors: Are "promiscuous" regarding conformation. They recognize the C-terminal hexapeptide sequence (the "Message") even in linear peptides.

Structural Comparison

• 4-Ala-ET-1 ([Ala

  ]ET-1): A full-length (1-21) analog where all four Cysteine residues are replaced by Alanine. This results in a linear peptide that retains the full sequence but lacks the disulfide constraints.

• BQ-3020 ([Ala

  ]-Ac-ET-1(6-21)): A truncated (residues 6-21), N-acetylated linear fragment.[2] It retains the core binding domain but removes the N-terminal tail, further optimizing interaction with the ET-B pocket.

Figure 1: Structural evolution from Native ET-1 to the highly selective BQ-3020. Note the loss of ET-A affinity upon linearization.

Performance Metrics: Side-by-Side Data

The following data aggregates typical values from mammalian tissue assays (e.g., Porcine Cerebellum for ET-B, Rat Aorta for ET-A).

Feature	4-Ala-Endothelin-1	BQ-3020
Chemical Structure	Linear, Full length (21 aa)	Linear, Truncated (16 aa), N-Acetyl
ET-B Affinity ( )	0.5 – 5.0 nM	0.03 – 0.2 nM
ET-A Affinity ( )	> 1,000 nM	> 5,000 nM
Selectivity (A/B Ratio)	~1,000-fold	> 25,000-fold
Functional Potency ( )	~10 nM (Vasorelaxation)	0.2 nM (Vasorelaxation)
Metabolic Stability	Low (Protease susceptible)	Moderate (N-acetylation confers protection)
Solubility	Moderate (Hydrophobic patches exposed)	High (Soluble in NaHCO )

Key Insight: BQ-3020 exhibits approximately 10-20x higher potency and superior selectivity compared to 4-Ala-ET-1. The N-terminal acetylation of BQ-3020 protects it from aminopeptidase degradation, extending its half-life in physiological buffers.

Experimental Application: Validated Protocols

Protocol A: Functional Characterization (Vasorelaxation)

Objective: Confirm ET-B mediated nitric oxide (NO) release using BQ-3020. System: Rat Thoracic Aorta Rings (Endothelium-intact).

Reagents:

• Agonist: BQ-3020 (Stock: 100 µM in 0.1% Acetic Acid or water).

• Pre-constrictor: Phenylephrine (PE).

• Antagonist (Control): BQ-788 (Selective ET-B antagonist).[3]

Step-by-Step Workflow:

• Preparation: Mount 3mm aorta rings in organ baths containing Krebs-Henseleit solution at 37°C, aerated with 95% O

  /5% CO .

• Equilibration: Apply 1g resting tension. Equilibrate for 60 mins, washing every 15 mins.

• Viability Check: Contract with 60 mM KCl. Wash until baseline is restored.

• Pre-constriction: Induce sub-maximal contraction (80%) using PE (approx. 1 µM). Wait for a stable plateau.

• Agonist Challenge:

  • Group 1 (Control): Add cumulative doses of BQ-3020 (

    M to M).

  • Group 2 (Antagonist): Pre-incubate with BQ-788 (1 µM) for 20 mins, then add BQ-3020.

• Data Analysis: Calculate % relaxation relative to the PE plateau.

  • Expected Result: BQ-3020 induces dose-dependent relaxation (

    nM).[4][5] BQ-788 should completely abolish this effect.

Protocol B: Radioligand Binding (Competition Assay)

Objective: Determine receptor density (

) or affinity ( ) of a new compound against BQ-3020. System: Porcine Cerebellar Membranes (rich in ET-B).[4]

Step-by-Step Workflow:

• Membrane Prep: Homogenize tissue in 50 mM Tris-HCl (pH 7.4) with protease inhibitors. Centrifuge (40,000 x g, 20 min) and resuspend.

• Incubation:

  • Total Volume: 200 µL.

  • Tracer: [

    I]-BQ-3020 (approx. 20 pM). Note: [ I]-BQ-3020 is preferred over [ I]-ET-1 for ET-B specific labeling.

  • Competitor: Serial dilutions of test compound.

  • Incubate at 25°C for 60-90 minutes.

• Termination: Rapid filtration through GF/C filters (pre-soaked in 0.1% PEI) using a cell harvester.

• Counting: Measure radioactivity in a gamma counter.

• Calculation: Plot % Specific Binding vs. Log[Concentration]. Use non-linear regression (One-site competition) to determine

  .

Signaling Pathway Visualization

Understanding the dual nature of ET-B signaling is crucial when interpreting data from these agonists. ET-B on endothelial cells causes relaxation (NO/PGI

), while ET-B on smooth muscle (less common, but present in veins) causes constriction.

Figure 2: The canonical ET-B signaling pathway activated by BQ-3020 in vascular tissue, leading to vasorelaxation via the NO-cGMP axis.

References

• Ihara, M., et al. (1992). "A novel radioligand [125I]BQ-3020 selective for endothelin (ETB) receptors."[5][6] Life Sciences, 51(6), PL47-PL52.[6] Link

• Saeki, T., et al. (1991). "[Ala1,3,11,15]endothelin-1 analogs with ETB agonistic activity."[6] Biochemical and Biophysical Research Communications, 179(1), 286-292.[3][6] Link

• Davenport, A. P., et al. (2016). "Endothelin."[7] Pharmacological Reviews, 68(2), 357-418. Link

• Alexander, S. P., et al. (2021). "The Concise Guide to PHARMACOLOGY 2021/22: G protein-coupled receptors." British Journal of Pharmacology, 178(S1), S27-S156. Link

• Cardell, L. O., et al. (1993). "Two functional endothelin receptors in guinea-pig pulmonary arteries." British Journal of Pharmacology, 108(2), 448-452. Link

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